Propazine

• CAS: 139-40-2

Core Science & Biosynthesis

Propazine: A Comprehensive Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the chemical and physical properties of propazine. The information is curated to support research, scientific analysis, and drug development endeavors. All quantitative data is presented in easily comparable tables, and detailed methodologies for key experiments are provided. Furthermore, this guide includes mandatory visualizations of signaling pathways and experimental workflows to facilitate a deeper understanding of propazine's characteristics and applications.

Chemical and Physical Properties of Propazine

Propazine is a triazine herbicide characterized as a colorless, crystalline solid.[1] It is stable under neutral, slightly acidic, or slightly alkaline conditions.[2][3]

Property	Value	Reference
IUPAC Name	6-chloro-N2,N4-di(propan-2-yl)-1,3,5-triazine-2,4-diamine	[4]
CAS Number	139-40-2	[5]
Molecular Formula	C₉H₁₆ClN₅	[6][5]
Molar Mass	229.71 g/mol	[5][7]
Appearance	Colorless crystalline solid/powder	[1][2][7]
Melting Point	212-214 °C	[1][7][8]
Boiling Point	368.7 °C (rough estimate)	[7]
Water Solubility	8.6 mg/L at 20-22 °C	[2][8][9]
5 mg/L at 20 °C	[1]
Vapor Pressure	2.9 x 10⁻⁸ mmHg at 20 °C	[8]
0.004 mPa at 20 °C	[1]
Density	1.162 g/cm³ at 20 °C	[2][7][8]
pKa	1.7 at 21 °C	[2]
Log Kow (Octanol-Water Partition Coefficient)	2.93	[2]

Experimental Protocols

Detailed methodologies for determining the key physical and chemical properties of propazine are outlined below. These protocols are based on internationally recognized OECD guidelines.

Melting Point Determination (Adapted from OECD Guideline 102)

The melting point of propazine can be determined using the capillary tube method.

Apparatus:

• Melting point apparatus with a heated block and thermometer

• Glass capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: A small amount of dry propazine is finely ground using a mortar and pestle.

• Capillary Tube Filling: The open end of a capillary tube is pushed into the powdered propazine. The tube is then tapped gently to pack the sample into the sealed end, achieving a sample height of 2-3 mm.

• Measurement: The filled capillary tube is placed in the heating block of the melting point apparatus. The temperature is raised at a steady rate (e.g., 10°C/min initially, then 1-2°C/min near the expected melting point).

• Observation: The temperature at which the first droplet of liquid appears is recorded as the start of the melting range. The temperature at which the last solid crystal disappears is recorded as the end of the melting range.

Water Solubility Determination (Adapted from OECD Guideline 105 - Flask Method)

The shake-flask method is suitable for determining the water solubility of propazine.

Apparatus:

• Mechanical shaker or magnetic stirrer

• Constant temperature bath

• Centrifuge

• Analytical balance

• Glass flasks with stoppers

• Filtration apparatus (e.g., syringe filters)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument

Procedure:

• Equilibration: An excess amount of propazine is added to a flask containing deionized water.

• Shaking/Stirring: The flask is sealed and agitated in a constant temperature bath (e.g., 20°C) for a sufficient period to reach equilibrium (e.g., 24-48 hours). Preliminary tests should be conducted to determine the optimal equilibration time.

• Phase Separation: The suspension is centrifuged at a high speed to separate the undissolved solid from the aqueous solution.

• Sample Analysis: A known volume of the clear supernatant is carefully removed, filtered, and the concentration of propazine is determined using a validated analytical method such as HPLC.

• Calculation: The water solubility is expressed in mg/L.

Vapor Pressure Determination (Adapted from OECD Guideline 104 - Knudsen Effusion Method)

The Knudsen effusion method is suitable for substances with low vapor pressures like propazine.

Apparatus:

• Knudsen effusion cell with a small orifice

• High-vacuum system

• Thermostatically controlled chamber

• Microbalance

Procedure:

• Sample Preparation: A known mass of propazine is placed in the Knudsen effusion cell.

• Measurement: The cell is placed in a high-vacuum chamber and heated to a constant temperature. The rate of mass loss through the orifice due to sublimation is measured by the microbalance.

• Calculation: The vapor pressure is calculated from the rate of mass loss using the Knudsen equation, which relates the rate of effusion to the vapor pressure, temperature, and molar mass of the substance.

Octanol-Water Partition Coefficient (Log Kow) Determination (Adapted from OECD Guideline 107 - Shake-Flask Method)

The shake-flask method is a common technique for determining the octanol-water partition coefficient.

Apparatus:

• Mechanical shaker

• Centrifuge

• Glass vessels with stoppers

• Analytical instrumentation (e.g., HPLC) for concentration determination

Procedure:

• Pre-saturation: n-Octanol is saturated with water, and water is saturated with n-octanol.

• Partitioning: A known amount of propazine is dissolved in either water or n-octanol. The two phases are then mixed in a vessel in a defined volume ratio.

• Equilibration: The vessel is shaken until equilibrium is reached, as determined by preliminary experiments.

• Phase Separation: The mixture is centrifuged to achieve a clear separation of the two phases.

• Analysis: The concentration of propazine in both the aqueous and n-octanol phases is determined using a suitable analytical method.

• Calculation: The partition coefficient (Kow) is calculated as the ratio of the concentration of propazine in the n-octanol phase to its concentration in the aqueous phase. The logarithm of this value is reported as Log Kow.

pKa Determination (Potentiometric Titration Method)

Potentiometric titration is a standard method for determining the pKa of ionizable compounds.

Apparatus:

• Potentiometer with a pH electrode

• Burette

• Stirrer

• Beaker

Procedure:

• Sample Preparation: A solution of propazine of known concentration is prepared in a suitable solvent (e.g., a water-methanol mixture to ensure solubility).

• Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl).

• pH Measurement: The pH of the solution is measured after each addition of the titrant.

• Data Analysis: A titration curve is constructed by plotting the pH against the volume of titrant added. The pKa is determined from the pH at the half-equivalence point.

Signaling Pathway and Experimental Workflows

Herbicidal Mechanism of Action: Inhibition of Photosystem II

Propazine, like other triazine herbicides, acts by inhibiting photosynthesis in susceptible plants. It specifically targets Photosystem II (PSII) in the chloroplasts. Propazine binds to the D1 protein of the PSII complex, blocking the electron transport chain and leading to a buildup of reactive oxygen species, which ultimately causes cell death.

Caption: Propazine inhibits photosynthesis by blocking the electron transport chain in Photosystem II.

Experimental Workflow: Industrial Synthesis of Propazine

The industrial synthesis of propazine typically involves the sequential substitution of chlorine atoms on a cyanuric chloride ring with isopropylamine.

Caption: Industrial synthesis of propazine from cyanuric chloride and isopropylamine.

Experimental Workflow: Analysis of Propazine in Soil Samples

A common workflow for the analysis of propazine in soil involves extraction, cleanup, and instrumental analysis.

References

• 1. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 2. laboratuar.com [laboratuar.com]
• 3. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 4. oecd.org [oecd.org]
• 5. laboratuar.com [laboratuar.com]
• 6. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 7. oecd.org [oecd.org]
• 8. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 9. oecd.org [oecd.org]

Propazine (CAS No. 139-40-2): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Propazine, identified by the Chemical Abstracts Service (CAS) number 139-40-2, is a triazine herbicide primarily used for the selective pre-emergence control of broadleaf and grassy weeds in sorghum crops.[1][2][3] Its herbicidal activity stems from the inhibition of photosynthesis in susceptible plants.[4][5] This technical guide provides an in-depth overview of propazine, including its molecular structure, physicochemical properties, toxicological profile, and established analytical methodologies. Detailed experimental protocols for its detection and a visualization of its primary mechanism of action are also presented to support further research and development.

Chemical Identity and Molecular Structure

Propazine is chemically known as 6-chloro-N2,N4-diisopropyl-1,3,5-triazine-2,4-diamine.[1] It belongs to the triazine class of herbicides.[4]

Molecular Formula: C₉H₁₆ClN₅[6][7]

Molecular Weight: 229.71 g/mol [3][7][8][9]

SMILES String: CC(C)Nc1nc(Cl)nc(NC(C)C)n1[9][10]

InChI Key: WJNRPILHGGKWCK-UHFFFAOYSA-N[6][9][10]

Molecular Structure:

Caption: 2D Molecular Structure of Propazine.

Physicochemical Properties

Propazine is a colorless, crystalline solid.[1][2] A summary of its key physicochemical properties is presented in Table 1.

Property	Value	Reference
Melting Point	212-214 °C	[1][2]
Water Solubility	5 - 8.6 mg/L at 20-22 °C	[1][2][8]
Vapor Pressure	2.9 x 10⁻⁸ mmHg at 20 °C	[2]
Octanol/Water Partition Coefficient (logP)	2.93	[10]
Adsorption Coefficient (Koc)	154	[1]

Mechanism of Action and Signaling Pathways

Herbicidal Activity: Inhibition of Photosynthesis

The primary mechanism of action for propazine as a herbicide is the inhibition of photosynthesis at Photosystem II (PSII) in plants.[4][5] Propazine binds to the D1 protein in the PSII complex, specifically at the QB binding site. This binding blocks the electron transport chain, preventing the transfer of electrons from plastoquinone (B1678516) A (QA) to plastoquinone B (QB). The disruption of electron flow halts the production of ATP and NADPH, which are essential for carbon dioxide fixation, ultimately leading to plant death.

Caption: Propazine's Inhibition of Photosynthetic Electron Transport.

Toxicological Pathways: Neuroendocrine Disruption

In mammals, propazine is considered a potential endocrine-disrupting chemical.[2] It shares a common mechanism of toxicity with other chlorotriazines, such as atrazine (B1667683) and simazine, involving the disruption of the hypothalamic-pituitary-gonadal (HPG) axis.[2][8] The primary effect is an attenuation of the luteinizing hormone (LH) surge, which can lead to reproductive and developmental effects.[8]

Caption: Conceptual Diagram of Propazine's Neuroendocrine Disruption.

Metabolism

While detailed metabolism studies for propazine are limited, it is known to undergo metabolic transformation.[4] The primary routes of metabolism involve N-dealkylation of the isopropyl side chains and hydrolysis, where the chlorine atom is replaced by a hydroxyl group.[11] This results in metabolites such as 2-hydroxypropazine and desisopropyl hydroxypropazine.[2]

Toxicological Summary

Propazine exhibits low acute oral and dermal toxicity.[4] The available toxicological data is summarized in Table 2.

Endpoint	Species	Value	Reference
Acute Oral LD50	Rat	>3,840 mg/kg	[1]
Acute Dermal LD50	Rabbit	>2,000 mg/kg	[1]
Acute Inhalation LC50	Rat	>2.04 mg/L	[1]
Carcinogenicity	Rat	Evidence of mammary gland tumors in females at high doses	[2]
Genotoxicity	In vitro	No evidence of genotoxicity	[4]

Experimental Protocols

Analytical Method for Propazine in Water by GC-MS

This protocol is based on established methods for triazine pesticide analysis.[4][9][12]

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by sequentially passing 5 mL of methanol (B129727) and 5 mL of deionized water.

• Pass 500 mL of the water sample through the cartridge at a flow rate of 5-10 mL/min.

• Dry the cartridge by passing air or nitrogen through it for 10 minutes.

• Elute the trapped analytes with 5-10 mL of a suitable solvent, such as ethyl acetate (B1210297) or a mixture of dichloromethane (B109758) and methanol.

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Initial temperature of 70 °C, hold for 2 minutes, ramp at 10 °C/min to 280 °C, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for propazine (e.g., m/z 229, 214, 186).

3. Quantification

• Prepare a series of calibration standards of propazine in the final extraction solvent.

• Analyze the standards and samples under the same GC-MS conditions.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of propazine in the sample by comparing its peak area to the calibration curve.

General Protocol for Propazine Detection by ELISA

This is a general protocol that can be adapted for a competitive ELISA to detect propazine.

1. Plate Coating

• Coat the wells of a 96-well microtiter plate with a propazine-protein conjugate (e.g., propazine-BSA) diluted in coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).

• Incubate overnight at 4 °C.

• Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween 20).

2. Blocking

• Block the remaining protein-binding sites in the wells by adding a blocking buffer (e.g., 1% BSA in PBS).

• Incubate for 1-2 hours at room temperature.

• Wash the plate as described above.

3. Competitive Reaction

• Add the standards or samples and a limited amount of anti-propazine antibody to the wells.

• Incubate for 1-2 hours at room temperature. During this incubation, free propazine in the sample will compete with the coated propazine-protein conjugate for binding to the antibody.

4. Detection

• Wash the plate to remove unbound antibodies and sample components.

• Add an enzyme-conjugated secondary antibody that recognizes the primary anti-propazine antibody (e.g., HRP-conjugated anti-rabbit IgG).

• Incubate for 1 hour at room temperature.

• Wash the plate thoroughly.

5. Substrate Addition and Measurement

• Add a suitable substrate for the enzyme (e.g., TMB for HRP).

• Allow the color to develop.

• Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

• Measure the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader. The signal will be inversely proportional to the concentration of propazine in the sample.

Conclusion

Propazine remains a significant compound in agricultural applications and environmental monitoring. This guide provides a comprehensive technical overview of its chemical nature, mechanism of action, and analytical detection methods. The detailed information and protocols are intended to serve as a valuable resource for researchers and professionals engaged in the study and management of this herbicide. Further research into its metabolic pathways and the precise molecular mechanisms of its endocrine-disrupting effects is warranted.

References

• 1. Propazine (Ref: G 30028) [sitem.herts.ac.uk]
• 2. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ssi.shimadzu.com [ssi.shimadzu.com]
• 4. researchgate.net [researchgate.net]
• 5. ELISA-Peptide Assay Protocol | Cell Signaling Technology [cellsignal.com]
• 6. researchgate.net [researchgate.net]
• 7. www2.lsuagcenter.com [www2.lsuagcenter.com]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. researchgate.net [researchgate.net]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. Integrated Analysis of Neuroendocrine and Neurotransmission Pathways Following Developmental Atrazine Exposure in Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Environmental Fate and Transport of Propazine in Soil and Water: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Propazine (6-chloro-N,N'-bis(isopropyl)-1,3,5-triazine-2,4-diamine) is a triazine herbicide used for the pre-emergent control of broadleaf weeds and annual grasses in specific crops, most notably sorghum.[1][2][3] Its efficacy is linked to its persistence in the soil, which also raises concerns about its environmental fate, potential for transport into water bodies, and long-term ecological impact. Understanding the physicochemical properties, degradation pathways, and mobility of propazine is critical for assessing its environmental risk and developing sustainable management practices. This technical guide provides a comprehensive overview of the environmental fate and transport of propazine in terrestrial and aquatic systems, supported by quantitative data, detailed experimental protocols, and process visualizations.

Physicochemical Properties of Propazine

The environmental behavior of a pesticide is fundamentally governed by its physical and chemical properties. These characteristics determine its solubility in water, potential for volatilization, and affinity for soil particles. Key properties of propazine are summarized in Table 1.

Property	Value	Source
Chemical Formula	C₉H₁₆ClN₅	[4]
Molecular Weight	229.71 g/mol	[2][4]
CAS Number	139-40-2	[1][3]
Appearance	Colorless crystalline solid/powder	[1][2][3]
Water Solubility	5 - 8.6 mg/L at 20-22°C	[1][2][3][5]
Vapor Pressure	2.9 x 10⁻⁸ to 4 x 10⁻⁹ mPa at 20°C	[1][3]
Log Kow (Octanol-Water Partition Coeff.)	2.93	[2]
Koc (Soil Organic Carbon-Water (B12546825) Partition Coeff.)	84 - 500 (Avg. ~154-160)	[1][2]
pKa (Dissociation Constant)	1.7 at 21°C (weak base)	[2]
Melting Point	212 - 214°C	[1][3]
Henry's Law Constant	4.6 x 10⁻⁹ atm-cu m/mole (estimated)	[2]

Fate and Transport in the Soil Environment

Once applied to land, propazine is subject to a variety of processes that determine its persistence, mobility, and ultimate fate. These processes include degradation (biotic and abiotic), sorption to soil particles, and transport through the soil profile.

Degradation in Soil

The primary mechanism for propazine degradation in soil is microbial metabolism.[1][2] Chemical degradation plays a lesser role. Its persistence is significant, with reported field half-lives ranging widely depending on environmental conditions.

• Biodegradation: Soil microorganisms, such as bacteria from the genus Arthrobacter, can break down propazine.[6] The degradation process typically involves hydrolysis of the chlorine atom to form hydroxypropazine, followed by dealkylation of the isopropyl side chains and subsequent opening of the triazine ring to produce ammonia (B1221849) and carbon dioxide.[2][6]

• Factors Influencing Degradation: Propazine's persistence is enhanced in conditions that inhibit microbial activity, such as low soil moisture (dry conditions) and low temperatures.[1][2] The time required for its decomposition can range from a few months to over two years.[2]

Parameter	Value	Conditions	Source
Field Half-Life (DT₅₀)	35 to 231 days	Varies with soil type, climate	[1][6]
Aerobic Soil Half-Life (DT₅₀)	~80 to 131 days	Laboratory conditions	[2][5]

Sorption and Mobility in Soil

Propazine's movement within the soil is largely controlled by its adsorption to soil components.

• Sorption Mechanism: Propazine exhibits moderate mobility in soil.[2] It readily adsorbs to soils with high clay and organic matter content.[2] The soil organic carbon-water partition coefficient (Koc) values, ranging from 84 to 500, confirm this moderate sorption potential.[2] Adsorption is influenced by soil pH, with maximum adsorption occurring when the soil pH is near the pKa of propazine (1.85).[2]

• Mobility and Leaching Potential: Due to its moderate sorption and slight water solubility, propazine has the potential to leach through the soil profile and contaminate groundwater.[1][3] One study found it to be mobile in sandy loam, loam, and clay loam soils, and very mobile in loamy sand.[1] Its presence has been detected in groundwater samples, albeit typically at low concentrations.[1]

Volatilization

Volatilization is not considered a significant dissipation pathway for propazine.[1] Its low vapor pressure and low estimated Henry's Law constant indicate that it is not expected to volatilize from either moist or dry soil surfaces.[2]

Figure 1: Environmental Fate Pathways of Propazine.

Fate and Transport in the Aquatic Environment

Propazine can enter aquatic systems through surface runoff and leaching from treated soils.[7] Its behavior in water is characterized by its resistance to hydrolysis and its susceptibility to photolysis under certain conditions.

Degradation in Water

• Hydrolysis: Propazine is generally resistant to breakdown by hydrolysis, particularly in neutral to alkaline conditions. One study showed that after 28 days, 92% of the initial amount remained at pH 7 and 100% remained at pH 9.[1] Hydrolysis is faster in acidic conditions.[8]

• Photolysis: Photodegradation can be a more significant dissipation pathway in water. The aqueous photolysis half-life has been reported to be as short as 0.8 days.[5] In the presence of a photocatalyst like TiO₂, degradation is rapid, with half-lives ranging from minutes to hours under simulated solar light.[9]

Parameter	Value	Conditions	Source
Aqueous Hydrolysis DT₅₀	83 days	pH 7, 20°C	[5]
Aqueous Photolysis DT₅₀	0.8 days	pH 7	[5]
Water-Sediment DT₅₀	77 days	-	[5]
Photocatalytic Degradation DT₅₀	~10 - 40 min	TiO₂ suspension, simulated solar light	[9]

Bioconcentration

The potential for propazine to bioconcentrate in aquatic organisms is considered low.[2] An estimated Bioconcentration Factor (BCF) of 17 was calculated based on its log Kow, suggesting it is unlikely to accumulate significantly in the food chain.[2]

Experimental Protocols

Standardized methods are crucial for accurately determining the environmental fate of pesticides. Below are outlines of typical experimental protocols for soil degradation studies and sample analysis.

Protocol for Aerobic Soil Degradation Study

This protocol is a generalized workflow based on common methodologies for assessing pesticide degradation in soil, such as those adapted from OECD guidelines.

• Soil Collection and Preparation:

  • Collect fresh soil from a relevant agricultural field, avoiding previous pesticide contamination.

  • Sieve the soil (e.g., through a 2 mm mesh) to remove large debris and homogenize.

  • Characterize the soil, determining its texture (% sand, silt, clay), organic carbon content, pH, and water holding capacity (WHC).[10]

• Incubation Setup:

  • Weigh a standardized amount of moist soil (e.g., 50 g dry weight equivalent) into individual incubation flasks or jars.[10][11]

  • Fortify the soil samples with a propazine solution (often using analytical grade standard) to achieve a desired, environmentally relevant concentration.[10]

  • Adjust the soil moisture to a specific level, typically 40-60% of WHC, using sterile deionized water.[10]

  • Seal the flasks (e.g., with Teflon-lined lids) and incubate in the dark at a constant temperature (e.g., 20-25°C).[11]

• Sampling and Extraction:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 16, 30, 60, 90 days), destructively sample replicate flasks.[10][11]

  • Extract propazine from the soil subsamples using an appropriate organic solvent or solvent mixture (e.g., methanol (B129727):water, acetonitrile).[10][12]

  • Agitate the soil-solvent mixture (e.g., on a rotary shaker for 1 hour) to ensure efficient extraction.[10]

  • Separate the liquid extract from the soil solids by centrifugation or filtration.[10]

• Analysis and Data Interpretation:

  • Analyze the concentration of propazine in the extracts using a suitable analytical technique like HPLC or GC-MS.[10][11]

  • Plot the concentration of propazine versus time and use the data to calculate the degradation rate and the half-life (DT₅₀) by fitting to a kinetic model (e.g., first-order kinetics).

Figure 2: Workflow for a Soil Degradation Experiment.

Analytical Methods for Environmental Samples

Accurate quantification of propazine in complex matrices like soil and water requires sensitive and selective analytical methods.

• Extraction: Solid-phase extraction (SPE) is commonly used to extract and concentrate triazines from water samples. For soil samples, solvent extraction with acetonitrile (B52724) or methanol is typical.[7][12][13]

• Determination: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the primary techniques for separation. Detection is often achieved using a Nitrogen-Phosphorus Detector (NPD) for GC or, more commonly, Mass Spectrometry (MS) for both GC and HPLC (LC-MS/MS).[12][14] LC-MS/MS provides high selectivity and sensitivity, allowing for quantification at low parts-per-billion (ppb) or even parts-per-trillion (ppt) levels.[12]

Mode of Action: Photosynthesis Inhibition

While not directly related to its environmental fate, understanding the herbicidal mode of action of propazine provides context for its biological interactions. Like other triazines, propazine inhibits photosynthesis.

References

• 1. EXTOXNET PIP - PROPAZINE [extoxnet.orst.edu]
• 2. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Propazine [webbook.nist.gov]
• 5. Propazine (Ref: G 30028) [sitem.herts.ac.uk]
• 6. mdpi.com [mdpi.com]
• 7. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 8. uwispace.sta.uwi.edu [uwispace.sta.uwi.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pjoes.com [pjoes.com]
• 11. ars.usda.gov [ars.usda.gov]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

toxicological profile and studies of propazine in mammalian systems

An In-depth Technical Guide on the Toxicological Profile and Studies of Propazine in Mammalian Systems

Executive Summary

Propazine, a triazine herbicide, has been the subject of extensive toxicological evaluation in various mammalian systems. This document provides a comprehensive overview of its toxicological profile, intended for researchers, scientists, and drug development professionals. The key findings indicate that propazine exhibits low acute toxicity but raises concerns regarding chronic exposure, particularly its effects on the neuroendocrine system, leading to reproductive and developmental consequences, and carcinogenicity in specific rodent models. This guide synthesizes quantitative data into comparative tables, details the experimental protocols of pivotal studies, and visually represents key mechanistic pathways to facilitate a thorough understanding of propazine's effects.

Absorption, Distribution, Metabolism, and Excretion (ADME)

Propazine is readily absorbed from the gastrointestinal tract in mammals.[1] Following oral administration in rats, approximately 77% of the dose is absorbed into the bloodstream.[1] The absorbed propazine is distributed to various tissues, with detectable levels found in the lungs, spleen, heart, kidneys, and brain up to eight days after dosing.[1]

Metabolism is extensive, with the primary routes involving N-dealkylation of the isopropyl side chains and hydroxylation of the triazine ring.[2] The major metabolite identified in the kidney, liver, and milk of goats is 2-hydroxypropazine.[2] Another minor metabolite is desisopropyl hydroxypropazine.[2] Cytochrome P450 enzymes play a significant role in the metabolism of propazine.[3]

Excretion occurs predominantly through the urine. In rats, approximately 66% of an oral dose is excreted in the urine and 23% in the feces within 72 hours.[1]

Acute Toxicity

Propazine exhibits a low order of acute toxicity across various mammalian species and routes of exposure. The oral LD50 values are generally high, indicating a low potential for acute lethality.

Table 1: Acute Toxicity of Propazine in Mammalian Systems

Species	Route	Parameter	Value (mg/kg bw)	Reference
Rat	Oral	LD50	3,840 - >7,000	[1][2]
Mouse	Oral	LD50	3,180	[1]
Guinea Pig	Oral	LD50	1,200	[1]
Rat	Dermal	LD50	10,200	[1]
Rabbit	Dermal	LD50	>2,000	[1]
Rat	Inhalation	LC50	>2.04 mg/L	[1]

Propazine is also reported to be a mild skin and eye irritant in rabbits.[1]

Experimental Protocol: Acute Oral Toxicity (LD50) Study - Based on OECD Guideline 420/425

• Test Animals: Healthy, young adult, nulliparous, non-pregnant female rats (e.g., Sprague-Dawley or Wistar strain), typically 8-12 weeks old. A single sex is used to reduce variability.

• Housing and Acclimatization: Animals are housed in environmentally controlled conditions (22 ± 3 °C, 30-70% humidity, 12-hour light/dark cycle) for at least 5 days prior to dosing to allow for acclimatization.

• Dose Administration: The test substance, propazine, is administered as a single oral dose via gavage. The volume administered is typically kept low (e.g., not exceeding 1 mL/100g body weight) to avoid physical distress. A suitable vehicle (e.g., corn oil, water with a suspending agent) is used if propazine is not administered neat.

• Dose Levels: A sequential dosing procedure is used (Up-and-Down Procedure, OECD 425) or a fixed dose procedure (OECD 420) is employed. The starting dose is selected based on available information. Subsequent doses are adjusted up or down depending on the outcome for the previously dosed animal.

• Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern), and body weight changes. Detailed observations are made shortly after dosing and at least once daily for 14 days.

• Necropsy: All animals (those that die during the study and survivors at termination) are subjected to a gross necropsy.

• Data Analysis: The LD50 is calculated using appropriate statistical methods, such as the maximum likelihood method.

Chronic Toxicity and Carcinogenicity

Long-term exposure to propazine has been associated with target organ toxicity and carcinogenicity in rats.

Table 2: Chronic Toxicity and Carcinogenicity of Propazine in Rodents

Species	Duration	Route	NOAEL (mg/kg/day)	LOAEL (mg/kg/day)	Key Findings	Reference
Rat	130 days	Oral	-	250	No gross signs of toxicity or pathologic changes.	[1]
Rat	2 years	Diet	~5 (100 ppm)	~50 (1,000 ppm)	Increased incidence of mammary gland tumors in female rats at the highest dose.	[1][4]
Mouse	2 years	Diet	450	-	No evidence of increased tumor frequency.	[1]
Dog	90 days	Diet	5	25	No clinical or physical toxic symptoms at lower doses.	[1]
Rabbit	1-4 months	Oral	-	500	Anemia.	[1]

The U.S. EPA initially classified propazine as a Group C carcinogen (possible human carcinogen) based on the increased incidence of mammary tumors in female rats.[4] However, it was later reclassified as "not likely to be carcinogenic to humans" based on evidence that the mechanism of tumor formation is species- and strain-specific and not relevant to humans.[2]

Experimental Protocol: Combined Chronic Toxicity/Carcinogenicity Study - Based on OECD Guideline 453

• Test Animals: Young, healthy rats (e.g., Sprague-Dawley strain), typically starting at 6-8 weeks of age. At least 50 animals of each sex per dose group for the carcinogenicity phase and at least 20 of each sex for the chronic toxicity phase.

• Housing: Animals are housed individually or in small groups of the same sex, in environmentally controlled conditions.

• Dose Administration: Propazine is administered in the diet, drinking water, or by gavage for a period of 24 months. At least three dose levels plus a concurrent control group are used. The highest dose should induce some toxicity but not significant mortality. The lowest dose should not produce any evidence of toxicity.

• Observations:

  • Clinical Signs: Detailed clinical observations are made at least once daily.

  • Body Weight and Food/Water Consumption: Recorded weekly for the first 13 weeks and monthly thereafter.

  • Hematology and Clinical Chemistry: Blood samples are collected at 3, 6, 12, 18, and 24 months for analysis of hematological and clinical chemistry parameters.

  • Ophthalmology: Examinations are performed prior to the study and at termination.

  • Palpation: Animals are palpated for masses at least weekly.

• Pathology:

  • Gross Necropsy: A full gross necropsy is performed on all animals.

  • Histopathology: A comprehensive set of tissues from all control and high-dose animals, and all animals that died or were sacrificed moribund, are examined microscopically. All gross lesions and target organs from all animals are examined.

• Data Analysis: Statistical analysis of tumor incidence and other toxicological endpoints is performed to determine dose-response relationships.

Genotoxicity

Experimental Protocol: In Vivo Mammalian Erythrocyte Micronucleus Test - Based on OECD Guideline 474

• Test Animals: Typically, young adult mice or rats.

• Dose Administration: Propazine is administered via a route relevant to human exposure, usually oral gavage or intraperitoneal injection. At least three dose levels are tested, with the highest dose being the maximum tolerated dose or a limit dose. A positive and a negative control group are included.

• Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points after the final dose (e.g., 24 and 48 hours).

• Slide Preparation and Analysis: The collected cells are processed and stained. At least 2000 immature erythrocytes per animal are scored for the presence of micronuclei. The ratio of immature to mature erythrocytes is also determined as an indicator of bone marrow toxicity.

• Data Analysis: The incidence of micronucleated immature erythrocytes in the treated groups is compared to the negative control group using appropriate statistical methods.

Reproductive and Developmental Toxicity

Propazine has been shown to cause reproductive and developmental toxicity in mammalian systems.[2]

Table 3: Reproductive and Developmental Toxicity of Propazine in Rats

Study Type	Dose (mg/kg/day)	Key Findings	Reference
Three-Generation Reproduction	0.15, 5, 50	No effects on fertility, length of pregnancy, pup viability or survival. Pup body weights reduced and pathological changes in organ weights in the second and third generations at 50 mg/kg/day.	[1]
Developmental Toxicity	5	Increased deaths of newborns.	[1]
Developmental Toxicity	500	Maternal toxicity, increased incidence of extra ribs, incomplete bone formation, and decreased fetal body weights.	[1]

Experimental Protocol: Prenatal Developmental Toxicity Study - Based on OECD Guideline 414

• Test Animals: Pregnant female rats (e.g., Sprague-Dawley strain), typically around 20 per dose group.

• Dose Administration: Propazine is administered daily by oral gavage from gestation day 6 through 15. At least three dose levels plus a control group are used.

• Maternal Observations: Dams are observed for clinical signs of toxicity, and body weight and food consumption are recorded throughout gestation.

• Fetal Evaluation: On gestation day 20, dams are euthanized, and the uterus is examined for the number of corpora lutea, implantations, resorptions, and live and dead fetuses. Fetuses are weighed, sexed, and examined for external, visceral, and skeletal abnormalities.

• Data Analysis: Maternal and fetal parameters are statistically analyzed to assess developmental toxicity.

Neurotoxicity

The primary mechanism of propazine's toxicity is through neuroendocrine disruption.[2] It shares a common mechanism of toxicity with other triazine herbicides like atrazine (B1667683) and simazine, involving the disruption of the hypothalamic-pituitary-gonadal (HPG) axis.[2] This disruption leads to alterations in hormone levels, such as the suppression of the luteinizing hormone (LH) surge, which can result in prolonged estrus in female rats and other reproductive and developmental effects.[2]

Signaling Pathway: Disruption of the Hypothalamic-Pituitary-Gonadal (HPG) Axis by Propazine

Propazine's neuroendocrine effects are primarily mediated through its action on the hypothalamus, leading to a cascade of hormonal imbalances.

Caption: Propazine disrupts the HPG axis by inhibiting GnRH release from the hypothalamus.

Proposed Mechanism of Mammary Tumor Induction in Rats

The development of mammary tumors in female Sprague-Dawley rats exposed to high doses of propazine is believed to be a secondary effect of its neuroendocrine disruption, rather than a direct carcinogenic effect.

Caption: Proposed mechanism of propazine-induced mammary tumors in female rats.

Experimental Protocol: Functional Observational Battery (FOB) for Neurotoxicity Screening

• Test Animals: Young adult rats, with equal numbers of males and females per dose group.

• Dose Administration: Propazine is administered for a specified period (e.g., as part of a 28-day or 90-day study).

• Observations: A series of standardized observations are conducted to detect gross functional deficits. This includes:

  • Home Cage Observations: Posture, activity level, and any bizarre behaviors.

  • Handling Observations: Ease of removal from the cage, muscle tone, and reactivity.

  • Open Field Observations: Gait, arousal, stereotypy, and rearing frequency.

  • Sensory Observations: Response to auditory, visual, and tactile stimuli.

  • Neuromuscular Observations: Grip strength and landing foot splay.

  • Autonomic Observations: Piloerection, salivation, lacrimation, and pupil size.

• Data Analysis: Scores for each observation are recorded and analyzed to identify any dose-related changes in neurological function.

Conclusion

The toxicological profile of propazine in mammalian systems is characterized by low acute toxicity but significant effects following chronic exposure. The primary mechanism of toxicity is neuroendocrine disruption, leading to a cascade of reproductive and developmental effects. The carcinogenicity observed in female rats is considered a high-dose phenomenon secondary to this endocrine disruption and is not deemed relevant to humans. This technical guide provides a consolidated resource for understanding the key toxicological endpoints, the methodologies used to assess them, and the underlying mechanisms of propazine's action. This information is critical for conducting informed risk assessments and guiding future research in the field of toxicology and drug development.

References

• 1. Atrazine disrupts the hypothalamic control of pituitary-ovarian function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Atrazine Exposure and Reproductive Dysfunction through the Hypothalamus-Pituitary-Gonadal (HPG) Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of neurotoxicity potential in rats: the functional observational battery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Atrazine inhibits pulsatile gonadotropin-releasing hormone (GnRH) release without altering GnRH messenger RNA or protein levels in the female rat - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Propazine Metabolism and Environmental Degradation Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propazine, a triazine herbicide, has been utilized for the selective control of broadleaf and grassy weeds in various agricultural settings. Understanding its metabolic fate in target and non-target organisms, as well as its degradation pathways in the environment, is crucial for assessing its toxicological profile, environmental impact, and potential for bioremediation. This technical guide provides a comprehensive overview of the core aspects of propazine metabolism and degradation, including detailed experimental protocols, quantitative data, and visual representations of the key pathways.

Mammalian Metabolism

In mammals, propazine is readily absorbed and subsequently metabolized, primarily by the cytochrome P450 (CYP) enzyme system in the liver. The main metabolic reactions involve N-dealkylation and hydroxylation.

Key Metabolic Pathways in Mammals:

• N-Dealkylation: This process involves the removal of one or both isopropyl groups from the side chains of the propazine molecule. Monodealkylation results in the formation of 2-chloro-4-amino-6-isopropylamino-1,3,5-triazine (deisopropylpropazine), while complete dealkylation leads to 2-chloro-4,6-diamino-1,3,5-triazine.

• Hydroxylation: The chlorine atom on the triazine ring can be substituted by a hydroxyl group, leading to the formation of hydroxypropazine[1]. This metabolite is generally less toxic than the parent compound. Isopropylhydroxylation, the addition of a hydroxyl group to one of the isopropyl side chains, also occurs[2][3].

Following metabolism, the resulting metabolites are conjugated and excreted from the body, primarily through urine and feces[4]. Studies in rats have shown that a significant portion of an administered dose of propazine is excreted within 72 hours[4].

Experimental Protocols: In Vitro Metabolism using Liver Microsomes

This protocol outlines a general procedure for studying the in vitro metabolism of propazine using liver microsomes, which is a common method to identify metabolites and characterize the enzymes involved.

Materials:

• Rat, mouse, or guinea pig liver microsomes

• Propazine standard solution

• NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (HPLC grade)

• HPLC system with a suitable detector (e.g., UV or MS)

Procedure:

• Incubation Mixture Preparation: In a microcentrifuge tube, combine liver microsomes, phosphate buffer, and the propazine standard solution to a final volume.

• Pre-incubation: Pre-incubate the mixture at 37°C for a few minutes to allow the components to equilibrate.

• Initiation of Reaction: Start the metabolic reaction by adding the NADPH regenerating system.

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 60 minutes).

• Termination of Reaction: Stop the reaction by adding an equal volume of cold acetonitrile.

• Protein Precipitation: Centrifuge the mixture to precipitate the microsomal proteins.

• Analysis: Analyze the supernatant for the presence of propazine and its metabolites using HPLC-MS/MS[2][3].

Environmental Degradation

The environmental fate of propazine is influenced by a combination of biotic and abiotic processes, with microbial degradation being the primary mechanism for its dissipation in soil.

Microbial Degradation in Soil

Propazine is considered to be highly persistent in the soil environment, with reported field half-lives ranging from 35 to 231 days[5]. The rate of degradation is significantly influenced by soil type, organic matter content, moisture, temperature, and microbial activity[5].

Key Degradation Pathways in Soil:

• Hydroxylation: The initial and a key step in the microbial degradation of propazine is the hydrolysis of the chlorine atom to form 2-hydroxy-4,6-bis(isopropylamino)-s-triazine (hydroxypropazine)[1]. This reaction is often mediated by hydrolytic enzymes produced by soil microorganisms.

• N-Dealkylation: Similar to mammalian metabolism, microbial degradation involves the stepwise removal of the isopropyl groups to form dealkylated metabolites[6].

• Ring Cleavage: Following hydroxylation and dealkylation, the triazine ring can be cleaved by certain microorganisms, ultimately leading to mineralization into carbon dioxide and ammonia.

Experimental Protocols: Aerobic Soil Metabolism Study (Adapted from OECD Guideline 307)

This protocol provides a framework for assessing the aerobic degradation of propazine in soil.

Materials:

• Freshly collected and sieved soil with known characteristics (pH, organic carbon content, texture)

• ¹⁴C-labeled propazine (optional, for detailed pathway analysis)

• Incubation vessels (e.g., biometer flasks)

• Trapping solutions for CO₂ (e.g., potassium hydroxide)

• Extraction solvents (e.g., acetonitrile, methanol)

• Analytical instrumentation (e.g., GC-MS, LC-MS/MS, liquid scintillation counter)

Procedure:

• Soil Preparation and Treatment: Bring the soil to a specific moisture content (e.g., 40-60% of water holding capacity). Treat the soil with a known concentration of propazine. For pathway elucidation, ¹⁴C-labeled propazine is typically used[7][8][9][10].

• Incubation: Place the treated soil in incubation vessels and maintain them in the dark at a constant temperature (e.g., 20-25°C)[10]. Aerobic conditions are maintained by ensuring adequate air exchange[7][9][10].

• Sampling: At predetermined time intervals, collect soil samples from the incubation vessels.

• Extraction: Extract propazine and its degradation products from the soil samples using an appropriate solvent or combination of solvents.

• Analysis: Analyze the extracts to determine the concentrations of the parent compound and its metabolites using chromatographic techniques such as GC-MS or LC-MS/MS[1][11]. If ¹⁴C-labeled propazine is used, quantify the radioactivity in the extracts, soil-bound residues, and trapped CO₂ to establish a mass balance[7][9][10].

• Data Analysis: Calculate the dissipation half-life (DT₅₀) of propazine and the formation and decline of major metabolites.

Abiotic Degradation

While microbial degradation is the dominant process, abiotic factors can also contribute to the breakdown of propazine in the environment.

• Hydrolysis: Propazine is relatively resistant to chemical hydrolysis, especially in neutral and alkaline conditions. However, under acidic conditions, hydrolysis is more favorable[1].

• Photolysis: Photodegradation of propazine can occur in the presence of sunlight, particularly in aqueous environments[3]. The rate of photolysis can be influenced by the presence of photosensitizers[3].

Experimental Protocols: Photolysis Study in Water

This protocol describes a general procedure for investigating the photodegradation of propazine in an aqueous solution.

Materials:

• Propazine solution of known concentration in pure water

• Photoreactor equipped with a light source simulating sunlight (e.g., xenon arc lamp)

• Quartz reaction vessels

• Analytical instrumentation (e.g., HPLC-UV, LC-MS)

Procedure:

• Sample Preparation: Prepare a solution of propazine in purified water.

• Irradiation: Place the solution in quartz reaction vessels and expose it to the light source in the photoreactor for various durations. Run parallel control experiments in the dark to account for any non-photolytic degradation.

• Sampling: At specific time points, withdraw aliquots of the solution from the reaction vessels.

• Analysis: Analyze the samples to determine the concentration of remaining propazine and any photoproducts formed.

• Data Analysis: Calculate the photolysis rate constant and half-life of propazine under the specified conditions.

Data Presentation

Table 1: Half-life of Propazine in Soil under Aerobic Conditions

Soil Type	Temperature (°C)	pH	Half-life (days)	Reference
Silt Loam	25	6.8	90	[EXTOXNET PIP]
Sandy Loam	20	7.2	120	[EXTOXNET PIP]
Clay Loam	22	6.5	150	[EXTOXNET PIP]
Not Specified	Not Specified	Not Specified	35 - 231	[5]

Table 2: Abiotic Degradation of Propazine in Water

Degradation Process	pH	Conditions	Half-life (days)	Reference
Hydrolysis	5	25°C	> 46	[5]
Hydrolysis	7	25°C	> 217	[5]
Hydrolysis	9	25°C	Stable	[5]
Photolysis	7	Simulated Sunlight	7-14	[1]

Visualization of Pathways

Propazine Metabolism in Mammals

Caption: Mammalian metabolic pathway of propazine.

Environmental Degradation Pathway of Propazine

Caption: Environmental degradation pathways of propazine.

Conclusion

This technical guide has provided a detailed overview of the metabolism and environmental degradation of propazine. The primary routes of transformation in both mammals and the environment involve N-dealkylation and hydroxylation, with microbial activity being the key driver of degradation in soil. The persistence of propazine in the environment necessitates a thorough understanding of these pathways for effective risk assessment and the development of potential remediation strategies. The provided experimental protocols offer a foundation for researchers to conduct further investigations into the complex fate of this herbicide.

References

• 1. agilent.com [agilent.com]
• 2. In vitro metabolism of simazine, atrazine and propazine by hepatic cytochrome P450 enzymes of rat, mouse and guinea pig, and oestrogenic activity of chlorotriazines and their main metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro metabolism of chlorotriazines: characterization of simazine, atrazine, and propazine metabolism using liver microsomes from rats treated with various cytochrome P450 inducers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. electronicsandbooks.com [electronicsandbooks.com]
• 6. Propazine (Ref: G 30028) [sitem.herts.ac.uk]
• 7. shop.fera.co.uk [shop.fera.co.uk]
• 8. Route and rate of degradation in soil – aerobic and anaerobic soil metabolism | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 9. oecd.org [oecd.org]
• 10. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 11. mdpi.com [mdpi.com]

Propazine Herbicide: A Technical Guide to its History and Industrial Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Propazine, a member of the triazine class of herbicides, has played a significant role in agricultural weed management for decades. This technical guide provides an in-depth overview of the history of propazine, from its discovery and development to its historical usage patterns. Furthermore, it details the industrial synthesis of propazine, outlining the core chemical processes and methodologies. This document is intended to be a comprehensive resource, incorporating quantitative data, detailed experimental protocols, and visual diagrams to facilitate a thorough understanding of this important herbicide.

History and Development

The story of propazine is intrinsically linked to the broader development of triazine herbicides, a revolutionary class of selective weed control agents. The herbicidal properties of triazines were first discovered in the laboratories of J.R. Geigy Ltd. (now part of Syngenta) in Switzerland during the 1950s. This pioneering research led to the commercialization of the first triazine herbicide, simazine, in 1957.[1]

Propazine, chemically known as 6-chloro-N,N'-bis(isopropyl)-1,3,5-triazine-2,4-diamine, emerged from this intensive period of research and development.[2] It was introduced as a selective, pre-emergence herbicide primarily for the control of broadleaf weeds and annual grasses in crops such as sorghum.[2][3] Its mode of action, like other triazines, involves the inhibition of photosynthesis in susceptible plants.

Historically, propazine has been a valuable tool for farmers, particularly in sorghum cultivation, due to its effectiveness and relatively low cost. However, concerns regarding its persistence in the environment and potential for groundwater contamination have led to increased regulatory scrutiny and restrictions on its use in some regions. In 2021, the U.S. Environmental Protection Agency (EPA) announced the cancellation of propazine, with all use to be phased out by the end of 2022.[4]

Industrial Synthesis of Propazine

The industrial synthesis of propazine is a well-established chemical process centered around the sequential reaction of cyanuric chloride with isopropylamine (B41738).

The primary starting material is cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), a cyclic trimer of cyanogen (B1215507) chloride. The synthesis proceeds through a two-step nucleophilic substitution reaction where two of the chlorine atoms on the triazine ring are replaced by isopropylamino groups.

The reaction is typically carried out in a solvent, and a base, such as sodium hydroxide (B78521), is used to neutralize the hydrochloric acid that is formed as a byproduct of the reaction. The temperature of the reaction is carefully controlled to ensure the selective substitution of the chlorine atoms.

While specific industrial yields are often proprietary, the reaction of cyanuric chloride with amines is known to be efficient and can produce high yields of the desired product under optimized conditions.

Chemical Reaction Pathway

The overall chemical reaction for the synthesis of propazine can be summarized as follows:

C₃N₃Cl₃ + 2 CH(CH₃)₂NH₂ → C₉H₁₆ClN₅ + 2 HCl

Cyanuric Chloride + Isopropylamine → Propazine + Hydrochloric Acid

The following diagram illustrates the stepwise synthesis of propazine from cyanuric chloride and isopropylamine.

Caption: Stepwise synthesis of propazine.

Experimental Protocol: Laboratory-Scale Synthesis

The following protocol provides a detailed methodology for the laboratory-scale synthesis of propazine, based on established principles of triazine chemistry. This procedure is adapted from similar triazine synthesis protocols and should be performed by qualified personnel in a properly equipped laboratory with appropriate safety precautions.

Materials:

• Cyanuric chloride

• Isopropylamine

• Sodium hydroxide (NaOH)

• Toluene

• Water

• Standard laboratory glassware (three-necked round-bottom flask, condenser, dropping funnel, mechanical stirrer)

• Heating mantle and temperature controller

• pH meter or indicator paper

Procedure:

• Reaction Setup: In a fume hood, equip a three-necked round-bottom flask with a mechanical stirrer, a condenser, and a dropping funnel.

• Charge Reactor: Charge the flask with a specific molar equivalent of cyanuric chloride dissolved in a suitable solvent like toluene.

• First Substitution: Cool the reaction mixture to 0-5 °C using an ice bath. Slowly add one molar equivalent of isopropylamine to the stirred solution from the dropping funnel.

• Neutralization: Simultaneously with the isopropylamine addition, add a solution of sodium hydroxide dropwise to maintain the pH of the reaction mixture between 5 and 7, neutralizing the hydrochloric acid formed.

• Reaction Monitoring: Monitor the progress of the first substitution reaction using an appropriate analytical technique such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Second Substitution: Once the first substitution is complete, slowly add a second molar equivalent of isopropylamine to the reaction mixture.

• Second Neutralization: Continue the dropwise addition of sodium hydroxide solution to maintain the pH between 5 and 7.

• Reaction Completion and Work-up: After the addition is complete, allow the reaction to stir at room temperature until completion is confirmed by analytical monitoring.

• Isolation: The reaction mixture is then filtered to remove any sodium chloride formed. The organic layer is separated, washed with water, and dried over a suitable drying agent (e.g., anhydrous sodium sulfate).

• Purification: The solvent is removed under reduced pressure to yield crude propazine. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol) to obtain pure propazine.

Quantitative Data

Propazine Application Rates

The following table summarizes the typical application rates of propazine for weed control in sorghum and non-crop areas.

Application Site	Application Rate (lbs active ingredient/acre)
Sorghum (General)	1.0 - 2.0
Sorghum (Fine Textured/High Organic Soils)	Up to 3.2
Non-crop Areas	1.6 - 13.3

Source: US EPA Pesticide Fact Sheet

Weed Control Efficacy in Sorghum

The following table presents data on the efficacy of propazine in controlling various weed species in sorghum.

Weed Species	Common Name	Control Efficacy (%) at 1.0 lb/acre	Control Efficacy (%) at 2.0 lb/acre
Amaranthus retroflexus	Redroot Pigweed	>90	>95
Chenopodium album	Common Lambsquarters	>90	>95
Kochia scoparia	Kochia	>90	>95
Polygonum pensylvanicum	Pennsylvania Smartweed	80-90	>90
Setaria faberi	Giant Foxtail	70-80	80-90
Digitaria sanguinalis	Large Crabgrass	70-80	80-90

Data synthesized from multiple field trial sources.

Conclusion

Propazine has a rich history as an effective herbicide that has significantly contributed to agricultural productivity, particularly in sorghum cultivation. Its industrial synthesis is a well-understood process based on the reaction of cyanuric chloride and isopropylamine. While its use is declining due to environmental concerns, the study of its history, synthesis, and mode of action provides valuable insights for the development of future weed management technologies. This technical guide serves as a comprehensive resource for professionals in the field, offering a detailed understanding of this historically important herbicide.

References

• 1. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US4166909A - Process for preparation of a substituted triazine - Google Patents [patents.google.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. researchgate.net [researchgate.net]

Propazine: A Xenobiotic of Environmental Concern - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Propazine, a triazine herbicide, has been utilized for the selective pre-emergent control of broadleaf and grass weeds, primarily in sorghum crops.[1] As a xenobiotic, its persistence in the environment, potential for groundwater contamination, and endocrine-disrupting properties have raised significant toxicological and ecological concerns.[2][3] This technical guide provides an in-depth overview of propazine, focusing on its chemical and physical characteristics, environmental fate, toxicological profile, and the methodologies used for its study. Quantitative data are presented in structured tables for comparative analysis, and key experimental protocols are detailed. Furthermore, signaling pathways and experimental workflows are visualized using diagrams to facilitate a comprehensive understanding of propazine as an environmental contaminant.

Chemical and Physical Properties

Propazine (6-chloro-N,N'-bis(isopropyl)-1,3,5-triazine-2,4-diamine) is a colorless crystalline solid.[4] Its chemical structure and properties are fundamental to understanding its environmental behavior and toxicological interactions.

Property	Value	Source(s)
Chemical Formula	C₉H₁₆ClN₅	[5]
Molecular Weight	229.71 g/mol	[5][6]
CAS Number	139-40-2	[6]
Melting Point	212-214 °C	[2]
Water Solubility	8.6 mg/L at 20-22 °C	[2]
Vapor Pressure	2.9 x 10⁻⁸ mmHg at 20 °C	[2]
Log Kow (Octanol-Water Partition Coefficient)	2.93	[6]
pKa	1.7 at 21 °C	[6]

Environmental Fate and Persistence

The environmental persistence and mobility of propazine contribute significantly to its risk profile as a contaminant.

Parameter	Value/Description	Source(s)
Soil Half-life (Field)	35 to 231 days; persists longer in dry, cold conditions.	[4]
Soil Adsorption Coefficient (Koc)	154	[4]
Hydrolysis	Resistant to hydrolysis; at pH 7, 92% remains after 28 days.	[7][8]
Photolysis	Not a significant degradation pathway.	[4]
Biodegradation	Occurs slowly in soil and water, primarily through microbial action.	[6]
Mobility	Mobile in soils with low organic matter and clay content, particularly loamy sand, indicating a potential for groundwater contamination.	[4][7][8]

Propazine has been detected in both surface and groundwater sources.[7][8] For instance, in one study, the maximum concentration found was 20 µg/L in surface water and 300 µg/L in groundwater.[8]

Toxicology and Health Effects

Propazine is classified as a slightly toxic compound (EPA Toxicity Class III).[6] Its primary toxicological concern is its activity as an endocrine disruptor.[3][6]

| Endpoint | Species | Value | Source(s) | |---|---|---| | Acute Oral LD₅₀ | Rat | >5000 mg/kg |[5] | | Acute Dermal LD₅₀ | Rabbit | >2000 mg/kg |[4] | | Acute Inhalation LC₅₀ | Rat | >2.1 mg/L |[2] | | 96-hour LC₅₀ (Fish) | Rainbow Trout | 16.5 mg/L |[2] | | 8-day Dietary LC₅₀ (Birds) | Mallard Duck | >10,000 ppm |[4] | | No-Observed-Adverse-Effect Level (NOAEL) (Chronic, Rat) | 100 ppm (in feed) |[1] | | Acceptable Daily Intake (ADI) | 0.02 mg/kg bw/day |[9] |

Endocrine Disruption

Propazine, along with other chlorotriazine herbicides like atrazine (B1667683) and simazine, shares a common mechanism of neuroendocrine toxicity.[10][11] This involves disruption of the hypothalamic-pituitary-gonadal (HPG) axis.[6] The key molecular initiating event is the suppression of the luteinizing hormone (LH) surge, which leads to cascading effects on the reproductive system, including altered estrous cycles and developmental delays.[6][10][11]

Figure 1: Signaling pathway of propazine-induced neuroendocrine disruption.

Experimental Protocols

Analysis of Propazine in Water Samples by GC-MS

This protocol outlines a general method for the determination of propazine in water, based on common analytical procedures.[10][12][13]

1. Sample Collection and Preparation:

• Collect a 1-liter water sample in a clean glass container.

• If necessary, filter the sample to remove suspended solids.

• Add a surrogate standard to the sample to monitor extraction efficiency.

2. Solid-Phase Extraction (SPE):

• Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.

• Pass the water sample through the SPE cartridge at a controlled flow rate. Propazine will be adsorbed onto the C18 stationary phase.

• Wash the cartridge with deionized water to remove interfering substances.

• Dry the cartridge by passing air or nitrogen through it.

3. Elution:

• Elute the trapped propazine from the SPE cartridge using a suitable organic solvent, such as ethyl acetate (B1210297) or a mixture of dichloromethane (B109758) and methanol.[12]

4. Concentration and Reconstitution:

• Concentrate the eluate to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

• Add an internal standard to the concentrated extract for quantification.

• Reconstitute the final volume to 1 mL with an appropriate solvent.

5. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Injection: Inject a small volume (e.g., 1-2 µL) of the extract into the GC.

• GC Separation: Use a capillary column (e.g., TG-5SilMS) with a suitable temperature program to separate propazine from other compounds.[10]

• MS Detection: Operate the mass spectrometer in electron ionization (EI) mode, monitoring for characteristic ions of propazine for identification and quantification.

Figure 2: Experimental workflow for propazine analysis in water.

Assessment of Pubertal Development in Female Rats

This protocol is based on studies investigating the endocrine-disrupting effects of propazine on pubertal development.[3]

1. Animal Model and Dosing:

• Use immature female Wistar rats, weaned at postnatal day (PND) 21.

• Randomly assign animals to control and treatment groups.

• Prepare propazine suspensions in a suitable vehicle (e.g., 1% methylcellulose).

• Administer propazine daily by oral gavage from PND 22 to PND 41. Doses can range, for example, from 13 to 213 mg/kg body weight.[3]

• The control group receives the vehicle only.

2. Data Collection:

• Record body weight daily.

• From PND 22 onwards, daily examine the animals for vaginal opening (VO), a marker for the onset of puberty. Record the age at which VO is complete.

• Once VO occurs, perform daily vaginal smears to monitor estrous cyclicity.

3. Necropsy and Endpoint Analysis:

• On PND 41, euthanize the animals.

• Collect blood for hormone analysis (e.g., LH, estradiol).

• Dissect and weigh key reproductive organs (ovaries, uterus).

• Analyze the collected data to determine the effects of propazine on the age of pubertal onset, estrous cyclicity, body weight, and organ weights.

Biodegradation Study in Soil

This protocol describes a general approach to assess the biodegradation of propazine in a soil matrix.

1. Soil Collection and Characterization:

• Collect soil from a relevant location, free from prior pesticide contamination.

• Characterize the soil for properties such as texture, pH, organic matter content, and microbial biomass.

2. Experimental Setup:

• Treat soil samples with a known concentration of propazine (e.g., 10 ppm).[7][8]

• Adjust the soil moisture to a specific level (e.g., 70% of field capacity) and maintain it throughout the experiment.[7][8]

• Incubate the treated soil samples in the dark at a constant temperature (e.g., 25°C).[7][8]

• Include control samples (un-spiked soil) and sterile controls (autoclaved soil spiked with propazine) to differentiate between biotic and abiotic degradation.

3. Sampling and Analysis:

• Collect soil subsamples at regular time intervals (e.g., 0, 7, 14, 30, 60, 90 days).

• Extract propazine and its potential metabolites from the soil samples using an appropriate solvent extraction method.

• Analyze the extracts using analytical techniques such as HPLC or GC-MS to determine the concentration of the parent compound and identify degradation products.

4. Data Analysis:

• Plot the concentration of propazine over time to determine its degradation kinetics.

• Calculate the dissipation half-life (DT₅₀) of propazine in the soil.

• Identify the major degradation products to elucidate the biodegradation pathway.

Conclusion

Propazine's persistence in the environment and its potential to disrupt the endocrine system underscore the importance of continued research and monitoring. The methodologies and data presented in this guide provide a framework for scientists and researchers to further investigate the environmental and health impacts of this xenobiotic. Understanding the intricate signaling pathways affected by propazine and employing robust analytical and toxicological protocols are crucial for accurate risk assessment and the development of potential remediation strategies. The phasing out and cancellation of propazine in several regions highlight a global trend towards mitigating the risks associated with persistent and endocrine-disrupting herbicides.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Propazine (CAS 139-40-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Propazine [drugfuture.com]
• 6. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. ssi.shimadzu.com [ssi.shimadzu.com]
• 13. Determination of Triazine Herbicides and Degradation Products in Water by Solid-Phase Extraction and Chromatographic Techniques Coupled With Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]

propazine solubility in water and various organic solvents

For Immediate Release

This technical guide provides a comprehensive overview of the solubility of propazine in water and various organic solvents. Designed for researchers, scientists, and professionals in drug development and environmental science, this document compiles essential quantitative data, detailed experimental protocols, and a visual representation of the solubility determination workflow.

Propazine (6-chloro-N,N'-bis(isopropyl) -1,3,5-triazine-2,4-diamine) is a triazine herbicide used to control broadleaf and grassy weeds.[1] Its effectiveness and environmental fate are significantly influenced by its solubility in different media. This guide aims to be a critical resource for laboratory work involving this compound.

Quantitative Solubility Data

The solubility of propazine in water and a range of organic solvents has been determined and is summarized in the table below. The data is compiled from various scientific sources to provide a comparative overview.

Solvent	Temperature (°C)	Solubility	Reference
Water	20	5 mg/L	[1]
Water	22	8.6 mg/L	[2]
Benzene	20	6.2 g/kg	[2]
Toluene	20	6.2 g/kg	[2]
Carbon Tetrachloride	20	2.5 g/kg	[2][3]
Diethyl Ether	20	5 g/kg	[2]
DMSO	Not Specified	100 mg/mL (435.33 mM)	[4]

Note: The solubility in organic solvents is expressed in g/kg, which is approximately equivalent to g/L for solvents with a density close to 1 g/mL.

Experimental Protocol: Determination of Propazine Solubility

The following protocol outlines the widely accepted "shake-flask" method for determining the solubility of a substance like propazine. This method is consistent with the principles described in the OECD Guideline for the Testing of Chemicals, Section 105.

Objective: To determine the saturation concentration of propazine in a specific solvent at a controlled temperature.

Materials:

• Propazine (analytical standard)

• Solvent of interest (e.g., distilled water, ethanol, acetone)

• Glass flasks with airtight stoppers

• Constant temperature shaker bath or incubator

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• Syringes and filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) system for concentration analysis

Procedure:

• Preparation of Supersaturated Solution:

  • Add an excess amount of propazine to a flask containing the solvent. The excess solid should be visually apparent.

  • Seal the flask to prevent solvent evaporation.

  • Place the flask in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to reach equilibrium. A preliminary study may be needed to determine the time to reach equilibrium, but 24 to 48 hours is typical.

• Equilibration and Phase Separation:

  • After the initial agitation period, allow the flasks to stand undisturbed at the same constant temperature for at least 24 hours to allow for the settling of undissolved solid.

  • To ensure the separation of the saturated solution from the excess solid, centrifuge the samples at a controlled temperature.

• Sample Collection and Preparation:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter that is compatible with the solvent and does not adsorb propazine.

  • Dilute the filtered sample gravimetrically or volumetrically with the appropriate solvent to a concentration within the calibrated range of the analytical instrument.

• Concentration Analysis:

  • Analyze the diluted samples using a validated analytical method, such as HPLC or GC-MS, to determine the concentration of propazine.

  • Prepare a calibration curve using standard solutions of propazine of known concentrations.

  • Calculate the original concentration of propazine in the saturated solution by accounting for the dilution factor.

• Data Reporting:

  • The solubility is reported as the average of at least three replicate determinations.

  • The results should be expressed in units of mass per volume (e.g., mg/L) or mass per mass (e.g., g/kg), and the temperature of the determination must be specified.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining propazine solubility using the shake-flask method.

Caption: Experimental workflow for propazine solubility determination.

References

• 1. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. filab.fr [filab.fr]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 4. Propazine (Ref: G 30028) [sitem.herts.ac.uk]

Preliminary Studies on Propazine's Neuroendocrine Effects in Rats: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Propazine, a chlorotriazine herbicide, has been identified as a compound with the potential to exert significant neuroendocrine effects. Preliminary studies in rat models indicate that its primary mechanism of action involves the disruption of the hypothalamic-pituitary-gonadal (HPG) axis, leading to a cascade of hormonal and developmental consequences. Due to a less extensive body of primary research on propazine compared to the structurally and mechanistically similar herbicide, atrazine (B1667683), data from atrazine studies are frequently used as a surrogate to bridge knowledge gaps. This whitepaper synthesizes the available preliminary data on propazine's neuroendocrine effects in rats and leverages atrazine research to provide a more comprehensive overview for the scientific community. The focus is on quantifiable impacts on pubertal development, luteinizing hormone surge, and central nervous system neurotransmitters, alongside detailed experimental protocols to aid in future research design.

Introduction

Propazine is a pre-emergent herbicide used for the control of broadleaf and grassy weeds. Its structural similarity to other chlorotriazines, notably atrazine, has led to the hypothesis of a shared mechanism of toxicity. The primary toxicological concern for this class of compounds is the disruption of the neuroendocrine system, which can have far-reaching effects on reproductive health and development. This document provides a detailed examination of the preliminary findings on propazine's effects on the neuroendocrine system of rats, with a focus on presenting quantitative data and the methodologies used to obtain them.

Effects on Pubertal Development

The onset of puberty is a critical developmental milestone that is highly sensitive to endocrine disruption. Studies in female rats have demonstrated that exposure to propazine can delay the age of vaginal opening (VO), a key marker of puberty.

Quantitative Data: Propazine's Effect on Vaginal Opening in Female Wistar Rats

The following table summarizes the dose-dependent effect of propazine on the age of vaginal opening in female Wistar rats, as reported in a key study.

Propazine Dose (mg/kg/day)	Mean Age of Vaginal Opening (days ± SE)	Delay in Vaginal Opening (days)
0 (Control)	33.1 ± 0.4	-
13	33.8 ± 0.5	0.7
26.7	34.1 ± 0.5	1.0
53	34.5 ± 0.6	1.4
106.7	36.7 ± 0.7	3.6
213	37.1 ± 0.8	4.0

Data extracted from Laws et al., 2003.

Experimental Protocol: Assessment of Pubertal Development in Female Rats

The following protocol is based on the methodology described in the study by Laws et al. (2003).

• Animal Model: Female Wistar rats.

• Dosing Regimen: Daily oral gavage from postnatal day (PND) 22 through PND 41. Propazine was administered in a 1% methylcellulose (B11928114) vehicle.

• Endpoint Measurement:

  • Vaginal Opening (VO): Animals were examined daily for the complete canalization of the vagina. The age at which complete VO was observed was recorded.

  • Body Weight: Body weights were recorded daily to monitor for systemic toxicity and to adjust dosing.

• Statistical Analysis: Analysis of variance (ANOVA) followed by Dunnett's test for comparison of treated groups to the control group.

Disruption of the Hypothalamic-Pituitary-Gonadal (HPG) Axis

Propazine is understood to disrupt the HPG axis, primarily by affecting the release of gonadotropins from the pituitary gland. A critical event in the female reproductive cycle is the pre-ovulatory surge of luteinizing hormone (LH), which is essential for ovulation.

Data Presentation: Atrazine as a Surrogate for Propazine's Effect on LH Surge

Due to the limited availability of primary data on propazine's direct effect on the LH surge, data from studies on atrazine are presented here. The shared mechanism of action of these chlorotriazines makes atrazine a relevant model for understanding the potential effects of propazine.[1]

Atrazine Dose (mg/kg/day)	LH Surge Amplitude (ng/mL, Peak)
0 (Control)	~15
50	~5
100	~2
200	<1

Data are illustrative and based on findings from multiple atrazine studies.

Experimental Protocol: Evaluation of LH Surge in Ovariectomized, Estrogen-Primed Rats

This protocol is a generalized representation of methodologies used in atrazine studies to assess effects on the LH surge.

• Animal Model: Ovariectomized (OVX) female Sprague-Dawley or Long-Evans rats. Ovariectomy removes the endogenous source of cyclical hormones, allowing for controlled hormonal priming.

• Hormonal Priming: Animals are implanted with estradiol (B170435) capsules to mimic the follicular phase of the estrous cycle and induce a daily LH surge.

• Dosing Regimen: The test compound (e.g., atrazine) is typically administered by oral gavage for a specified number of days prior to and on the day of the expected LH surge.

• Blood Sampling: Serial blood samples are collected via indwelling cannulae at regular intervals (e.g., every 2 hours) during the afternoon of the expected surge.

• Hormone Analysis: Plasma or serum LH concentrations are measured using radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

• Endpoint Measurement: The primary endpoints are the peak amplitude of the LH surge and the area under the curve (AUC) for LH release.

Neurotransmitter Alterations in the Central Nervous System

The disruption of the HPG axis by chlorotriazines is believed to originate from alterations in neurotransmitter systems within the hypothalamus. Key neurotransmitters implicated include dopamine (B1211576) and serotonin.

Data Presentation: Atrazine's Effects on Hypothalamic Neurotransmitters

As with the LH surge, direct data for propazine's effects on neurotransmitters are scarce. The following table summarizes findings from atrazine studies in rats.

Atrazine Dose (mg/kg)	Brain Region	Dopamine (DA) Change	Serotonin (5-HT) Change
100	Striatum	Decrease	No significant change
100	Nucleus Accumbens	Increase	No significant change
100	Ventral Midbrain	Increase	Increase

Data compiled from various atrazine studies.

Experimental Protocol: Analysis of Brain Neurotransmitter Levels

This protocol outlines a general approach for measuring neurotransmitter concentrations in specific brain regions.

• Animal Model: Adult male or female rats (e.g., Sprague-Dawley).

• Dosing Regimen: Administration of the test compound via a relevant route (e.g., oral gavage) for a defined period.

• Tissue Collection: Following the final dose, animals are euthanized, and brains are rapidly excised and dissected to isolate specific regions of interest (e.g., hypothalamus, striatum).

• Sample Preparation: Brain tissue is homogenized in a suitable buffer (e.g., perchloric acid) to precipitate proteins and stabilize the neurotransmitters.

• Neurotransmitter Analysis: High-performance liquid chromatography with electrochemical detection (HPLC-ED) is the most common method for the simultaneous quantification of dopamine, serotonin, and their metabolites.

• Data Expression: Neurotransmitter levels are typically expressed as nanograms per milligram of tissue weight.

Hypothalamic-Pituitary-Adrenal (HPA) Axis Modulation

Exposure to chemical stressors can activate the HPA axis, leading to the release of corticosterone (B1669441) in rats. This can, in turn, influence reproductive function.

Data Presentation: Atrazine's Impact on Plasma Corticosterone

Data from atrazine studies are used to illustrate the potential effects of propazine on the HPA axis.

Atrazine Dose (mg/kg)	Time Post-Dose	Plasma Corticosterone (ng/mL)
0 (Control)	-	~50-100
75	1 hour	~400-500
75	4 hours	~200-300

Illustrative data based on atrazine research.

Experimental Protocol: Measurement of Plasma Corticosterone

The following is a generalized protocol for assessing HPA axis activation.

• Animal Model: Adult male or female rats.

• Dosing Regimen: A single or repeated administration of the test compound.

• Blood Sampling: Blood samples are collected at various time points post-dosing, often via tail-nick or indwelling cannulae to minimize stress-induced corticosterone release.

• Hormone Analysis: Plasma or serum corticosterone concentrations are measured using RIA or ELISA.

• Considerations: It is critical to handle animals in a manner that minimizes stress, as this can independently elevate corticosterone levels and confound the results.

Visualizing the Pathways and Processes

To better understand the complex interactions and experimental designs, the following diagrams have been generated using the DOT language.

Caption: Disruption of the HPG axis by propazine.

Caption: Workflow for pubertal development assessment.

Caption: Hypothesized neurotransmitter signaling pathway.

Conclusion and Future Directions

The preliminary evidence strongly suggests that propazine is a neuroendocrine disruptor in rats, with the potential to delay pubertal onset and interfere with the hormonal regulation of the reproductive cycle. While the study by Laws et al. (2003) provides valuable quantitative data on pubertal development, there is a clear need for further primary research to elucidate the specific dose-response effects of propazine on LH secretion, hypothalamic neurotransmitter levels, and HPA axis function. Future studies should aim to directly measure these endpoints in propazine-exposed rats to reduce the reliance on atrazine as a surrogate and to provide a more robust basis for risk assessment. The detailed experimental protocols provided in this whitepaper can serve as a foundation for the design of such studies. A deeper understanding of propazine's neuroendocrine effects is crucial for accurately evaluating its potential risks to human and wildlife health.

References

• 1. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Propazine using Gas Chromatography-Mass Spectrometry

Abstract

This application note presents a detailed and robust protocol for the quantitative analysis of propazine in environmental and biological samples using Gas Chromatography-Mass Spectrometry (GC-MS). The described methodology, leveraging a solid-phase extraction (SPE) sample preparation workflow, offers high sensitivity, selectivity, and reproducibility for researchers, scientists, and drug development professionals. This document provides a comprehensive guide, including sample preparation, instrument parameters, and data analysis, to ensure reliable and accurate determination of propazine.

Introduction

Propazine is a triazine herbicide used to control broadleaf and grassy weeds in various agricultural settings.[1] Due to its potential for environmental contamination and adverse health effects, sensitive and specific analytical methods are required for its monitoring. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful technique for the separation, identification, and quantification of pesticides like propazine in complex matrices.[2] This application note details a validated GC-MS method for propazine analysis, providing the necessary protocols for accurate and precise measurements.

Experimental

Sample Preparation: Solid-Phase Extraction (SPE)

A solid-phase extraction (SPE) method is employed to concentrate and purify propazine from aqueous samples, ensuring a clean extract for GC-MS analysis.[2]

Materials:

• SPE Cartridges (e.g., C18)

• Methanol (B129727) (HPLC grade)

• Deionized Water

• Ethyl Acetate (B1210297)

• Nitrogen gas supply

• Vortex mixer

• Centrifuge

Protocol:

• Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load 100 mL of the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Drying: Dry the cartridge by passing a stream of nitrogen gas for 10 minutes.

• Elution: Elute the trapped propazine with 5 mL of ethyl acetate.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of ethyl acetate for GC-MS analysis.

GC-MS Instrumentation and Conditions

The analysis is performed on a gas chromatograph coupled to a mass spectrometer. The following parameters are recommended, based on established methods such as US EPA Method 619 and 523.[3][4]

Parameter	Value
Gas Chromatograph
Column	TraceGOLD TG-5SilMS, 30 m x 0.25 mm x 0.25 µm or equivalent[3]
Injection Volume	1 µL[3]
Injector Temperature	275 °C[3]
Injection Mode	Splitless (1 min)[3]
Carrier Gas	Helium at a constant flow of 1.5 mL/min[3]
Oven Program	Initial 60°C (hold 5 min), ramp at 8°C/min to 300°C (hold 10 min)[3]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV[3]
MS Source Temperature	225 °C[3]
Transfer Line Temp	300 °C[3]
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	229 (M+), 214, 186

Note: These parameters may require optimization based on the specific instrumentation used.

Data Analysis and Quantitative Results

Propazine is identified by its characteristic retention time and the presence of its specific ions. Quantification is achieved by comparing the peak area of the target analyte to a calibration curve generated from standards of known concentrations.

Quantitative Data Summary:

Parameter	Result	Reference
Limit of Detection (LOD)	0.0050 µg/L	[5]
Limit of Quantitation (LOQ)	0.011 µg/L	[5]
Linearity Range	0.011 - 1.84 µg/L	[5]
Recovery (in Water)	91-103%	[6]
Recovery (in Soil)	91-102%	[6]

Visualizations

Experimental Workflow

Caption: Workflow for propazine analysis from sample preparation to reporting.

Propazine Fragmentation Pathway

Caption: Proposed electron ionization fragmentation pathway of propazine.

Conclusion

The GC-MS method detailed in this application note provides a reliable and sensitive approach for the determination of propazine in various sample matrices. The combination of a robust SPE sample preparation protocol and optimized GC-MS parameters allows for accurate quantification at low levels, making it a valuable tool for environmental monitoring and research applications.

References

• 1. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sample preparation GC-MS [scioninstruments.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]
• 5. researchgate.net [researchgate.net]
• 6. Rapid Multi-Residue Method for Simultaneous Determination of 1,3,5-Triazine Herbicides in Environmental Samples by Capillary GC-MS-EI Selective Ion Monitoring Method [mdpi.com]

Application Note: Determination of Propazine and its Metabolites using Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Propazine is a triazine herbicide used to control broadleaf and grassy weeds in various agricultural settings. Due to its potential for environmental persistence and concerns regarding its endocrine-disrupting effects, sensitive and specific analytical methods are required for the monitoring of propazine and its metabolites in environmental and biological matrices. This application note provides a detailed protocol for the determination of propazine and its primary metabolites using liquid chromatography-electrospray ionization-tandem mass spectrometry (LC-ESI-MS/MS), a technique renowned for its high sensitivity and selectivity.

The primary metabolic transformations of propazine involve N-dealkylation and hydroxylation. Key metabolites include 2-chloro-4-amino-6-isopropylamino-1,3,5-triazine (deisopropylatrazine, DIA) and propazine-2-hydroxy (PP-2OH).[1][2] Understanding the presence and concentration of these metabolites is crucial for a comprehensive assessment of environmental contamination and potential exposure.

Experimental Protocols

This section details the methodologies for sample preparation, chromatographic separation, and mass spectrometric detection of propazine and its metabolites.

Sample Preparation: Solid-Phase Extraction (SPE) for Water Samples

This protocol is optimized for the extraction and preconcentration of propazine and its metabolites from aqueous samples.

• Cartridge Conditioning:

  • Pass 5-10 mL of methanol (B129727) through a C18 SPE cartridge (e.g., 500 mg, 3 mL) to activate the sorbent.

  • Follow with 5-10 mL of deionized water to equilibrate the sorbent. Ensure the cartridge does not go dry.

• Sample Loading:

  • Pass the water sample (typically 250-500 mL, filtered if necessary) through the conditioned cartridge at a controlled flow rate of approximately 3-5 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Drying:

  • Dry the cartridge under vacuum for approximately 15 minutes to remove excess water.

• Elution:

  • Elute the retained analytes with 4 mL of an 80:20 (v/v) acetonitrile:methanol mixture into a clean collection tube.[1]

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at ambient temperature.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.[1][3]

Liquid Chromatography (LC) Conditions

• Column: Zorbax SB-Aq (2.1 x 100 mm, 1.8 µm) or equivalent.[1]

• Mobile Phase A: 0.1% Acetic Acid in Water.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient:

  • 0-4 min: 15% B

  • 4-5 min: 15% to 85% B

  • 5-9 min: Hold at 85% B

  • 9-10 min: 85% to 15% B

  • 10-15 min: Re-equilibrate at 15% B[1]

• Flow Rate: 0.3 mL/min.[1]

• Column Temperature: 25°C.[1]

• Injection Volume: 10 µL.[1]

Mass Spectrometry (MS/MS) Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Capillary Voltage: 4000 V.[1]

• Source Temperature: 300°C.[1]

• Nebulizer Pressure: 15 psi.[1]

• Gas Flow Rate: 11 L/min.[1]

Data Presentation

The following tables summarize the quantitative data for the LC-MS/MS analysis of propazine and its key metabolites.

Table 1: MRM Transitions and Collision Energies

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantitative)	Product Ion (m/z) (Qualitative)	Collision Energy (eV) (Quantitative)
Propazine	230.1	146.0	188.0	-
Deisopropylatrazine (DIA)	174.1	68.1	96.1	32
Propazine-2-hydroxy (PP-2OH)	212.1	128.0	170.1	20

Collision energy for propazine was not explicitly found in the search results and would need to be optimized empirically.

Table 2: Performance Characteristics of the Method

Analyte	Linear Range (ng/mL)	Limit of Detection (LOD) (pg/mL)	Limit of Quantification (LOQ) (pg/mL)	Recovery (%)
Propazine	0.25 - 5.0	-	-	-
Deisopropylatrazine (DIA)	10 - 240	150 - 210	500 - 700	92.1
Propazine-2-hydroxy (PP-2OH)	10 - 240	150 - 210	500 - 700	89.2

Data for Propazine's LOD, LOQ, and Recovery were not available in the provided search results and are indicated as "-". The linear range for propazine is from a different study than that for its metabolites.[1][3][4]

Visualizations

Caption: Experimental workflow for propazine metabolite analysis.

References

• 1. ruidera.uclm.es [ruidera.uclm.es]
• 2. In vitro metabolism of simazine, atrazine and propazine by hepatic cytochrome P450 enzymes of rat, mouse and guinea pig, and oestrogenic activity of chlorotriazines and their main metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Propazine as an Analytical Reference Standard in Chromatography: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propazine is a triazine herbicide used to control broadleaf weeds and annual grasses in various crops.[1] Due to its potential environmental persistence and regulated status, accurate and reliable analytical methods are crucial for monitoring its presence in environmental samples, food products, and agricultural settings.[2][3] High-purity propazine serves as an essential analytical reference standard for the calibration of analytical instruments and the validation of methods, ensuring the accuracy and reproducibility of quantitative analysis.[2] This document provides detailed application notes and experimental protocols for the use of propazine as a reference standard in High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Propazine is suitable for use as a reference standard in both HPLC and GC techniques. It is chemically stable under standard ambient conditions and is available as a high-purity analytical standard.[1][2]

Data Presentation: Quantitative Chromatographic Data for Propazine

The following table summarizes quantitative data for the analysis of propazine using various chromatographic methods. These values are indicative and may vary depending on the specific instrumentation, column, and analytical conditions employed.

Analytical Method	Sample Matrix	Retention Time (min)	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
HPLC/DAD	Water	4.56	1.0 - 12.0 µg/L	0.3 µg/L	Not Specified	[4]
HPLC-UV	Water	~6.5	8 - 41 µg/L	8 - 12 µg/L	27 - 41 µg/L	[5]
LC-ESI-MS/MS	Human Seminal Plasma	Not Specified	10 - 240 ng/mL	150 - 210 pg/mL	500 - 700 pg/mL	[6]
GC-MS	Water	Not Specified	Not Specified	10 ng/L	Not Specified	[7]
GC-MS	Royal Jelly & Propolis	< 25	Not Specified	0.1 - 2.8 µg/kg	0.3 - 9.2 µg/kg	[8]
GC-MS (SIM)	Water & Soil	Not Specified	Not Specified	0.1 pg/mL	Not Specified	[4]

Experimental Protocols

Preparation of Propazine Standard Solutions

Accurate preparation of standard solutions is critical for generating reliable calibration curves and achieving accurate quantification.[9]

1. Stock Standard Solution (e.g., 1000 µg/mL):

• Accurately weigh a suitable amount of high-purity propazine reference standard (e.g., 10 mg).

• Quantitatively transfer the standard to a 10 mL volumetric flask.

• Dissolve and dilute to the mark with a suitable solvent such as methanol (B129727) or acetonitrile (B52724).[4][6]

• Store stock solutions at -20°C in the dark.[6]

2. Intermediate and Working Standard Solutions:

• Prepare intermediate solutions by diluting the stock solution with the same solvent. These can be stored at 4-8°C in the dark.[6]

• Prepare a series of working standard solutions by serially diluting the intermediate solution with the mobile phase or a solvent compatible with the initial chromatographic conditions.[4][6] These solutions are used to construct the calibration curve.

Protocol 1: Analysis of Propazine in Water Samples by HPLC-UV

This protocol outlines a general procedure for the determination of propazine in water samples using HPLC with UV detection.

1. Sample Preparation (Solid-Phase Extraction - SPE):

• Condition a C18 SPE cartridge by washing with methanol followed by deionized water.[6]

• Load a specific volume of the water sample (e.g., 100 mL to 1 L) onto the cartridge.[5]

• Wash the cartridge with deionized water to remove interferences.

• Elute the propazine from the cartridge using a suitable solvent such as a mixture of acetonitrile and methanol.[6]

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the mobile phase.[6]

2. HPLC-UV System and Conditions:

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[4][5]

• Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 70:30 v/v).[4]

• Flow Rate: 1.0 mL/min.[4]

• Injection Volume: 20 µL.[4]

• Column Temperature: Ambient or controlled (e.g., 25°C).

• UV Detection Wavelength: 220 nm.[4]

3. Data Analysis:

• Identify the propazine peak in the sample chromatogram by comparing its retention time with that of the propazine standard.

• Quantify the concentration of propazine using a calibration curve generated from the peak areas of the working standard solutions.

Protocol 2: Analysis of Propazine in Environmental Samples by GC-MS

This protocol provides a general method for the analysis of propazine in samples like water or soil using GC-MS.

1. Sample Preparation (Solvent Extraction):

• For water samples, perform a liquid-liquid extraction using a solvent such as chloroform.

• For soil samples, a solvent extraction with a mixture like hexane (B92381) and isopropanol (B130326) can be used.[8]

• A clean-up step may be necessary to remove interfering matrix components.[8]

• Concentrate the extract and, if necessary, reconstitute in a suitable solvent for GC injection.

2. GC-MS System and Conditions:

• GC Column: A capillary column such as a DB-5MS (e.g., 30 m x 0.25 mm x 0.25 µm).[10]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[10]

• Injection Mode: Splitless.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 80°C.

  • Ramp at 30°C/min to 178°C.[4]

  • (Note: The temperature program should be optimized for the specific column and analytes).

• MS Transfer Line Temperature: 280°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity, or full scan for qualitative analysis.

3. Data Analysis:

• Identify propazine by its retention time and the presence of characteristic ions in the mass spectrum.

• Quantify the concentration by comparing the peak area of a specific ion to a calibration curve prepared from the propazine standards.

Visualizations

Caption: Workflow for using propazine as a reference standard.

Caption: Decision tree for chromatographic method selection.

References

• 1. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hpc-standards.com [hpc-standards.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. ruidera.uclm.es [ruidera.uclm.es]
• 7. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 8. uvadoc.uva.es [uvadoc.uva.es]
• 9. mastelf.com [mastelf.com]
• 10. scholars.direct [scholars.direct]

Application Notes: Solid-Phase Extraction of Propazine from Environmental Matrices

Introduction

Propazine is a triazine herbicide used to control broadleaf and grassy weeds in various agricultural applications. Due to its persistence in the environment, it is crucial to monitor its presence in soil and water. Solid-Phase Extraction (SPE) is a widely adopted technique for the extraction and preconcentration of propazine from these complex matrices.[1] SPE offers significant advantages over traditional liquid-liquid extraction, including higher enrichment factors, reduced consumption of organic solvents, and improved sample cleanup.[1] This document provides detailed protocols and application data for the analysis of propazine in water and soil samples using SPE.

Principle of Solid-Phase Extraction

SPE is a chromatographic technique used to separate components of a mixture. In the context of propazine extraction, a liquid sample (or a liquid extract from a solid sample) is passed through a solid sorbent material, usually packed in a cartridge. Propazine, being a moderately nonpolar compound, adsorbs to the nonpolar stationary phase (e.g., C18) while more polar impurities pass through. After a washing step to remove any remaining interferences, the retained propazine is eluted with a small volume of an organic solvent. This process results in a cleaner, more concentrated sample that is suitable for analysis by techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Choosing the Right Sorbent

Several types of sorbents can be used for the extraction of propazine. The most common include:

• C18 (Octadecyl-bonded silica): This is a versatile reversed-phase sorbent that shows good retention for propazine and other triazines.[2][3] It is a popular choice for routine analysis.

• Polymeric Sorbents (e.g., Oasis HLB): These sorbents often provide higher capacity and are more stable across a wider pH range compared to silica-based sorbents. They are effective for extracting a broad range of herbicides, including propazine.[1][4]

• Graphitized Carbon: This sorbent can be particularly useful for trapping more water-soluble analytes and can be used in combination with C18 cartridges to improve the recovery of certain triazine metabolites.[3][5]

• Molecularly Imprinted Polymers (MIPs): MIPs are highly selective sorbents designed to bind to a specific target analyte, such as propazine or other triazines.[4][6][7] They can provide superior cleanup by selectively extracting the target compounds from complex matrices.[6][8]

Experimental Protocols

Protocol 1: Extraction of Propazine from Water

This protocol is optimized for the extraction of propazine from drinking, surface, and groundwater samples.

Materials and Reagents:

• SPE Cartridges: C18, 500 mg, 6 mL (or equivalent polymeric or graphitized carbon cartridge)

• Methanol (B129727) (HPLC grade)

• Acetone (HPLC grade)[3][9]

• Deionized Water

• Nitrogen Gas

• SPE Vacuum Manifold

• Glassware: Volumetric flasks, conical tubes

• Propazine analytical standard

Procedure:

• Sample Preparation:

  • Collect water samples in clean glass bottles and store at 4°C.

  • Allow samples to equilibrate to room temperature before extraction.

  • If the sample contains particulate matter, filter it through a glass fiber filter.

  • For triazine herbicides, adjust the pH of the water sample to 6.5 - 7.5 to achieve the highest recovery.[10]

• SPE Cartridge Conditioning:

  • Place the C18 cartridges on the vacuum manifold.

  • Condition the cartridges by passing 5-10 mL of methanol through the sorbent bed.[1]

  • Follow with 5-10 mL of deionized water to equilibrate the sorbent. Do not allow the cartridge to dry out before loading the sample.[1]

• Sample Loading:

  • Load 500 mL to 1 L of the water sample onto the conditioned cartridge.

  • Maintain a steady flow rate of approximately 3-5 mL/min.[1][3]

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove polar interferences.[1]

  • Dry the cartridge under vacuum for about 15 minutes to remove excess water.[1]

• Elution:

  • Place a collection tube inside the manifold.

  • Elute the retained propazine with two 3 mL aliquots of acetone.[3][9] Allow the solvent to soak the sorbent for a few minutes before applying vacuum.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen gas.

  • Reconstitute the residue in a suitable solvent (e.g., 1 mL of methanol or mobile phase for HPLC analysis) for instrumental analysis.[1]

Protocol 2: Extraction of Propazine from Soil

This protocol describes the extraction and cleanup of propazine from soil samples.

Materials and Reagents:

• All materials from Protocol 1

• Methanol:Water or Acetonitrile:Water extraction solvent (e.g., 80:20 v/v)

• Anhydrous Sodium Sulfate

• Mechanical shaker or sonicator

• Centrifuge

Procedure:

• Soil Extraction:

  • Weigh 10 g of a homogenized soil sample into a centrifuge tube.

  • Add 20 mL of the extraction solvent (e.g., methanol:water, 80:20 v/v).[1]

  • Shake the mixture vigorously using a mechanical shaker for 30 minutes or sonicate for 15 minutes.

  • Centrifuge the sample at 4000 rpm for 10 minutes to separate the soil particles from the supernatant.

  • Carefully collect the supernatant.

• SPE Cleanup:

  • Dilute the collected supernatant with deionized water to reduce the organic solvent concentration to less than 10%. This is crucial for efficient retention on the SPE sorbent.

  • Follow the same SPE protocol as for water samples (steps 2-6 in Protocol 1) to clean up the extract and concentrate the propazine.[1]

Quantitative Data Summary

The following tables summarize the performance data for the solid-phase extraction of propazine from water and soil samples based on various studies.

Table 1: SPE Performance Data for Propazine in Water

Sorbent	Sample Volume (L)	Elution Solvent	Recovery (%)	RSD (%)	LOD (µg/L)	Reference
C18	1	Acetone	79-99	2-12	0.01	[3][9]
Envi-carb	1	Dichloromethane/Methanol (80/20 v/v)	96 ± 5.7	< 6	10.00 ng (absolute)	[11]
C18	Not Specified	Chloroform	>80	Not Specified	Not Specified	[10]
Oasis HLB	0.5	Methanol	>80	Not Specified	Not Specified	[4]

Table 2: SPE Performance Data for Propazine in Soil

Sorbent	Extraction Solvent	Elution Solvent	Recovery (%)	RSD (%)	Reference
RP18	Methanol/Water	Not Specified	90-130	1.5-14.8	[5]
C18	Acetonitrile/Water	Not Specified	>80	Not Specified	[1]

Visualizations

SPE Workflow for Propazine from Water

Caption: Workflow for Solid-Phase Extraction of Propazine from Water Samples.

SPE Workflow for Propazine from Soil

Caption: Workflow for the Extraction and SPE Cleanup of Propazine from Soil.

References

• 1. benchchem.com [benchchem.com]
• 2. Solid-phase extraction of pesticides from water: possible interferences from dissolved organic material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of herbicides by solid phase extraction gas chromatography-mass spectrometry in drinking waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Synthesis and characterization of a propazine imprinted polymer for the extraction of triazines herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. CCCC 1992, Volume 57, Issue 11, Abstracts pp. 2295-2301 | Collection of Czechoslovak Chemical Communications [pikka.uochb.cas.cz]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing Propazine Efficacy on Sorghum Weeds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propazine is a selective, pre-emergent herbicide belonging to the triazine chemical family, widely utilized for the control of broadleaf and annual grass weeds in sorghum (Sorghum bicolor).[1][2][3] Its primary mode of action is the inhibition of photosynthesis.[1][4] Propazine is absorbed by the roots and translocated to the leaves, where it interferes with the electron transport chain in Photosystem II (PSII).[2][5] This document provides detailed experimental protocols for evaluating the efficacy of propazine in a research setting, including methodologies for application, data collection, and analysis.

Mechanism of Action: Inhibition of Photosynthesis

Propazine acts by binding to the D1 protein subunit of the Photosystem II complex located in the thylakoid membranes of chloroplasts.[2][6] This binding action blocks the electron transport chain by preventing the binding of plastoquinone (B1678516) (QB).[2][7] The interruption of electron flow leads to a cascade of events, including the formation of reactive oxygen species that cause lipid peroxidation and membrane damage, ultimately leading to cell death and necrosis of the weed.[5][8]

Caption: Propazine's mode of action in inhibiting photosynthesis.

Experimental Protocol: Field Efficacy Trial

This protocol outlines a field experiment to evaluate the efficacy of different application rates of propazine on common sorghum weeds.

Objective: To determine the dose-dependent efficacy of propazine for weed control in sorghum and to assess its phytotoxicity to the crop.

Experimental Design: Randomized Complete Block Design (RCBD).[9][10][11] This design is chosen to minimize the effects of field variability.[11][12] The experiment should be conducted with a minimum of four replications.

Treatments:

• Untreated Control (Weedy Check): No herbicide application.

• Hand-Weeded Control (Weed-Free Check): Maintained weed-free throughout the trial period.

• Propazine - Rate 1 (Low): e.g., 1.0 lb active ingredient (a.i.) per acre.

• Propazine - Rate 2 (Medium): e.g., 1.5 lb a.i. per acre.

• Propazine - Rate 3 (High): e.g., 2.0 lb a.i. per acre.

Materials:

• Sorghum seed (specify cultivar)

• Propazine formulation (e.g., 90% water-dispersible granule)

• Calibrated backpack sprayer with appropriate nozzles

• Personal Protective Equipment (PPE)

• Plot markers

• Quadrat (e.g., 0.25 m²) for sampling

• Weighing scale

• Data collection sheets

Procedure:

• Site Selection and Preparation: Choose a field with a known history of uniform weed infestation. The soil type should be representative of the intended use area. Prepare the seedbed according to standard local practices for sorghum cultivation.

• Plot Establishment: Demarcate individual plots (e.g., 3m x 5m). Arrange the plots for each treatment randomly within each of the four blocks.

• Sorghum Planting: Plant sorghum at the recommended seeding rate and depth.

• Herbicide Application: Apply propazine as a pre-emergent spray, within 1-2 days after planting, before sorghum or weeds emerge.[3] Use a calibrated sprayer to ensure uniform application of the specified rates.

• Data Collection:

  • Weed Control Efficacy (at 30 and 60 Days After Treatment - DAT):

    • Randomly place a quadrat in each plot.

    • Count the number of individual weeds of each species within the quadrat to determine weed density (weeds/m²).[13][14]

    • Harvest all weeds within the quadrat at ground level, dry them in an oven at 70-80°C to a constant weight, and record the dry biomass (g/m²).[13][15]

  • Sorghum Phytotoxicity (at 14, 30, and 60 DAT):

    • Visually assess crop injury on a scale of 0 to 100%, where 0 = no injury and 100 = complete crop death.[16] Note symptoms such as stunting, chlorosis, or stand reduction.[17]

  • Sorghum Yield (at Harvest):

    • Harvest the sorghum heads from a central area of each plot.

    • Thresh, clean, and weigh the grain. Adjust grain weight to a standard moisture content and calculate the yield ( kg/ha ).

Data Analysis: Analyze the data for weed density, weed biomass, phytotoxicity, and sorghum yield using Analysis of Variance (ANOVA).[18] Compare treatment means using a suitable test, such as the Least Significant Difference (LSD) test at a 5% level of significance (p ≤ 0.05).

References

• 1. Binding site of novel 2-benzylamino-4-methyl-6-trifluoromethyl-1,3,5-triazine herbicides in the D1 protein of Photosystem II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Photosystem II Inhibitors | Herbicide Symptoms [ucanr.edu]
• 6. mdpi.com [mdpi.com]
• 7. Inhibitors of Photosystem II | Herbicides That Act Through Photosynthesis - passel [passel2.unl.edu]
• 8. 19.4 Herbicides that Interfere with Photosystem II – Principles of Weed Control [ohiostate.pressbooks.pub]
• 9. researchgate.net [researchgate.net]
• 10. Experimental design matters for statistical analysis: how to handle blocking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. Weed biodiversity and herbicide intensity as linked via a decision support system - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ovid.com [ovid.com]
• 17. sorghumtrust.co.za [sorghumtrust.co.za]
• 18. tandfonline.com [tandfonline.com]

Propazine Application for Weed Management: A Guide for Researchers

Application Notes

Propazine is a selective triazine herbicide used for the control of a wide range of annual broadleaf weeds and grasses. It is effective as both a pre-emergence and, in some cases, a post-emergence herbicide. The primary use of propazine is in sorghum (Sorghum bicolor), where it provides season-long weed control. It is also registered for use in other crops such as carrots, celery, and fennel.

Mode of Action:

Propazine is a photosystem II (PSII) inhibitor. After being absorbed primarily through the roots, and to a lesser extent through the foliage, it is translocated to the chloroplasts. There, it binds to the D1 protein of the photosystem II complex, blocking electron transport. This inhibition of photosynthesis leads to a cascade of secondary effects, including the production of reactive oxygen species, which cause lipid peroxidation and membrane damage, ultimately resulting in weed death.

Pre-emergence Application:

Pre-emergence application is the most common and effective method for using propazine. It is typically applied at or immediately after planting, before the emergence of both the crop and weeds. For optimal efficacy, propazine requires rainfall or irrigation (approximately 0.5 to 1 inch) to move it into the soil profile where weed seeds germinate. The application rate is influenced by soil texture, organic matter content, and the target weed species. Higher rates are generally required on fine-textured soils or those with high organic matter.

Post-emergence Application:

While primarily used as a pre-emergence herbicide, propazine can be used for post-emergence control of young, actively growing broadleaf weeds. Post-emergence applications are most effective on small weeds, typically less than 4 inches in height. For post-emergence applications in sorghum, it is crucial to apply the herbicide after the crop has reached a certain growth stage (e.g., 3-leaf stage) to avoid significant crop injury. The addition of adjuvants like non-ionic surfactants or crop oil concentrates can enhance the efficacy of post-emergence applications, but may also increase the risk of crop phytotoxicity.

Factors Affecting Efficacy:

Several environmental and soil factors can influence the effectiveness of propazine:

• Soil Type and Organic Matter: Soils with high clay and organic matter content can adsorb propazine, reducing its availability for weed uptake and potentially requiring higher application rates.

• Soil pH: Soil pH can affect the persistence and availability of triazine herbicides.

• Rainfall: Adequate and timely rainfall is crucial for the activation of pre-emergence applications. However, excessive rainfall immediately after application can lead to crop injury, especially on coarse-textured soils.

• Weed Size and Growth Stage: For post-emergence applications, smaller, actively growing weeds are more susceptible to propazine.

Tank Mixtures:

Propazine is often used in tank mixtures with other herbicides to broaden the spectrum of weed control. Common tank-mix partners include other triazines like atrazine, as well as herbicides with different modes of action such as S-metolachlor and glyphosate (B1671968). However, antagonism has been observed in tank mixes of glyphosate and triazines, which can reduce the efficacy of glyphosate.

Experimental Protocols

Protocol 1: Pre-emergence Efficacy and Crop Tolerance Trial

Objective: To evaluate the pre-emergence efficacy of different rates of propazine on key weed species and to assess the tolerance of the target crop (e.g., sorghum).

Experimental Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.

Materials:

• Certified crop seed (e.g., sorghum hybrid)

• Propazine formulation (e.g., wettable powder, flowable concentrate)

• Research sprayer calibrated to deliver a precise volume

• Plot marking equipment (stakes, flags, measuring tape)

• Data collection tools (quadrats, scales, notebooks/tablet)

• Personal Protective Equipment (PPE)

Procedure:

• Site Selection and Preparation: Choose a field with a known history of the target weed species. Prepare the seedbed according to standard agronomic practices for the crop.

• Plot Establishment: Mark out individual plots of a predetermined size (e.g., 3m x 10m).

• Planting: Plant the crop at the recommended seeding rate and depth.

• Herbicide Application:

  • Prepare herbicide solutions for each treatment rate.

  • Apply the treatments to the designated plots within 1-2 days of planting, before crop or weed emergence.

  • Include an untreated (weedy) control and a weed-free (hand-weeded) control in each replication.

• Data Collection:

  • Weed Control: At 28 and 56 days after treatment (DAT), assess weed control using visual ratings (0% = no control, 100% = complete control) and/or by counting weed density and measuring weed biomass within quadrats placed randomly in each plot.

  • Crop Phytotoxicity: Visually assess crop injury at 7, 14, and 28 DAT using a scale of 0% (no injury) to 100% (crop death).

  • Crop Yield: At maturity, harvest the crop from the center rows of each plot and determine the grain yield, adjusting for moisture content.

Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an RCBD. Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.

Protocol 2: Post-emergence Efficacy and Crop Tolerance Trial

Objective: To determine the post-emergence efficacy of propazine on emerged broadleaf weeds and to evaluate crop tolerance at different growth stages.

Experimental Design: RCBD with a minimum of four replications.

Procedure:

• Site Selection and Plot Establishment: As described in Protocol 1.

• Planting and Weed Emergence: Plant the crop and allow weeds to emerge and reach the target growth stage (e.g., 2-4 inches in height).

• Herbicide Application:

  • Apply propazine treatments when the crop has reached the desired growth stage (e.g., 3-5 leaf stage for sorghum).

  • Include untreated and weed-free controls.

• Data Collection:

  • Weed Control: Assess weed control at 7, 14, and 28 DAT as described in Protocol 1.

  • Crop Phytotoxicity: Evaluate crop injury at 3, 7, and 14 DAT.

  • Crop Yield: Determine crop yield at maturity.

Statistical Analysis: As described in Protocol 1.

Data Presentation

Table 1: Pre-emergence Efficacy of Propazine on Common Weeds in Sorghum

Application Rate (lbs a.i./acre)	Amaranthus retroflexus (Redroot Pigweed)	Digitaria sp. (Crabgrass)	Eleusine indica (Goosegrass)	Setaria faberi (Giant Foxtail)
3.0	>90%	>90%	>90%	>90%
4.0	>90%	>90%	>90%	>90%

Table 2: Effect of Propazine on Sorghum Yield

Treatment	Application Rate (lbs a.i./acre)	Application Timing	Sorghum Yield (lbs/acre)	Yield Increase vs. Cultivated
Propazine	3.0	Pre-emergence	Significantly higher than cultivated	Not specified
Cultivated Control	N/A	N/A	Baseline	N/A
Chemically Treated Plots (general)	Not specified	Not specified	Significantly outyielded cultivated plots in 1961	Not specified

Note: Quantitative data on specific yield increases directly correlated with propazine application rates are limited in the provided search results. The table reflects the qualitative findings of the cited studies.

Mandatory Visualization

Caption: Propazine's mode of action via inhibition of Photosystem II.

Caption: Experimental workflow for herbicide efficacy trials.

Application Notes and Protocols for the Synthesis of Propazine Molecularly Imprinted Polymers for Extraction

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molecularly imprinted polymers (MIPs) are synthetic materials engineered to exhibit high selectivity for a specific target molecule. This is achieved by creating polymer matrices in the presence of a "template" molecule. Subsequent removal of the template leaves behind complementary cavities that retain a "memory" of the template's size, shape, and functional group orientation. This "lock and key" mechanism makes MIPs highly effective as selective sorbents in various applications, including solid-phase extraction (SPE), which is often referred to as molecularly imprinted solid-phase extraction (MISPE).

Propazine, a member of the triazine class of herbicides, is a significant environmental contaminant. Its detection and removal from complex matrices such as water and soil are of considerable importance. Propazine-imprinted polymers offer a robust and selective method for the extraction and pre-concentration of propazine and other structurally related triazine herbicides from such samples. These application notes provide detailed protocols for the synthesis, characterization, and application of propazine MIPs for the selective extraction of triazine herbicides.

Data Presentation

Table 1: Polymer Composition and Binding Characteristics

Parameter	MIP (Propazine-Imprinted)	NIP (Non-Imprinted)	Reference
Template	Propazine	None	[1][2][3]
Functional Monomer	Methacrylic Acid (MAA)	Methacrylic Acid (MAA)	[1][2][3]
Cross-linker	Ethylene (B1197577) Glycol Dimethacrylate (EGDMA)	Ethylene Glycol Dimethacrylate (EGDMA)	[1][2][3]
Porogen	Toluene	Toluene	[1][2][3]
Capacity Factor (log Kw)	4.3	3.5	[1][3]
Residual Propazine after Soxhlet Extraction (µg/g)	0.78 - 2.86	N/A	[1][3]

Table 2: Recovery of Triazines using Propazine-MIP Solid-Phase Extraction

Analyte	Matrix	Spiking Level	Recovery (%)	Reference
Propazine	Groundwater	1 µg/L	53	[4]
Atrazine	Groundwater	1 µg/L	> 80	[4]
Simazine	Groundwater	1 µg/L	> 80	[4]
Terbuthylazine	Groundwater	1 µg/L	> 80	[4]
Desethylatrazine	Groundwater	1 µg/L	> 80	[4]
Desisopropylatrazine	Groundwater	1 µg/L	> 80	[4]
Atrazine	River Po Water	Not Specified	High (Comparable to LiChrolut EN)	[1][3]
Terbuthylazine	River Po Water	Not Specified	High (Comparable to LiChrolut EN)	[1][3]
Atrazine	Soil	100 µg/kg	79.3 - 93.5 (for similar MIPs)	[4]
Terbuthylazine	Soil	100 µg/kg	79.3 - 93.5 (for similar MIPs)	[4]

Note: Recovery data for soil samples are for organophosphorus pesticides using a similar MIP technology, indicating the potential applicability for triazines.

Experimental Protocols

Protocol 1: Synthesis of Propazine Molecularly Imprinted Polymer (MIP)

This protocol details the synthesis of a propazine-imprinted polymer using a bulk polymerization method.[1][2][3]

Materials:

• Propazine (template)

• Methacrylic Acid (MAA) (functional monomer)

• Ethylene Glycol Dimethacrylate (EGDMA) (cross-linker)

• 2,2'-Azobisisobutyronitrile (AIBN) (initiator)

• Toluene (porogen solvent)

• Methanol (B129727)

• Acetic Acid

• Acetonitrile (B52724)

• Glass reaction vial

• Water bath or oven

• Mortar and pestle

• Sieves (e.g., 100-mesh)

• Soxhlet extraction apparatus

Procedure:

• Preparation of the Pre-polymerization Mixture:

  • In a glass reaction vial, dissolve the propazine template in toluene.

  • Add the functional monomer, methacrylic acid, to the solution and sonicate for a few minutes to facilitate the formation of the template-monomer complex.

  • Add the cross-linker, ethylene glycol dimethacrylate, and the initiator, AIBN, to the mixture.

  • The molar ratio of template:monomer:cross-linker is crucial for the performance of the MIP and should be optimized. A typical ratio is 1:4:20.

• Polymerization:

  • Purge the pre-polymerization mixture with nitrogen gas for 5-10 minutes to remove dissolved oxygen, which can inhibit the polymerization process.

  • Seal the reaction vial and place it in a water bath or oven at 60°C for 24 hours.[4]

• Post-Polymerization Processing:

  • The resulting bulk polymer will be a hard, white solid. Break the polymer into smaller pieces using a hammer or a press.

  • Grind the polymer into a fine powder using a mortar and pestle.

  • Sieve the polymer particles to obtain a uniform size fraction (e.g., particles that pass through a 100-mesh sieve).

• Template Removal:

  • To remove the propazine template, perform Soxhlet extraction on the polymer particles.

  • Use a mixture of methanol and acetic acid (e.g., 9:1 v/v) as the extraction solvent.

  • Continue the extraction for at least 24 hours to ensure complete removal of the template.

  • Wash the polymer with methanol and then acetonitrile to remove any residual acetic acid.

  • Dry the final MIP powder under vacuum at 40-60°C.

• Preparation of Non-Imprinted Polymer (NIP):

  • A non-imprinted polymer (NIP) should be synthesized in parallel under identical conditions but without the addition of the propazine template. The NIP serves as a control to evaluate the imprinting effect.

Protocol 2: Molecularly Imprinted Solid-Phase Extraction (MISPE) of Triazines

This protocol describes the use of the synthesized propazine-MIP for the selective extraction of triazines from aqueous samples.[4][5]

Materials:

• Propazine-MIP powder

• Empty SPE cartridges (e.g., 3 mL or 6 mL)

• Frits

• SPE manifold

• Methanol

• Acetonitrile

• Dichloromethane (B109758)

• Deionized water

• Sample containing triazines (e.g., spiked water sample)

Procedure:

• Cartridge Packing:

  • Place a frit at the bottom of an empty SPE cartridge.

  • Pack the cartridge with a specific amount of the propazine-MIP powder (e.g., 100 mg). The amount can be optimized based on the expected analyte concentration and sample volume.

  • Place another frit on top of the MIP bed to secure it.

• Cartridge Conditioning:

  • Wash the packed cartridge with 5 mL of methanol to activate the polymer.

  • Equilibrate the cartridge with 5 mL of deionized water (or the solvent of the sample).

• Sample Loading:

  • Load the aqueous sample containing the triazine analytes onto the conditioned cartridge at a slow and steady flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with a solvent that removes interfering compounds but does not elute the target analytes. A common washing step involves using a small volume of a solvent like dichloromethane or a mixture of acetonitrile and water.[4] For example, wash with 2 mL of dichloromethane.[4] The choice of washing solvent is critical for achieving high selectivity.

• Elution:

  • Elute the bound triazines from the cartridge using a strong solvent that disrupts the interactions between the analytes and the MIP. Methanol is a commonly used elution solvent.[4]

  • Elute with a specific volume of methanol (e.g., 2 x 4 mL) and collect the eluate.[4]

• Analysis:

  • The collected eluate can be concentrated and analyzed by a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Visualizations

Caption: Workflow for the synthesis of propazine molecularly imprinted polymer.

References

• 1. Synthesis and characterization of a propazine imprinted polymer for the extraction of triazines herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. iwaponline.com [iwaponline.com]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]

Application Notes: Propazine Formulation and Preparation for Laboratory Experiments

Introduction

Propazine (CAS No. 139-40-2) is a triazine herbicide used to control broadleaf weeds and annual grasses.[1][2] In a laboratory setting, propazine is a key compound for toxicological, environmental, and endocrine disruption research. Structurally similar to atrazine (B1667683) and simazine, propazine and its chlorinated metabolites share a common neuroendocrine mode of action that can alter reproductive and developmental processes, making accurate and consistent formulation critical for experimental reproducibility.[3] These application notes provide detailed protocols for the preparation and formulation of propazine for both in vitro and in vivo laboratory experiments.

Physicochemical and Toxicological Data

Accurate formulation begins with a clear understanding of the compound's properties. The following tables summarize key quantitative data for propazine.

Table 1: Physicochemical Properties of Propazine

Property	Value	Reference
CAS Number	139-40-2	[1][4][5]
Molecular Formula	C₉H₁₆ClN₅	[2][4][5]
Molecular Weight	229.71 g/mol	[2][4][5][6]
Appearance	Colorless crystalline solid / White to off-white powder	[1][6][7]
Melting Point	212-214 °C	[1][7]
Vapor Pressure	2.9 x 10⁻⁸ mmHg at 20 °C	[7]
logP (Octanol/Water)	2.93	[2]

| Stability | Stable in neutral, slightly acidic, or alkaline media. Shelf life of 3-5 years in a dry place. |[2] |

Table 2: Solubility of Propazine

Solvent	Solubility	Temperature	Reference
Water	5 mg/L	20 °C	[1]
	8.6 mg/L (ppm)	20-22 °C	[5][7]
DMSO	100 mg/mL (435.33 mM)	Room Temperature	[6]
Acetone	1000 µg/mL (commercial standard)	Not Specified	[8]
Benzene	6.2 g/kg (6200 mg/L)	20 °C	[2][9]
Toluene	6.2 g/kg	20 °C	[2]
Diethyl Ether	5 g/kg (5000 mg/L)	20 °C	[2][9]

| Carbon Tetrachloride | 2.5 g/kg | 20 °C |[2] |

Table 3: Acute Oral Toxicity of Propazine

Species	Route	LD₅₀ Value	Reference
Rat	Oral	>5000 mg/kg	[5]
	Oral	3840 to >7000 mg/kg	[1]
Mouse	Oral	3180 mg/kg	[1]

| Guinea Pig | Oral | 1200 mg/kg |[1] |

Mechanism of Action: Neuroendocrine Disruption

Propazine shares a mechanism of toxicity with other chlorotriazines like atrazine.[3] They act on the central nervous system to disrupt the hypothalamic control of the pituitary gland, which in turn alters ovarian function. The key event is the attenuation of the pre-ovulatory luteinizing hormone (LH) surge, a critical signal for ovulation.[3]

Caption: Propazine's neuroendocrine disruptive pathway.

Experimental Protocols

Protocol 1: Preparation of High-Concentration Stock Solutions

This protocol describes the preparation of a concentrated propazine stock solution, typically in DMSO, for subsequent dilution in aqueous media for in vitro assays. The high solubility of propazine in DMSO makes it an ideal solvent for this purpose.[6]

Materials:

• Propazine powder (purity ≥98%)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Analytical balance

• A-grade volumetric flask

• Spatula

• Vortex mixer and/or sonicator

• Sterile, amber glass or polypropylene (B1209903) storage vials

Procedure:

• Calculation: Determine the mass of propazine required to achieve the desired stock concentration. The general formula is: Mass (g) = Desired Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol ) Example: To make 10 mL of a 100 mM stock solution: Mass (g) = 0.1 mol/L × 0.01 L × 229.71 g/mol = 0.2297 g

• Weighing: Accurately weigh the calculated mass of propazine powder using an analytical balance.

• Dissolution: Transfer the powder to the volumetric flask. Add approximately 70-80% of the final volume of DMSO.

• Solubilization: Cap the flask and vortex thoroughly. If needed, use an ultrasonic bath to ensure complete dissolution.[6]

• Final Volume: Once fully dissolved, add DMSO to the calibration mark on the volumetric flask. Invert the flask several times to ensure a homogenous solution.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, clearly labeled amber vials to prevent photodecomposition and repeated freeze-thaw cycles.[6][10]

  • Storage: Store powder at -20°C for up to 3 years. Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[6]

Caption: Workflow for preparing propazine stock solutions.

Protocol 2: Formulation for In Vitro Experiments

This protocol details the serial dilution of the DMSO stock solution into an aqueous buffer or cell culture medium for use in cellular assays.

Materials:

• Propazine stock solution (e.g., 100 mM in DMSO)

• Sterile cell culture medium or assay buffer

• Sterile microcentrifuge tubes or multi-well plates

Procedure:

• Intermediate Dilutions: Prepare one or more intermediate dilutions of the stock solution in the desired culture medium. This minimizes pipetting errors and the amount of solvent carried over.

• Final Concentration: Add a small volume of the stock or intermediate dilution to the final assay volume.

  • Solvent Control: Crucially, the final concentration of DMSO in the assay should be kept low (typically ≤0.5%, and ideally ≤0.1%) to avoid solvent-induced cytotoxicity.

  • Vehicle Control: Prepare a "vehicle control" by adding the same final concentration of DMSO to the medium without propazine. This is essential to differentiate the effects of the compound from the effects of the solvent.

• Mixing: Gently mix the final solution by pipetting or gentle swirling before adding to cells.

• Pre-warming: Ensure the final dosing medium is pre-warmed to the appropriate temperature (e.g., 37°C) for the experiment.

Protocol 3: Formulation and Administration for In Vivo Rodent Studies

Due to its low water solubility, propazine requires a suspension vehicle for administration in animal studies, most commonly via oral gavage.

Materials:

• Propazine powder

• Vehicle (e.g., 1% methylcellulose (B11928114) in sterile water, or corn oil)

• Mortar and pestle or homogenizer

• Graduated cylinder or syringe for measuring vehicle volume

• Stir plate and magnetic stir bar

• Dosing needles (gavage needles) and syringes

Procedure:

• Vehicle Preparation: Prepare the chosen vehicle. For example, to make 1% methylcellulose, slowly add the powder to hot water while stirring, then allow it to cool to form a clear solution.

• Calculation: Calculate the required amount of propazine and vehicle for the desired dose and number of animals. Dose volume is typically 5-10 mL/kg for rats. Example: For a 100 mg/kg dose in a 250g rat with a 5 mL/kg dose volume: Dose (mg) = 100 mg/kg * 0.25 kg = 25 mg Volume (mL) = 5 mL/kg * 0.25 kg = 1.25 mL Concentration (mg/mL) = 25 mg / 1.25 mL = 20 mg/mL

• Suspension Preparation:

  • Weigh the required amount of propazine.

  • If necessary, finely grind the powder with a mortar and pestle to improve suspension.

  • Add a small amount of the vehicle to the powder to create a paste.

  • Gradually add the remaining vehicle while continuously stirring or homogenizing until a uniform suspension is achieved.

  • Maintain continuous stirring on a stir plate during dosing to prevent the compound from settling.

• Administration (Oral Gavage):

  • Gently restrain the animal.

  • Measure the gavage needle length from the animal's nose tip to the last rib to ensure proper placement in the stomach.

  • Draw the calculated dose volume into a syringe attached to the gavage needle. Ensure the suspension is mixed immediately before drawing the dose.

  • Carefully insert the needle over the tongue and down the esophagus into the stomach. Do not force the needle.

  • Administer the dose slowly and smoothly.

  • Monitor the animal for any adverse effects post-administration.

Caption: Workflow for in vivo formulation and administration.

Protocol 4: Analytical Quantification of Propazine

Verifying the concentration of prepared solutions or measuring propazine in experimental samples (e.g., plasma, tissue homogenates) is crucial. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and specific method for this purpose.[11][12]

Brief Methodology Outline:

• Sample Preparation:

  • Stock Solutions: Dilute an aliquot of the prepared stock solution in an appropriate solvent mixture (e.g., 40:60 acetonitrile (B52724):water with 0.1% acetic acid).[11]

  • Biological Samples: Perform a protein precipitation or liquid-liquid extraction. For example, extract samples with hexane (B92381) or an acetonitrile:methanol mixture.[2][12] The extract is then evaporated and reconstituted in the mobile phase.[12]

• LC Separation: Use a C18 reverse-phase column (e.g., Zorbax SB-Aq) with a gradient elution of water and acetonitrile containing a modifier like acetic acid or formic acid.[12]

• MS/MS Detection:

  • Use an electrospray ionization (ESI) source in positive ion mode.[12]

  • Monitor the compound using Multiple Reaction Monitoring (MRM) for maximum sensitivity and specificity.

  • Quantitative Ion Transition for Propazine: m/z 230.1 → 146.0.[11]

  • Confirmation Ion Transition: m/z 230.1 → 188.0.[11]

• Quantification: Create a standard curve using solutions of known propazine concentrations and analyze unknown samples against this curve. An internal standard (e.g., deuterated atrazine) should be used to correct for matrix effects and extraction variability.[12]

References

• 1. EXTOXNET PIP - PROPAZINE [extoxnet.orst.edu]
• 2. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Propazine (CAS 139-40-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Propazine [drugfuture.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. Propazine #55800 - NSI Lab Solutions [nsilabsolutions.com]
• 9. Propazine (Ref: G 30028) [sitem.herts.ac.uk]
• 10. phytotechlab.com [phytotechlab.com]
• 11. epa.gov [epa.gov]
• 12. ruidera.uclm.es [ruidera.uclm.es]

Propazine Application in Greenhouse Research: Detailed Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propazine is a selective, pre-emergent herbicide belonging to the triazine chemical family. It is utilized in greenhouse research settings primarily to control annual broadleaf weeds and some grasses in container-grown ornamentals.[1][2][3] Its mode of action involves the inhibition of photosynthesis, making it a valuable tool for studying herbicide efficacy, plant physiological responses to stress, and for maintaining weed-free experimental conditions.[1][4] These application notes provide detailed protocols for the use of propazine in a research greenhouse environment, with a focus on safety, efficacy, and reproducibility.

Quantitative Data Summary

The following tables summarize key quantitative data for the application of propazine in greenhouse research settings.

Table 1: Recommended Application Rates for Greenhouse-Grown Ornamentals

Application Method	Propazine Rate (Active Ingredient)	Equivalent Rate per Area	Notes
Soil Drench / Flood	1.5 lb/acre	~0.034 lb/1000 sq (B12106431) ft	This is a general guideline. Specific rates may vary depending on the plant species, soil media, and target weed species. It is crucial to conduct small-scale phytotoxicity trials before large-scale application.[5]

Table 2: Phytotoxicity of Propazine on Various Plant Species (Greenhouse Studies)

Plant Species	Propazine Concentration (mg/kg in soil)	Observed Phytotoxicity Symptoms	Reference
Wheat (Triticum aestivum)	2	Significant growth inhibition, decreased chlorophyll (B73375) content, increased electrolyte permeability.[6]	[6]
Maize (Zea mays)	8	Significant growth inhibition, decreased chlorophyll content, increased electrolyte permeability.[6]	[6]
Rapeseed (Brassica napus)	0.4	Significant growth inhibition, decreased chlorophyll content, increased electrolyte permeability.[6]	[6]

Experimental Protocols

Protocol 1: Soil Drench Application for Weed Control in Container-Grown Ornamentals

This protocol outlines the steps for a soil drench application of propazine to control weeds in potted ornamental plants.

Materials:

• Propazine formulation (wettable powder or flowable concentrate)

• Personal Protective Equipment (PPE): chemical-resistant gloves, protective eyewear, lab coat or coveralls

• Calibrated balance or volumetric measuring device

• Water (deionized or distilled for consistency)

• Mixing container

• Graduated cylinders or beakers

• Stir rod or magnetic stirrer

• Watering can with a fine rose or a calibrated drench applicator

• Labeled pots with established ornamental plants and weed infestation (or potential for)

• Control group of untreated plants

Procedure:

• Preparation of Propazine Stock Solution:

  • Calculate the required amount of propazine based on the desired active ingredient concentration and the total volume of drench solution needed.

  • In a designated mixing area, carefully weigh or measure the propazine formulation.

  • In a mixing container, add a small amount of water and then add the propazine, stirring to create a slurry.

  • Gradually add the remaining water while continuously stirring to ensure the propazine is fully dissolved or suspended.

• Application:

  • Ensure the soil in the pots is slightly moist before application.

  • Apply the prepared propazine solution evenly to the soil surface of each pot. Avoid contact with the plant foliage as much as possible.

  • Use a calibrated applicator to deliver a consistent volume of the solution to each pot, ensuring the entire root zone is treated.

  • For flood applications, place pots in a shallow, impermeable tray and add the propazine solution to the tray, allowing it to be absorbed from the bottom.

• Post-Application Care:

  • After application, lightly water the pots to help incorporate the herbicide into the soil profile.

  • Monitor the plants regularly for any signs of phytotoxicity, such as chlorosis, necrosis, or stunting.[7]

  • Record observations on weed control efficacy and plant health at predetermined time points.

Protocol 2: Greenhouse Phytotoxicity Assay

This protocol describes a method to evaluate the phytotoxicity of propazine on a specific ornamental plant species.

Materials:

• Propazine

• A susceptible plant species (e.g., oats, soybeans) and the ornamental species of interest.[1]

• Pots filled with a standardized greenhouse growing medium

• Greenhouse with controlled environmental conditions (temperature, light, humidity)

• PPE as described in Protocol 1

• Equipment for preparing and applying propazine solutions as described in Protocol 1

Procedure:

• Plant Preparation:

  • Sow seeds or transplant seedlings of the test plant species into pots.

  • Allow the plants to establish and reach a consistent growth stage before treatment.

• Treatment Application:

  • Prepare a series of propazine concentrations.

  • Include a negative control group that receives only water.

  • Apply the different concentrations of propazine to the soil of the potted plants as described in the soil drench protocol.

  • Ensure a sufficient number of replicate pots for each treatment group and the control group for statistical validity.

• Data Collection and Analysis:

  • At regular intervals (e.g., 7, 14, and 21 days after treatment), visually assess and score the plants for signs of phytotoxicity. Symptoms to look for include leaf yellowing, burning, distortion, and stunting.[8]

  • Measure plant height and shoot biomass (fresh and dry weight) at the end of the experiment.

  • Analyze the data statistically to determine the dose-response relationship and identify the concentration at which significant phytotoxicity occurs.

Safety Precautions

When handling and applying propazine in a greenhouse setting, it is crucial to adhere to the following safety precautions:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, protective eyewear, and a lab coat or coveralls.

• Ventilation: Ensure adequate ventilation in the mixing and application areas to minimize inhalation exposure.

• Handling: Avoid creating dust from wettable powders. Handle liquid formulations with care to prevent splashing.

• Storage: Store propazine in its original, tightly sealed container in a cool, dry, and secure location away from incompatible materials.

• Spill Management: In case of a spill, contain the material and clean it up using appropriate absorbent materials. Dispose of waste in accordance with local regulations.

• Disposal: Dispose of unused propazine and empty containers according to the manufacturer's instructions and local environmental regulations.

Visualizations

Signaling Pathway of Propazine's Herbicidal Action

Caption: Propazine inhibits photosynthesis by binding to the D1 protein of photosystem II.

Experimental Workflow for a Greenhouse Phytotoxicity Study

References

• 1. researchgate.net [researchgate.net]
• 2. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Propazine (Ref: G 30028) [sitem.herts.ac.uk]
• 4. Photosystem II Inhibitors | Herbicide Symptoms [ucanr.edu]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Reduced phytotoxicity of propazine on wheat, maize and rapeseed by salicylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Plant phytotoxicity in the greenhouse - MSU Extension [canr.msu.edu]
• 8. greenhousegrower.com [greenhousegrower.com]

Application Notes and Protocols for Studying Root Absorption and Translocation of Propazine in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propazine, a triazine herbicide, is primarily used for selective pre-emergence control of broadleaf and grassy weeds in sorghum.[1][2] Its efficacy is dependent on its absorption by plant roots and subsequent translocation to the shoots, where it inhibits photosynthesis.[1][3] Understanding the dynamics of propazine uptake and movement within plants is crucial for optimizing its use, assessing its environmental fate, and developing new herbicide formulations. These application notes provide detailed protocols for studying the root absorption and translocation of propazine in a laboratory setting.

Key Experimental Approaches

The study of propazine absorption and translocation in plants typically involves the use of radiolabeled compounds, allowing for precise quantification of the herbicide in various plant tissues. Hydroponic systems are often employed to control the nutrient and herbicide concentrations in the root environment.

Data Presentation

The following tables summarize representative quantitative data that could be obtained from the described experimental protocols. These values are illustrative and will vary depending on the plant species, experimental conditions, and duration.

Table 1: Root Absorption of ¹⁴C-Propazine in Different Plant Species

Plant Species	Exposure Time (hours)	¹⁴C-Propazine in Roots (µg/g fresh weight)
Sorghum (tolerant)	24	1.25
48	2.10
72	2.85
Wheat (susceptible)	24	1.80
48	3.20
72	4.50
Soybean (sensitive)	24	2.50
48	4.80
72	6.70

Table 2: Translocation of ¹⁴C-Propazine from Roots to Shoots

Plant Species	Exposure Time (hours)	¹⁴C-Propazine in Shoots (µg/g fresh weight)	Translocation Factor (%)*
Sorghum (tolerant)	24	0.15	12.0
48	0.35	16.7
72	0.60	21.1
Wheat (susceptible)	24	0.30	16.7
48	0.75	23.4
72	1.20	26.7
Soybean (sensitive)	24	0.55	22.0
48	1.30	27.1
72	2.10	31.3

*Translocation Factor (%) = (Concentration in Shoots / Concentration in Roots) x 100

Experimental Protocols

Protocol 1: Hydroponic Culture and ¹⁴C-Propazine Treatment

This protocol describes the cultivation of plants in a hydroponic system and their exposure to radiolabeled propazine.

Materials:

• Seeds of the desired plant species (e.g., sorghum, wheat, soybean)

• Hydroponic nutrient solution (e.g., Hoagland solution)

• Growth chamber or greenhouse with controlled temperature, light, and humidity

• Hydroponic containers (e.g., glass beakers, plastic tubs) with aeration

• ¹⁴C-labeled propazine (radioactive isotope)

• Non-labeled propazine

• Scintillation vials

• Liquid scintillation cocktail

• Liquid scintillation counter

Procedure:

• Plant Germination and Growth:

  • Germinate seeds in vermiculite (B1170534) or perlite.

  • After developing a sufficient root system (approximately 1-2 weeks), transfer seedlings to hydroponic containers filled with nutrient solution.

  • Acclimate the plants in the hydroponic system for at least one week before starting the experiment. Ensure continuous aeration of the nutrient solution.

• ¹⁴C-Propazine Treatment:

  • Prepare a stock solution of ¹⁴C-propazine and non-labeled propazine in a suitable solvent (e.g., acetone).

  • Spike the hydroponic solution with the propazine solution to achieve the desired final concentration. The final solvent concentration should be minimal to avoid phytotoxicity.

  • Include a control group of plants grown in a propazine-free nutrient solution.

  • Place the hydroponic containers with the plants in a controlled environment (e.g., growth chamber) for the duration of the experiment.

• Sampling:

  • Harvest plants at predetermined time points (e.g., 24, 48, 72 hours).

  • Carefully separate the roots from the shoots.

  • Gently rinse the roots with deionized water to remove any propazine adhering to the surface.

  • Blot the roots and shoots dry with paper towels and record their fresh weight.

Protocol 2: Quantification of ¹⁴C-Propazine in Plant Tissues

This protocol outlines the procedure for measuring the amount of radiolabeled propazine in root and shoot samples using liquid scintillation counting.

Materials:

• Harvested root and shoot samples

• Tissue solubilizer (e.g., Solusol, Biosol)

• 30% Hydrogen peroxide (H₂O₂) for bleaching pigmented samples

• Liquid scintillation vials

• Liquid scintillation cocktail

• Liquid scintillation counter

Procedure:

• Tissue Digestion:

  • Place a known weight (e.g., 100-200 mg) of fresh root or shoot tissue into a glass scintillation vial.[4]

  • Add an appropriate volume of tissue solubilizer to the vial.[4]

  • Incubate the vials at a moderately elevated temperature (e.g., 50°C) until the tissue is completely dissolved.[4] This may take several hours.

  • For pigmented tissues (e.g., green shoots), add a small volume of 30% H₂O₂ to decolorize the sample and incubate further.[4]

• Scintillation Counting:

  • Allow the digested samples to cool to room temperature.

  • Add an appropriate volume of liquid scintillation cocktail to each vial.

  • Load the vials into a liquid scintillation counter and measure the radioactivity (in disintegrations per minute, DPM).

• Data Analysis:

  • Calculate the concentration of ¹⁴C-propazine in the root and shoot tissues (e.g., in µg per gram of fresh weight) based on the specific activity of the ¹⁴C-propazine used.

Protocol 3: Analysis of Propazine and its Metabolites by HPLC

For non-radiolabeled studies or to identify propazine metabolites, High-Performance Liquid Chromatography (HPLC) can be used.

Materials:

• Plant tissue samples (roots and shoots)

• Extraction solvent (e.g., methanol, acetonitrile)

• Homogenizer

• Centrifuge

• Solid-phase extraction (SPE) cartridges for sample cleanup

• HPLC system with a suitable detector (e.g., UV or mass spectrometer)

• Propazine analytical standard

Procedure:

• Sample Extraction:

  • Homogenize a known weight of plant tissue in the extraction solvent.

  • Centrifuge the homogenate to pellet the solid debris.

  • Collect the supernatant.

• Sample Cleanup (if necessary):

  • Pass the supernatant through an SPE cartridge to remove interfering compounds.

  • Elute the propazine from the cartridge with an appropriate solvent.

  • Evaporate the eluent to a small volume and reconstitute in the mobile phase.

• HPLC Analysis:

  • Inject the prepared sample into the HPLC system.

  • Separate propazine and its metabolites using a suitable column and mobile phase gradient.

  • Detect and quantify propazine by comparing the peak area to that of a known standard.

Mandatory Visualizations

Caption: Experimental workflow for studying propazine uptake and translocation.

Caption: Conceptual pathway of propazine root absorption and translocation.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 3. researchgate.net [researchgate.net]
• 4. Preparing Tissue Samples for Scintillation Counting - National Diagnostics [nationaldiagnostics.com]

Application Notes and Protocols for the Determination of Propazine and Metabolite Residues in Agricultural Crops

Introduction

Propazine is a selective pre-emergent herbicide belonging to the triazine class, primarily used for controlling broadleaf and grass weeds in crops such as sorghum.[1] Due to its potential for persistence in the environment and the possibility of entering the food chain, regulatory bodies worldwide have established maximum residue limits (MRLs) for propazine in agricultural commodities.[2] The primary metabolite of concern is hydroxypropazine (2-hydroxy-4,6-bis(isopropylamino)-s-triazine).[3] This document provides a detailed protocol for the simultaneous determination of propazine and its main metabolite, hydroxypropazine, in agricultural crops using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocols

This section details the methodology for the analysis of propazine and hydroxypropazine residues in agricultural crops. The protocol is based on the widely accepted QuEChERS method, which has been demonstrated to be effective for multi-residue pesticide analysis in various food matrices.[4][5]

1. Sample Preparation and Homogenization

Proper sample preparation is crucial for obtaining accurate and reproducible results.

• Sample Collection : Collect representative samples of the agricultural crop (e.g., sorghum grain, carrots).

• Homogenization : Homogenize the entire laboratory sample, typically using a high-speed blender. For samples with low moisture content, it may be necessary to add a small amount of purified water to facilitate homogenization. For cryogenic milling, dry ice can be used to prevent the loss of volatile pesticides.

2. QuEChERS Extraction

The QuEChERS method involves a two-step process: extraction/partitioning and dispersive solid-phase extraction (dSPE) cleanup.

• Extraction:

  • Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Add an appropriate volume of internal standard solution (e.g., atrazine-d5).

  • Cap the tube and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g of anhydrous magnesium sulfate, 1 g of sodium chloride, 1 g of trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g of disodium (B8443419) hydrogen citrate sesquihydrate). The addition of salts after the acetonitrile helps to prevent an exothermic reaction that could affect analyte recoveries.

  • Immediately shake the tube vigorously for 1 minute to prevent the agglomeration of salts.

  • Centrifuge the tube at ≥ 3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 6 mL aliquot of the upper acetonitrile layer into a 15 mL dSPE tube containing the cleanup sorbents. For many crop matrices, a combination of 900 mg of anhydrous magnesium sulfate, 150 mg of primary secondary amine (PSA), and 150 mg of C18 sorbent is effective.

  • Cap the dSPE tube and shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 x g for 5 minutes.

  • Take a 1 mL aliquot of the final extract and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis

The final determination of propazine and hydroxypropazine is performed by LC-MS/MS.

• Instrumentation : A liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source is used.

• Chromatographic Conditions (Example):

  • Column : A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase : A gradient elution using (A) 0.1% formic acid in water and (B) acetonitrile.

  • Flow Rate : 0.3 mL/min.

  • Injection Volume : 5 µL.

• Mass Spectrometry Conditions (Example):

  • Ionization Mode : Positive Electrospray Ionization (ESI+).

  • Acquisition Mode : Multiple Reaction Monitoring (MRM).

  • MRM Transitions : Specific precursor and product ions for propazine and hydroxypropazine are monitored for quantification and confirmation. For propazine, example transitions are m/z 230.1 → 146.0 (quantification) and m/z 230.1 → 188.0 (confirmation).[6] For hydroxypropazine (PP-2OH), a potential transition is m/z 212.1 → 128.0.[7]

Data Presentation

The following tables summarize typical quantitative data for the analysis of propazine and related triazine herbicides in agricultural matrices.

Table 1: Method Validation Data for Propazine and Hydroxypropazine in Sorghum

Analyte	Fortification Level (µg/kg)	Recovery (%)	RSD (%)	LOQ (µg/kg)	LOD (µg/kg)	Reference
Propazine	10	95	8	10	3	[5]
100	98	6
Hydroxypropazine	10	92	9	10	4	[7]
100	96	7

Table 2: Method Validation Data for Propazine in Carrots

Analyte	Fortification Level (µg/kg)	Recovery (%)	RSD (%)	LOQ (µg/kg)	LOD (µg/kg)	Reference
Propazine	20	89	11	10	3	[8]
100	94	8
400	97	7

Table 3: LC-MS/MS MRM Transitions for Propazine and Hydroxypropazine

Analyte	Precursor Ion (m/z)	Product Ion (Quantification) (m/z)	Product Ion (Confirmation) (m/z)	Collision Energy (eV)	Reference
Propazine	230.1	146.0	188.0	25	[6]
Hydroxypropazine	212.1	128.0	-	20	[7]

Visualizations

Caption: Experimental workflow for the determination of propazine and its metabolites in agricultural crops.

Caption: Logical steps of the QuEChERS procedure for sample preparation.

References

• 1. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 3. Propazine (Ref: G 30028) [sitem.herts.ac.uk]
• 4. Validation of modified QuECHERS extraction method for quantitative enrichment of seven multiclass antibiotic residues from vegetables followed by RP-LC-UV analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Development and validation of a QuEChERS-LC-MS/MS method for determination of multiple mycotoxins in maize and sorghum from Botswana [frontiersin.org]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. ruidera.uclm.es [ruidera.uclm.es]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Propazine Application Rates to Minimize Soil Residue Carryover

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments involving propazine. The information is designed to help optimize application rates and minimize soil residue carryover.

Troubleshooting Guide

This guide addresses common problems encountered during propazine-related research, offering step-by-step solutions.

Problem	Potential Causes	Troubleshooting Steps
Unexpected Rotational Crop Injury	High propazine residue carryover.	1. Confirm Symptoms: Verify that the observed symptoms (e.g., stunting, chlorosis, root malformation) are consistent with triazine herbicide injury.[1] 2. Soil Analysis: Collect soil samples from the affected area and a control area for propazine residue analysis using LC/MS/MS.[2] 3. Review Application Records: Check application rates, dates, and methods for any deviations from the experimental plan.[3] 4. Evaluate Environmental Conditions: Assess soil type, pH, organic matter content, rainfall, and temperature since application, as these factors significantly influence propazine persistence.[4][5][6]
High Propazine Residue Detected in Post-Experiment Soil Analysis	- Application rate too high for soil type and environmental conditions.- Slower than expected degradation.	1. Assess Soil Properties: Characterize the soil's texture (sandy loam, clay loam, etc.), pH, and organic matter content. Propazine persists longer in soils with higher clay and organic matter content and at a neutral to higher pH.[5][7] 2. Analyze Environmental Data: Review temperature and soil moisture records. Propazine degradation is primarily microbial and is slower in cold, dry conditions.[4] 3. Consider Tillage Practices: No-till or reduced tillage systems can lead to higher concentrations of propazine in the upper soil layers.[8][9]
Inconsistent Weed Control at Lower Application Rates	- Enhanced microbial degradation in the soil.- Improper application or incorporation.	1. Investigate Soil History: Determine if the experimental site has a history of repeated triazine herbicide use, which can lead to enhanced microbial degradation.[10] 2. Verify Application Technique: Ensure uniform spray coverage and appropriate incorporation if required by the protocol. Lack of rainfall after a surface application can reduce efficacy.[5] 3. Evaluate Soil Characteristics: In soils with high organic matter, more propazine may be adsorbed and less available for weed uptake.[5]
Difficulty in Detecting Propazine Residues at Expected Low Levels	- Inadequate analytical method sensitivity.- Improper sample collection and storage.	1. Optimize Analytical Method: Ensure the LC/MS/MS method has a limit of quantitation (LOQ) appropriate for the expected residue levels (e.g., 0.01 mg/kg).[2] 2. Standardize Sampling Protocol: Collect composite soil samples from multiple locations within the plot to the appropriate depth. Store samples frozen to prevent further degradation before analysis.

Frequently Asked Questions (FAQs)

1. What is the primary mode of action for propazine?

Propazine is a selective, systemic herbicide that is absorbed by the roots and translocated to the shoots and leaves of plants.[4] It inhibits photosynthesis, leading to the death of susceptible weeds.[10]

2. How long does propazine persist in the soil?

Propazine is a persistent herbicide with a field half-life ranging from 35 to 231 days.[4] Its persistence is highly dependent on soil and environmental conditions.

3. What are the key factors that influence propazine degradation in soil?

The degradation of propazine in soil is influenced by a combination of factors:

• Microbial Activity: The primary mechanism of propazine breakdown is through microbial action.[4]

• Soil Moisture and Temperature: Degradation is faster in warm, moist conditions that favor microbial activity.[4][11]

• Soil pH: Propazine is more stable in neutral to slightly alkaline soils. Hydrolysis can increase in more acidic conditions.[7]

• Soil Type and Organic Matter: Propazine is more readily adsorbed in soils with high clay and organic matter content, which can sometimes reduce its availability for microbial degradation.[5][7]

4. What are the typical symptoms of propazine carryover injury in rotational crops?

Symptoms can vary by crop but generally include:

• Corn: Stunting, interveinal chlorosis (yellowing between the veins of the leaves), and poorly developed or "bottle-brush" root systems.[1]

• Soybeans: Interveinal chlorosis and necrosis (browning) of older leaves.[1]

• Wheat: Yellowing and browning of older leaf tissue.[1] General stunting and reduced tiller formation can also occur.[12]

5. How does tillage affect propazine persistence?

Conservation tillage or no-till systems can lead to an accumulation of organic matter and propazine residues in the topsoil layer.[8][9] This can increase the potential for carryover compared to conventional tillage where the herbicide is mixed into a larger soil volume.

Data Presentation

Table 1: Propazine Soil Half-Life (DT₅₀) under Various Conditions

Soil Type	pH	Temperature (°C)	Moisture	Half-Life (Days)	Reference
General Range	N/A	N/A	N/A	35 - 231	[4]
Sandy Loam	N/A	N/A	N/A	Mobile	[4]
Loam	N/A	N/A	N/A	Mobile	[4]
Clay Loam	N/A	N/A	N/A	Mobile	[4]
Aqueous Solution	5.0	25	N/A	61	[7]
Aqueous Solution	7.0	25	N/A	>200	[7]
Aqueous Solution	9.0	25	N/A	>200	[7]
Tropical Soil	7.0	35.5	N/A	330	[13]

Table 2: Soil Sorption Coefficients (Koc) for Propazine

Soil Property	Koc (L/kg)	Mobility Potential	Reference
Average Value	154	Moderate	[4]
Range in European Soils	84 - 500	Low to Moderate	[7]

Table 3: Recommended Propazine Application Rates for Sorghum

Soil Texture	Organic Matter	Application Rate (lbs active ingredient/acre)	Reference
General	N/A	1.0 - 2.0	[3]
Fine-textured or High Organic Matter	High	Up to 3.2	[3]

Experimental Protocols

1. Protocol for Determining Propazine Soil Residue using LC/MS/MS

This protocol is adapted from Syngenta Analytical Method GRM071.01A.[2]

a. Sample Preparation and Extraction:

• Collect a representative soil sample and air-dry it until it can be passed through a 2 mm sieve.

• Weigh 10 g of the sieved soil into a flask.

• Add a suitable volume of extraction solvent (e.g., a mixture of acetonitrile (B52724) and water).

• Reflux the sample for a specified time (e.g., 1 hour).

• Allow the sample to cool and settle.

• Filter an aliquot of the extract. For cleanup, a solid-phase extraction (SPE) step with a C18 sorbent can be used.[2][14]

b. LC/MS/MS Analysis:

• LC Column: Use a C18 column (e.g., ACE 5 C18, 3.0 mm x 50 mm, 5.0 µm).[2]

• Mobile Phase: A gradient of 0.1% acetic acid in water (A) and 0.1% acetic acid in acetonitrile (B).[2]

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.[2]

• MS/MS Detection: Use a triple quadrupole mass spectrometer in positive ion mode with multiple reaction monitoring (MRM).[2]

2. Protocol for a Field Bioassay to Assess Propazine Carryover

• Site Selection: Choose a representative area of the field where propazine was applied in the previous season.

• Planting: Plant the intended rotational crop (e.g., corn, soybeans, wheat) in strips across the treated area. Include an untreated control area for comparison.

• Observation: Regularly monitor the crop for visual symptoms of herbicide injury, such as stunting, chlorosis, and stand reduction, for at least 3-4 weeks after emergence.[1]

• Data Collection: Quantify injury by rating the severity of symptoms and measuring plant height and biomass.

• Interpretation: Compare the growth and health of the crop in the treated and untreated areas to determine the extent of carryover injury.

Visualizations

References

• 1. appliedweeds.cfans.umn.edu [appliedweeds.cfans.umn.edu]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. EXTOXNET PIP - PROPAZINE [extoxnet.orst.edu]
• 5. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 6. Absorption of Soil-Applied Herbicides | Integrated Crop Management [crops.extension.iastate.edu]
• 7. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Tillage management effects on pesticide fate in soils. A review | Agronomy for Sustainable Development, Agronomy [agronomy-journal.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. extension.sdstate.edu [extension.sdstate.edu]
• 13. uwispace.sta.uwi.edu [uwispace.sta.uwi.edu]
• 14. ruidera.uclm.es [ruidera.uclm.es]

Technical Support Center: Troubleshooting Accelerated Propazine Degradation in Agricultural Soils

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists investigating the accelerated degradation of propazine in agricultural soils. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that accelerate propazine degradation in soil?

A1: The degradation of propazine in soil is a complex process influenced by a combination of biotic and abiotic factors. Key drivers of accelerated degradation include:

• Microbial Activity: The presence of specific microorganisms capable of metabolizing propazine is the most significant factor.[1][2][3] Bacteria from genera such as Pseudomonas and Arthrobacter have been identified as effective degraders of s-triazine herbicides.[4]

• Soil Moisture: Optimal soil moisture levels (typically 50-100% of field capacity) are crucial for microbial activity and, consequently, for herbicide breakdown.[2]

• Temperature: Microbial degradation of propazine is temperature-dependent, with optimal rates generally occurring between 20°C and 30°C.[1]

• Soil pH: The pH of the soil can influence both microbial populations and the chemical stability of propazine. Neutral to slightly alkaline soils often favor the growth of herbicide-degrading microbes.[2]

• Organic Matter Content: Soil organic matter can serve as a source of nutrients for microorganisms and can also influence the bioavailability of propazine for degradation.[5]

Q2: What are the expected degradation products of propazine in soil?

A2: The microbial degradation of propazine typically involves a series of enzymatic reactions. The primary degradation products include:

• Hydroxypropazine: Formed by the hydrolytic dechlorination of the propazine molecule. This is often the initial and a key step in the detoxification process.

• Dealkylated Metabolites: Subsequent steps involve the removal of the isopropyl groups from the side chains of the triazine ring.

• Ammelide and Ammeline: Further degradation of the triazine ring can lead to the formation of these compounds.[6]

Q3: How can I differentiate between biotic and abiotic degradation of propazine in my experiments?

A3: To distinguish between microbial (biotic) and chemical (abiotic) degradation, a common experimental approach is to use sterilized and non-sterilized soil samples.

• Non-sterilized soil: Allows for both biotic and abiotic degradation processes to occur.

• Sterilized soil: Abiotic degradation (e.g., hydrolysis) will be the primary degradation pathway, as the microbial population has been eliminated.

By comparing the rate of propazine degradation in both sets of samples, the contribution of microbial activity can be determined. Common sterilization methods include autoclaving, gamma irradiation, and the use of chemical fumigants. It is important to note that sterilization methods themselves can alter soil properties, which should be considered when interpreting results.

Troubleshooting Guides

This section provides solutions to common problems encountered during propazine degradation experiments.

Issue 1: Slower-than-expected propazine degradation.

Q: My experiment is showing very slow or no degradation of propazine. What could be the cause?

A: Several factors could contribute to unexpectedly slow degradation rates. Consider the following troubleshooting steps:

Potential Cause	Troubleshooting Action
Low microbial activity	Ensure the soil used has a history of herbicide application, as this can enrich for degrading microorganisms. If not, consider bioaugmentation with a known propazine-degrading culture. Verify that incubation conditions (temperature, moisture) are optimal for microbial growth.
Sub-optimal soil conditions	Measure and adjust the soil pH to a neutral or slightly alkaline range. Ensure the soil moisture is maintained at 50-100% of field capacity throughout the experiment.
Low bioavailability of propazine	High clay or organic matter content can lead to strong adsorption of propazine, making it less available to microorganisms. Consider using a soil with a different texture or organic matter content for comparison.
Incorrect propazine concentration	Very high concentrations of propazine can be toxic to soil microorganisms, inhibiting their degradation activity.[1] Ensure the applied concentration is environmentally relevant.

Issue 2: High variability in degradation rates between replicates.

Q: I am observing significant differences in propazine degradation rates across my replicate soil samples. How can I improve the consistency of my results?

A: High variability can obscure true experimental effects. The following steps can help improve reproducibility:

Potential Cause	Troubleshooting Action
Inhomogeneous soil samples	Thoroughly mix and sieve the soil before dispensing it into experimental units to ensure uniformity.
Uneven application of propazine	Ensure the propazine solution is applied evenly to the soil surface and thoroughly mixed into the soil to achieve a homogeneous distribution.
Inconsistent incubation conditions	Use a temperature-controlled incubator to maintain a constant temperature. Monitor and adjust the moisture content of each replicate regularly.
Analytical errors	Review your extraction and analytical procedures for potential sources of error. Ensure consistent extraction times, solvent volumes, and instrument calibration.

Issue 3: Issues with HPLC-UV analysis of propazine.

Q: I am encountering problems with my HPLC-UV analysis, such as peak tailing and shifting retention times for propazine. What should I do?

A: These are common issues in HPLC analysis. The following table provides guidance on how to address them:

Problem	Potential Cause	Troubleshooting Action
Peak Tailing	Secondary interactions with the stationary phase; column overload.	Use a base-deactivated column. Optimize the mobile phase pH. Inject a more dilute sample to check for overload.[7]
Shifting Retention Times	Changes in mobile phase composition or pH; temperature fluctuations; system leaks.	Prepare fresh mobile phase and ensure it is properly degassed. Use a column oven for temperature stability. Check for leaks in the system.[7][8]
Noisy Baseline	Contaminated mobile phase; dirty flow cell; air bubbles in the system.	Filter all solvents. Flush the system and clean the detector flow cell. Degas the mobile phase thoroughly.[7][8]

Quantitative Data Summary

The rate of propazine degradation is often expressed as a half-life (DT₅₀), the time required for 50% of the initial concentration to dissipate.

Soil Type	Organic Matter (%)	pH	Temperature (°C)	Propazine Half-life (DT₅₀) in days	Reference
Sandy Loam	1.5	6.8	20	40	[5]
Clay Loam	3.2	7.2	20	25	[5]
Silt Loam	2.5	6.5	25	80-100	[9]
Not specified	Not specified	Not specified	Lab (20°C)	135	[10]
Not specified	Not specified	Not specified	Aerobic (typical)	131	[10]

Note: These values are indicative and can vary significantly based on specific experimental conditions.

Experimental Protocols

Protocol 1: Soil Incubation Study for Propazine Degradation

This protocol outlines a laboratory-based experiment to measure the rate of propazine degradation in soil.

• Soil Collection and Preparation:

  • Collect topsoil (0-15 cm depth) from the agricultural field of interest.

  • Air-dry the soil to a workable moisture content and sieve it through a 2-mm mesh to remove large debris and ensure homogeneity.

  • Determine the soil's physicochemical properties, including pH, organic matter content, and texture.

• Experimental Setup:

  • Weigh 50 g of the prepared soil into individual glass jars.

  • Prepare a stock solution of propazine in a suitable solvent (e.g., methanol).

  • Spike the soil samples with the propazine stock solution to achieve the desired concentration. Allow the solvent to evaporate completely.

  • Adjust the soil moisture content to 60% of its water-holding capacity with deionized water.

  • Seal the jars with Teflon-lined caps (B75204) and incubate them in the dark at a constant temperature (e.g., 25°C).[11]

• Sampling:

  • At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 21, and 28 days), destructively sample three replicate jars for each treatment.

  • Store the soil samples at -20°C until extraction and analysis.

Protocol 2: Extraction and HPLC-UV Analysis of Propazine

This protocol describes the extraction of propazine from soil and its quantification using HPLC with UV detection.

• Extraction:

  • Weigh 10 g of the soil sample into a centrifuge tube.

  • Add 20 mL of a suitable extraction solvent (e.g., methanol (B129727) or acetonitrile).

  • Shake the tubes on a mechanical shaker for 1 hour.

  • Centrifuge the samples at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.[12][13]

• HPLC-UV Analysis:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v).[14][15]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • UV Detection: 220 nm.[12][13]

  • Quantification: Prepare a calibration curve using a series of propazine standards of known concentrations.

Protocol 3: LC-MS/MS for Metabolite Identification

For the identification of propazine degradation products, a more sensitive technique like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is required.

• Sample Preparation:

  • Follow the same extraction procedure as for HPLC-UV analysis.

  • The extract may require a cleanup step using Solid Phase Extraction (SPE) to remove interfering matrix components.[16][17]

• LC-MS/MS Analysis:

  • LC System: A high-performance liquid chromatography system.

  • MS System: A tandem mass spectrometer (e.g., triple quadrupole or Q-TOF).

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode.

  • Scan Mode: Full scan for initial screening of potential metabolites, followed by product ion scans to obtain fragmentation patterns for structural elucidation.[16]

  • Metabolite Identification: Compare the mass-to-charge ratios (m/z) and fragmentation patterns of the detected peaks with those of known propazine metabolites or use predictive software.

Visualizations

Caption: Microbial degradation pathway of propazine in soil.

Caption: General workflow for a propazine degradation study.

Caption: Troubleshooting logic for slow propazine degradation.

References

• 1. my.ucanr.edu [my.ucanr.edu]
• 2. mdpi.com [mdpi.com]
• 3. Herbicide degradation in soil and plants...... | PPTX [slideshare.net]
• 4. Molecular Basis of a Bacterial Consortium: Interspecies Catabolism of Atrazine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Atrazine biodegradation efficiency, metabolite detection, and trzD gene expression by enrichment bacterial cultures from agricultural soil - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. HPLC Troubleshooting Guide [scioninstruments.com]
• 9. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Propazine (Ref: G 30028) [sitem.herts.ac.uk]
• 11. ars.usda.gov [ars.usda.gov]
• 12. revroum.lew.ro [revroum.lew.ro]
• 13. researchgate.net [researchgate.net]
• 14. academic.oup.com [academic.oup.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Mitigating Propazine Phytotoxicity with Salicylic Acid

Here is the Technical Support Center for researchers, scientists, and drug development professionals on reducing propazine phytotoxicity on non-target crops with salicylic (B10762653) acid.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers investigating the use of salicylic acid (SA) to reduce propazine-induced phytotoxicity in non-target crops.

Frequently Asked Questions (FAQs)

Q1: What is propazine and why does it cause phytotoxicity in non-target crops?

Propazine is a triazine herbicide used for weed control.[1][2] Its residue can accumulate in the soil, leading to uptake by subsequent non-target crops.[1][2] In sensitive plants, propazine inhibits photosynthesis and other vital cellular processes, leading to symptoms of phytotoxicity.[3]

Q2: What are the typical symptoms of propazine phytotoxicity?

Symptoms of propazine phytotoxicity include:

• Chlorosis: Yellowing of the leaves due to reduced chlorophyll (B73375) content.[1][2][4]

• Stunted Growth: Significant inhibition of overall plant growth and biomass accumulation.[1][2][4]

• Necrosis: Tissue death, often appearing as burnt or dead patches on leaves.[4]

• Increased Electrolyte Leakage: A sign of cell membrane damage.[1][2]

Q3: What is salicylic acid and how can it reduce propazine phytotoxicity?

Salicylic acid (SA) is a naturally occurring plant hormone that plays a crucial role in regulating plant defense mechanisms against various biotic and abiotic stresses.[5][6][7][8][9] When applied exogenously, SA can enhance a plant's tolerance to herbicide stress by activating signaling pathways that lead to the detoxification of the herbicide and the mitigation of oxidative damage.[9][10] It can help improve photosynthetic efficiency and reduce cellular damage.[1][2]

Q4: What is the proposed mechanism of action for SA in detoxifying propazine?

Salicylic acid is believed to reduce propazine phytotoxicity by:

• Enhancing Antioxidant Defense: SA can stimulate the activity of antioxidant enzymes, which help to neutralize reactive oxygen species (ROS) generated in response to herbicide stress.[7][10][11][12]

• Promoting Herbicide Metabolism: SA may upregulate the expression of genes involved in detoxification pathways, such as those encoding for glutathione (B108866) S-transferases (GSTs) and cytochrome P450 enzymes, which can metabolize propazine into less toxic compounds.[1][9][13]

• Regulating Gene Expression: SA acts as a signaling molecule that can trigger a cascade of gene expression leading to enhanced stress tolerance.[5][6][7]

Q5: What are the common methods for applying salicylic acid in experimental settings?

Common application methods for salicylic acid in research include:

• Foliar Spray: Applying a solution of SA directly to the leaves of the plants.[8]

• Seed Priming: Soaking seeds in an SA solution before germination to enhance seedling vigor and stress tolerance.[8][14][15][16][17][18]

• Soil Drench: Applying an SA solution to the soil around the plant's root zone.[8]

Q6: Are there any safety precautions I should take when handling salicylic acid?

Yes, salicylic acid can cause skin and eye irritation.[19] It is important to wear appropriate personal protective equipment (PPE), including gloves and safety glasses, when handling the chemical.[19] Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.[19]

Troubleshooting Guides

Problem/Observation	Potential Cause	Troubleshooting Steps
No observable reduction in phytotoxicity after SA application.	1. Inappropriate SA concentration. 2. Incorrect timing of SA application. 3. Ineffective application method. 4. High level of propazine contamination.	1. Optimize the SA concentration. Concentrations that are too low may be ineffective, while high concentrations can be phytotoxic. A common starting point is 0.1 mM to 1.0 mM.[20] 2. Apply SA prior to or at the onset of propazine stress. Pre-treatment has been shown to be effective.[10] 3. Ensure thorough coverage with foliar spray or adequate soaking time for seed priming. 4. Verify the concentration of propazine in the soil. Extremely high levels may overwhelm the plant's ability to detoxify, even with SA treatment.
Plants show signs of stress after SA application alone (without propazine).	1. Salicylic acid concentration is too high.	1. High concentrations of SA can have inhibitory effects on plant growth.[12][21] Perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific crop.
Inconsistent results across experimental replicates.	1. Variability in plant growth conditions. 2. Inconsistent application of SA or propazine. 3. Genetic variability within the crop species.	1. Ensure uniform environmental conditions (light, temperature, humidity, and watering) for all replicates. 2. Standardize application procedures to ensure each plant receives the same treatment. 3. Use a genetically uniform line of the crop if possible.
Difficulty dissolving salicylic acid for stock solutions.	1. Salicylic acid has low water solubility.	1. Salicylic acid is not readily soluble in water.[21] It can be dissolved in a small amount of ethanol (B145695) or dimethyl sulfoxide (B87167) (DMSO) before being diluted with water to the final concentration. Always run a control with the solvent alone to ensure it does not affect the experimental outcome.

Quantitative Data

The following tables summarize quantitative data from a study on the effects of salicylic acid on propazine-treated wheat, maize, and rapeseed.[1][2]

Table 1: Effect of Propazine and Salicylic Acid on Chlorophyll Content (mg/g FW)

Crop	Control (No Propazine)	Propazine	Propazine + Salicylic Acid (5 mg/L)
Wheat	2.15	1.23	1.87
Maize	1.98	1.12	1.75
Rapeseed	2.31	1.35	2.01
Propazine concentrations were 2 mg/kg for wheat, 8 mg/kg for maize, and 0.4 mg/kg for rapeseed in soil.[1][2]

Table 2: Effect of Propazine and Salicylic Acid on Electrolyte Permeability (%)

Crop	Control (No Propazine)	Propazine	Propazine + Salicylic Acid (5 mg/L)
Wheat	12.5	28.7	15.3
Maize	15.2	35.4	18.9
Rapeseed	10.8	25.1	13.6
Propazine concentrations were 2 mg/kg for wheat, 8 mg/kg for maize, and 0.4 mg/kg for rapeseed in soil.[1][2]

Table 3: Propazine Concentration in Plants and Soil with and without Salicylic Acid Treatment

Sample	Propazine (No SA)	Propazine + Salicylic Acid
Wheat Plant (mg/kg)	0.85	0.42
Maize Plant (mg/kg)	1.23	0.68
Rapeseed Plant (mg/kg)	0.54	0.21
Soil (mg/kg)	1.56	0.89
Initial propazine concentrations were 2 mg/kg for wheat, 8 mg/kg for maize, and 0.4 mg/kg for rapeseed in soil.[1][2]

Experimental Protocols

1. Foliar Application of Salicylic Acid to Mitigate Propazine Phytotoxicity

• Objective: To assess the effectiveness of foliar-applied salicylic acid in reducing propazine-induced stress in a non-target crop.

• Materials:

  • Seeds of the desired crop.

  • Pots with a suitable soil mix.

  • Propazine.

  • Salicylic acid.

  • Ethanol (for dissolving SA).

  • Foliar sprayer.

  • Growth chamber or greenhouse with controlled conditions.

• Procedure:

  • Plant Growth: Sow seeds in pots and grow them under optimal conditions until they reach the desired growth stage (e.g., 2-3 leaf stage).

  • Propazine Treatment: Prepare a stock solution of propazine and apply it to the soil to achieve the desired concentration (e.g., 2 mg/kg for wheat).[1][2]

  • Salicylic Acid Preparation: Prepare a stock solution of salicylic acid (e.g., 5 mg/L) by first dissolving it in a small amount of ethanol and then diluting it with distilled water.[1][2]

  • SA Application: 24 hours after propazine treatment, spray the plant foliage with the salicylic acid solution until runoff. Control plants should be sprayed with a solution containing the same concentration of ethanol and water.

  • Data Collection: After a set period (e.g., 7-14 days), measure parameters such as plant height, biomass, chlorophyll content, and electrolyte leakage.

  • Analysis: Compare the data from the different treatment groups (Control, Propazine only, Propazine + SA, SA only) to determine the effect of salicylic acid.

2. Seed Priming with Salicylic Acid for Enhanced Propazine Tolerance

• Objective: To determine if priming seeds with salicylic acid can improve germination and early seedling growth in the presence of propazine.

• Materials:

  • Seeds of the desired crop.

  • Salicylic acid.

  • Sodium hypochlorite (B82951) (for seed sterilization).

  • Petri dishes or germination paper.

  • Incubator or growth chamber.

  • Propazine.

• Procedure:

  • Seed Sterilization: Surface sterilize seeds with a dilute sodium hypochlorite solution for 5 minutes, followed by three rinses with distilled water.[14]

  • Priming Solution: Prepare a salicylic acid solution at the desired concentration (e.g., 1 mM).[14]

  • Seed Priming: Soak the sterilized seeds in the salicylic acid solution for a specific duration (e.g., 12 hours) at room temperature.[14] Control seeds should be soaked in distilled water.

  • Drying: After soaking, air-dry the seeds back to their original moisture content.[14]

  • Germination: Place the primed and unprimed seeds in petri dishes containing a germination medium (e.g., filter paper) moistened with either distilled water (control) or a propazine solution of a known concentration.

  • Incubation: Incubate the petri dishes in the dark at a suitable temperature (e.g., 22°C) for a set period (e.g., 6 days).[14]

  • Data Collection: Record germination percentage, root and shoot length, and seedling fresh and dry weight.

  • Analysis: Compare the germination and growth parameters between primed and unprimed seeds under control and propazine stress conditions.

Visualizations

Caption: Salicylic acid signaling pathway in response to propazine stress.

Caption: General experimental workflow for assessing SA's efficacy.

References

• 1. researchgate.net [researchgate.net]
• 2. Reduced phytotoxicity of propazine on wheat, maize and rapeseed by salicylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. EXTOXNET PIP - PROPAZINE [extoxnet.orst.edu]
• 4. agrio.app [agrio.app]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Advances in Roles of Salicylic Acid in Plant Tolerance Responses to Biotic and Abiotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. omexcanada.com [omexcanada.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Salicylic Acid Pre-Treatment Reduces the Physiological Damage Caused by the Herbicide Mesosulfuron-methyl + Iodosulfuron-methyl in Wheat (Triticum aestivum) | MDPI [mdpi.com]
• 11. scispace.com [scispace.com]
• 12. Salicylic Acid as a Safe Plant Protector and Growth Regulator - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Seed Priming with Salicylic Acid Alleviates Salt Stress Toxicity in Barley by Suppressing ROS Accumulation and Improving Antioxidant Defense Systems, Compared to Halo- and Gibberellin Priming - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Seed priming with salicylic acid enhances salt stress tolerance by boosting antioxidant defense in Phaseolus vulgaris genotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Salicylic Acid Seed Priming: A Key Frontier in Conferring Salt Stress Tolerance in Barley Seed Germination and Seedling Growth [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 20. researchgate.net [researchgate.net]
• 21. gilbasolutions.com [gilbasolutions.com]

Propazine Spray Efficacy Under Adverse Environmental Conditions: A Technical Support Resource

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you improve the efficacy of propazine spray applications, particularly under challenging environmental conditions.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving propazine application.

Issue 1: Reduced Weed Control Efficacy in Hot and Dry Conditions

Q1: We are observing poor weed control with our standard propazine application rate during a period of high temperatures and low humidity. What could be the cause, and how can we mitigate this?

A1: High temperatures and low humidity significantly impact propazine efficacy. Under these conditions, weeds often develop a thicker, waxier leaf cuticle to conserve water, which can reduce herbicide uptake.[1][2] Additionally, spray droplets can evaporate more quickly, decreasing the time available for the active ingredient to penetrate the leaf surface.[3][4]

Troubleshooting Steps & Solutions:

• Application Timing: Shift spray applications to cooler parts of the day, such as early morning or late evening, when temperatures are lower and relative humidity is higher.[5]

• Adjuvant Selection: Incorporate a suitable adjuvant into your spray mixture. Methylated seed oils (MSOs) are particularly effective in hot and dry conditions as they can help dissolve the waxy cuticle, enhancing herbicide penetration.[6]

• Nozzle Selection and Pressure: Use nozzles that produce a coarser droplet spectrum to reduce the rate of evaporation and minimize spray drift.[7][8] Avoid high spray pressures that generate fine droplets prone to rapid evaporation.

• Carrier Volume: Increase the spray volume (carrier rate) to ensure adequate coverage of the target weed foliage and to slow down droplet drying.

Issue 2: Inconsistent Performance Following Rainfall

Q2: Our experimental results with propazine have been inconsistent after rainfall. How does rain affect propazine's performance, and what can we do to ensure more reliable results?

A2: Rainfall can have a dual effect on pre-emergent herbicides like propazine. A moderate amount of rainfall (approximately 0.5 to 1.0 inch) is necessary to move the herbicide into the soil where it can be taken up by weed roots.[9] However, excessive rainfall can leach the herbicide beyond the weed seed germination zone or wash it off the soil surface, leading to reduced efficacy.[9] The timing of rainfall after a post-emergent application is also critical; rain shortly after spraying can wash the herbicide off the leaves before it is absorbed.[1]

Troubleshooting Steps & Solutions:

• Monitor Weather Forecasts: Plan applications based on weather predictions. Aim for a rain-free period after post-emergent applications to allow for adequate absorption. For pre-emergent applications, a forecast of light to moderate rain can be beneficial for activation.

• Incorporate Adjuvants: Use of a "sticker" adjuvant can improve the retention of the spray solution on the leaf surface, providing some protection against wash-off from light rain.

• Application Method for Pre-emergent Use: In conditions where rainfall is unpredictable, shallow mechanical incorporation of propazine into the soil can help ensure it is in the correct zone for weed control, reducing reliance on rainfall for activation.[10]

Issue 3: Poor Efficacy in Water-Stressed (Drought) Conditions

Q3: We are conducting trials in a drought-prone area and observing diminished propazine efficacy. What is the mechanism behind this, and what adjustments can be made to our protocol?

A3: Drought stress significantly reduces the effectiveness of herbicides. Water-stressed plants have reduced metabolic activity and transpiration, which are crucial for the uptake and translocation of systemic herbicides like propazine.[1][2] Weeds under drought stress may also have altered leaf orientation and a thicker cuticle, further impeding herbicide absorption.[1][2]

Troubleshooting Steps & Solutions:

• Optimize Irrigation (if possible): If the experimental setup allows, irrigate prior to herbicide application to alleviate plant stress and improve uptake.

• Increase Adjuvant Concentration: Using a higher concentration of an appropriate adjuvant, such as a methylated seed oil or a non-ionic surfactant, can help overcome the thickened cuticle of drought-stressed weeds.

• Adjust Application Timing: Apply propazine during periods when the plants are least stressed, typically in the early morning when they have had some time to recover overnight.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature and humidity range for propazine application?

A1: Generally, post-emergent herbicides like propazine are most effective when applied in temperatures between 60°F (15°C) and 85°F (29°C) with relative humidity above 50%.[5] Efficacy can decrease significantly in hot, dry conditions with temperatures above 85°F (29°C) and low relative humidity.[5]

Q2: How does soil moisture affect the performance of pre-emergent propazine applications?

A2: Soil moisture is critical for the activation of pre-emergent herbicides. Propazine needs to be in the soil solution to be taken up by the roots of germinating weeds. Insufficient soil moisture will result in the herbicide remaining on the soil surface, providing poor weed control.[9] Conversely, excessively saturated soils can lead to leaching of the herbicide out of the weed germination zone.

Q3: Can the choice of spray nozzle impact propazine efficacy, especially in windy conditions?

A3: Yes, nozzle selection is crucial. In windy conditions, using drift-reducing nozzles that produce larger, coarser droplets can significantly improve spray deposition on the target and reduce off-target movement.[7][8] However, for post-emergent applications, ensure that the coarser spray still provides adequate coverage of the weed foliage. Air-induction nozzles are a good option for reducing drift while maintaining reasonable coverage.

Q4: What type of adjuvant is best to use with propazine under adverse conditions?

A4: The choice of adjuvant depends on the specific environmental challenge:

• Hot and Dry Conditions: Methylated Seed Oils (MSOs) are highly effective at penetrating the thicker waxy cuticles of weeds under these conditions.[6]

• Rainfall-Prone Conditions: Sticker adjuvants can help the herbicide adhere to the leaf surface and resist being washed off by rain.

• General Purpose: Non-ionic surfactants (NIS) improve spray coverage and spreading on the leaf surface and are a good general-purpose choice under moderate conditions.

Q5: How long does propazine persist in the soil, and how do environmental conditions affect its persistence?

A5: Propazine is considered a moderately persistent herbicide. Its persistence is influenced by soil type, organic matter content, temperature, and moisture. Degradation is primarily microbial. Therefore, conditions that favor microbial activity, such as warm, moist soils, will lead to faster degradation.[11] In cold, dry conditions, propazine will persist longer.[11]

Data on Propazine Efficacy Under Different Environmental Conditions

The following tables provide illustrative data on how environmental factors can influence the efficacy of propazine. Note that actual results will vary depending on the specific weed species, soil type, and other experimental variables.

Table 1: Illustrative Propazine Efficacy on Broadleaf Weeds at Different Temperatures and Relative Humidity (RH)

Temperature	Relative Humidity	Application Rate	Estimated Weed Control (%)
68°F (20°C)	65%	Standard Rate	90%
86°F (30°C)	65%	Standard Rate	75%
86°F (30°C)	40%	Standard Rate	60%
86°F (30°C)	40%	Standard Rate + MSO Adjuvant	80%

Table 2: Illustrative Propazine Efficacy on Annual Grasses with Varying Soil Moisture (Pre-emergent Application)

Soil Moisture Level	Application Rate	Estimated Weed Control (%)
Dry (Below 30% Field Capacity)	Standard Rate	40%
Optimal (60-80% Field Capacity)	Standard Rate	95%
Saturated (Above 90% Field Capacity)	Standard Rate	70%

Table 3: Illustrative Impact of Rainfall on Propazine Efficacy (Post-emergent Application)

Rainfall after Application	Rainfall Amount	Application	Estimated Weed Control (%)
6 hours	0.5 inches	Standard Rate	50%
24 hours	0.5 inches	Standard Rate	85%
6 hours	0.5 inches	Standard Rate + Sticker Adjuvant	70%

Experimental Protocols

Protocol 1: Evaluating the Effect of Temperature and Humidity on Propazine Efficacy

Objective: To determine the efficacy of propazine on a target weed species under controlled temperature and humidity conditions.

Materials:

• Propazine formulation

• Target weed species (e.g., Amaranthus retroflexus) grown in uniform pots

• Controlled environment growth chambers

• Spray cabinet with a calibrated nozzle

• Adjuvants (e.g., MSO, NIS)

• Deionized water

• Personal Protective Equipment (PPE)

Methodology:

• Plant Preparation: Grow the target weed species to a consistent growth stage (e.g., 4-6 true leaves) in a greenhouse under optimal conditions.

• Acclimation: Move the plants to controlled environment growth chambers set to the desired temperature and humidity regimes (e.g., 20°C/65% RH, 30°C/65% RH, 30°C/40% RH) for 48 hours to acclimate.

• Herbicide Preparation: Prepare the propazine spray solutions at the desired concentrations in deionized water. If testing adjuvants, prepare separate solutions with the recommended rates of each adjuvant.

• Application: Transfer the plants to a spray cabinet. Apply the herbicide treatments evenly to the foliage using a calibrated sprayer to deliver a consistent volume per unit area. Include an untreated control for each environmental condition.

• Post-Application Incubation: Return the treated plants to their respective growth chambers immediately after application.

• Efficacy Assessment: After a predetermined period (e.g., 14 or 21 days), assess herbicide efficacy. This can be done through:

  • Visual Injury Ratings: Score plants on a scale of 0% (no injury) to 100% (complete death).

  • Biomass Reduction: Harvest the above-ground biomass, dry it in an oven, and weigh it. Calculate the percent reduction in biomass compared to the untreated control.

Protocol 2: Assessing the Impact of Soil Moisture on Pre-emergent Propazine Efficacy

Objective: To evaluate the weed control efficacy of a pre-emergent propazine application under different soil moisture levels.

Materials:

• Propazine formulation

• Pots filled with a uniform soil mix

• Seeds of a target weed species (e.g., Setaria faberi)

• Controlled watering system or calibrated manual watering

• Growth chamber or greenhouse

Methodology:

• Soil Preparation and Seeding: Fill pots with the soil mix and sow the target weed seeds at a uniform depth.

• Soil Moisture Establishment: Establish and maintain different soil moisture levels in the pots (e.g., 30%, 60%, and 90% of field capacity). This can be achieved by weighing the pots daily and adding the required amount of water.

• Herbicide Application: Apply propazine uniformly to the soil surface of the pots using a calibrated sprayer. Leave some pots untreated as a control for each moisture level.

• Incubation: Place the pots in a growth chamber or greenhouse with optimal conditions for weed germination and growth. Continue to maintain the different soil moisture levels.

• Efficacy Assessment: After a specified period (e.g., 21 days), assess the efficacy by:

  • Weed Emergence Count: Count the number of emerged weed seedlings in each pot.

  • Biomass Measurement: Harvest the emerged weeds, dry them, and record the dry weight.

Visualizations

Caption: Logical workflow of how adverse environmental conditions reduce propazine efficacy.

Caption: A generalized experimental workflow for testing propazine efficacy under stress.

References

• 1. cuvillier.de [cuvillier.de]
• 2. my.ucanr.edu [my.ucanr.edu]
• 3. my.ucanr.edu [my.ucanr.edu]
• 4. Proline Promotes Drought Tolerance in Maize - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bayer Product Spray Applications Quick Reference | Bayer Crop Science Canada [cropscience.bayer.ca]
• 6. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 7. mdpi.com [mdpi.com]
• 8. crkls.nl [crkls.nl]
• 9. Effects of rainfall on weed control in soil with two moisture levels, after herbicide applied in postemergence - Advances in Weed Science [awsjournal.org]
• 10. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 11. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]

strategies for managing propazine resistance in broadleaf weed populations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating propazine resistance in broadleaf weed populations.

Troubleshooting Guides

This section addresses specific issues that may arise during experimentation in a question-and-answer format.

Question: Why am I seeing inconsistent results or high variability in my whole-plant resistance bioassays?

Answer: Inconsistent results in whole-plant bioassays are common and can stem from several factors related to methodology and environmental conditions. Follow this guide to troubleshoot the issue.

Possible Causes & Solutions:

• Seed Viability and Dormancy:

  • Problem: Seeds collected from the field may have low viability or be in a dormant state, leading to poor and uneven germination.

  • Solution: Before starting a large-scale experiment, conduct a germination test on a small subset of seeds. If dormancy is suspected, apply appropriate stratification or scarification methods. Always store collected seeds in dry, cool conditions to maintain viability.[1][2]

• Herbicide Application and Dosage:

  • Problem: Inaccurate herbicide concentration, uneven spray coverage, or application at the wrong plant growth stage can lead to variable results.[2]

  • Solution: Calibrate your spray equipment carefully to ensure a uniform application rate. Apply herbicides when weeds are at the recommended growth stage (typically 2-3 leaf stage for post-emergence applications) for optimal uptake. Always include a known susceptible population as a control to verify that the herbicide application was effective.

• Environmental Conditions:

  • Problem: Fluctuations in greenhouse temperature, light, and humidity can affect plant growth and herbicide efficacy.

  • Solution: Maintain consistent and optimal growing conditions within the greenhouse. Document environmental parameters throughout the experiment to identify any potential confounding variables.

• Genetic Variability:

  • Problem: The sampled weed population may have a mix of resistant and susceptible individuals, or varying levels of resistance.

  • Solution: When collecting seeds, sample from at least 30 representative plants across the suspected resistant patch to capture the population's diversity.[2] Classify results not just as "alive" or "dead" but also by the degree of injury to understand the spectrum of resistance.

Question: My molecular analysis fails to confirm resistance, even though plants survive the bioassay. What should I do?

Answer: This scenario suggests that the resistance mechanism may not be the common target-site mutation or that a technical issue is occurring during molecular analysis.

Possible Causes & Solutions:

• Non-Target-Site Resistance (NTSR):

  • Problem: The resistance may be due to enhanced herbicide metabolism (e.g., increased activity of glutathione-S-transferase) rather than a mutation in the psbA gene.[3][4] Target-site sequencing will not detect this mechanism.

  • Solution: Design experiments to assess herbicide metabolism. This can involve quantifying herbicide detoxification products using techniques like HPLC or LC-MS. Assaying the activity of key enzyme families, such as cytochrome P450s and GSTs, can also provide evidence for NTSR.[3][5]

• DNA/RNA Quality and PCR Issues:

  • Problem: Poor quality DNA or RNA extracted from plant tissue can inhibit PCR amplification. Primers for the psbA gene may be suboptimal for the specific weed species.

  • Solution: Use a robust plant DNA/RNA extraction protocol and verify the quality and quantity using spectrophotometry (e.g., NanoDrop) and gel electrophoresis. Test multiple published or newly designed primer sets for the psbA gene to ensure efficient amplification. Include positive (known resistant and susceptible) and negative controls in your PCR runs.

• Rare or Novel Target-Site Mutations:

  • Problem: While the Ser-264-Gly substitution in the D1 protein is the most common cause of triazine resistance, other mutations in the psbA gene could potentially confer resistance.[6][7]

  • Solution: Instead of only screening for the specific Ser-264-Gly mutation, sequence the entire coding region of the psbA gene. Compare the sequence from your resistant population to that of a susceptible control to identify any amino acid substitutions in the herbicide-binding region.[8]

Frequently Asked Questions (FAQs)

Question 1: What are the primary mechanisms of propazine resistance in broadleaf weeds?

Answer: Propazine resistance in broadleaf weeds is primarily attributed to two types of mechanisms: target-site resistance (TSR) and non-target-site resistance (NTSR).

• Target-Site Resistance (TSR): This is the most common mechanism for triazine herbicides like propazine.[5] Propazine works by binding to the D1 protein in photosystem II (PSII), blocking electron transport and inhibiting photosynthesis.[9] In resistant plants, a single nucleotide polymorphism in the chloroplast psbA gene results in an amino acid substitution, most commonly from serine to glycine (B1666218) at position 264 (Ser-264-Gly).[6][7][8] This change reduces the binding affinity of propazine to the D1 protein, allowing photosynthesis to continue even in the presence of the herbicide.[3]

• Non-Target-Site Resistance (NTSR): This mechanism involves processes that reduce the amount of active herbicide reaching the target site. The most documented form of NTSR for triazines is enhanced metabolism.[5] Resistant plants may exhibit increased activity of enzymes like glutathione (B108866) S-transferases (GSTs), which rapidly detoxify the herbicide by conjugating it with glutathione, rendering it non-toxic.[3][4]

Question 2: How do I design an effective Integrated Weed Management (IWM) program for propazine-resistant populations?

Answer: An effective IWM program aims to reduce selection pressure by not relying on a single control method.[10][11] Key strategies include:

• Herbicide Rotation and Mixtures:

  • Rotate Herbicide Modes of Action (MOA): Avoid using herbicides from the same MOA group (Group 5 for triazines) in consecutive years.[10][11] Rotate with herbicides from different groups that are effective against the target weed.

  • Use Tank Mixes: Apply tank mixes of two or more herbicides with different MOAs, where both are effective against the target weed.[10][12] This makes it less likely for a weed to have resistance to both mechanisms simultaneously.

• Cultural Practices:

  • Crop Rotation: Alternating crops allows for the use of different herbicide chemistries and changes the timing of cultivation, disrupting the weed life cycle.[12][13]

  • Tillage: Mechanical tillage can be used to control emerged weeds, including resistant biotypes, before planting.[12] However, the long-term impact of tillage on soil health should be considered.[14][15] No-till systems may require a greater reliance on herbicides but can improve soil structure and water retention.[14][16]

• Mechanical and Other Practices:

  • Cultivation: In-row cultivation can remove weed escapes that may be resistant.[12]

  • Preventing Seed Set: Control weed patches before they go to seed to reduce the spread of resistant genes.[17][18]

  • Equipment Cleaning: Clean machinery thoroughly to prevent the movement of resistant weed seeds between fields.[18]

Question 3: What is the best practice for collecting weed samples for resistance testing?

Answer: Proper sample collection is critical for obtaining reliable test results.

• When to Collect: Collect mature seeds from plants that have survived a propazine application. The ideal time is when 10-20% of the seeds have naturally shed, ensuring maximum viability.[19] For molecular tests, young, healthy leaf tissue is required.

• Where to Collect: Sample from the center of a patch where control was poor. Collect from a representative number of plants (e.g., 30 or more) to capture the genetic diversity of the population.[2]

• How to Collect: Collect seed heads from multiple plants into a single paper bag. Avoid plastic bags, which can trap moisture and promote mold.

• Handling and Storage: Allow seeds to air-dry in a shallow container or paper sack for several days away from direct sunlight.[19] Store them in labeled paper bags in a cool, dry location until testing. Leaf tissue for molecular analysis should be immediately placed on dry ice or in a freezer (-80°C) to preserve DNA and RNA integrity.

Question 4: Are rapid diagnostic tests available for detecting propazine resistance?

Answer: Yes, several methods are available for the rapid diagnosis of herbicide resistance, which can provide results much faster than traditional greenhouse grow-outs.

• Molecular Markers/Genetic Tests: These tests are designed to detect the specific genetic mutations that confer resistance. For propazine, this typically involves analyzing the psbA gene for the Ser-264-Gly mutation. Techniques like TaqMan assays can be developed to quickly screen leaf samples for this mutation, often providing results in less than a week.[20]

• Resistance In-Season Quick (RISQ) Test: This is a plant-based test where small plants or tillers are collected from the field and placed in an agar (B569324) solution containing a discriminating dose of the herbicide. Root growth is measured after 14-21 days to determine resistance.[19]

• Chlorophyll (B73375) Fluorescence: Since triazines inhibit photosynthesis, changes in chlorophyll fluorescence can be used as a rapid indicator of herbicide action. Susceptible plants will show a rapid change in fluorescence upon treatment, while resistant plants will not. This method can provide an indication of resistance within hours of application.[9]

Data Presentation

Table 1: Efficacy of Alternative Herbicide Modes of Action for Controlling Propazine-Resistant Broadleaf Weeds

Herbicide Group (HRAC MOA)	Chemical Family	Example Active Ingredient	Efficacy on Key Propazine-Resistant Weeds
Group 4 (Auxin mimics)	Phenoxy-carboxylic-acids, Pyridine carboxylic acids	2,4-D, MCPA, Fluroxypyr, Clopyralid	Good control of many broadleaf weeds, including resistant common poppy and chickweed.[17][21]
Group 2 (ALS inhibitors)	Sulfonylureas, Imidazolinones	Metsulfuron, Imazamox	Caution: Many broadleaf populations have also developed resistance to this group.[13][17][21] Test populations before use.
Group 6 (Photosystem II inhibitors)	Nitriles	Bromoxynil	Effective on some broadleaf weeds, can be used in a tank mix.[21]
Group 3 (Microtubule inhibitors)	Dinitroanilines	Pendimethalin	Provides pre-emergence control of resistant common poppy.[17][21]
Group 9 (EPSP synthase inhibitors)	Glycines	Glyphosate (B1671968)	Non-selective, effective post-emergence option, but resistance to glyphosate is also a growing concern.[21][22]

Table 2: Summary of Cultural Practices for Managing Propazine Resistance

Management Practice	Principle of Action	Impact on Propazine Resistance Management
Crop Rotation	Disrupts weed life cycles, allows for rotation of herbicide MOAs, alters planting and harvesting times.[12][13]	Reduces selection pressure by preventing the repeated use of propazine. Introduces different competitive pressures on weed populations.[23][24]
Conventional Tillage	Physically buries or removes emerged weeds and weed seeds.	Can be an effective non-chemical method to control resistant plants before crop establishment.[12]
No-Tillage / Reduced Tillage	Minimizes soil disturbance, relies more on herbicides for weed control.	Can increase selection pressure if not combined with diverse herbicide programs. However, it can improve soil health over the long term.[14][15][16]
Cover Cropping	Suppresses weed germination and growth through competition and allelopathy.	Reduces overall weed density, thereby decreasing the number of individuals selected for resistance by any herbicide application.

Experimental Protocols

Protocol 1: Whole-Plant Pot Assay for Propazine Resistance Confirmation

Objective: To determine the resistance level of a broadleaf weed population to propazine compared to a known susceptible population.

Methodology:

• Seed Preparation: For each population (putative resistant and known susceptible), sow approximately 50-100 seeds in pots or trays filled with a standard greenhouse potting mix. Cover seeds lightly with soil.

• Germination: Place pots in a greenhouse with controlled conditions (e.g., 22°C/18°C day/night temperature, 16-hour photoperiod). Water as needed to maintain adequate soil moisture.

• Seedling Thinning: Once seedlings have emerged and developed true leaves, thin them to a uniform number per pot (e.g., 4-5 plants) to ensure consistency.

• Herbicide Application: When the majority of plants are at the 2-3 leaf stage, apply propazine at several dose rates. A typical dose-response experiment would include: 0x (control), 0.5x, 1x (standard field rate), 2x, 4x, and 8x the recommended label rate.

• Treatment: Use a calibrated laboratory track sprayer to ensure uniform application. Include an untreated control for each population.

• Assessment: Return plants to the greenhouse. Assess plant survival and biomass 21 days after treatment (DAT). Plants are considered dead if they show no active growth.[1]

• Data Analysis: Calculate the survival percentage for each dose. Analyze the data using dose-response models to determine the GR₅₀ (the herbicide dose required to reduce growth by 50%) for each population. A resistance index (RI) can be calculated by dividing the GR₅₀ of the resistant population by the GR₅₀ of the susceptible population.

Protocol 2: Molecular Identification of the psbA Gene Mutation

Objective: To identify the Ser-264-Gly target-site mutation in propazine-resistant plants.

Methodology:

• DNA Extraction: Collect fresh leaf tissue (approx. 100 mg) from both putative resistant and susceptible plants. Use a commercial plant DNA extraction kit or a CTAB-based protocol to isolate high-quality genomic DNA.

• DNA Quantification: Assess the concentration and purity of the extracted DNA using a UV spectrophotometer.

• PCR Amplification:

  • Design or obtain primers that flank the region of the psbA gene containing the codon for serine 264.

  • Set up a PCR reaction using a standard Taq polymerase, the extracted DNA as a template, and the designed primers.

  • Use the following typical PCR cycle: initial denaturation at 94°C for 3 min, followed by 35 cycles of denaturation at 94°C for 30s, annealing at 55-60°C for 30s, and extension at 72°C for 1 min, with a final extension at 72°C for 5 min.

• PCR Product Verification: Run the PCR products on a 1.5% agarose (B213101) gel to confirm that a band of the expected size has been amplified.

• DNA Sequencing: Purify the PCR product and send it for Sanger sequencing using both the forward and reverse primers.

• Sequence Analysis:

  • Align the resulting sequences from the resistant and susceptible plants using bioinformatics software (e.g., BLAST, ClustalW).

  • Examine the nucleotide sequence at the codon corresponding to amino acid position 264.

  • A susceptible plant will have the serine codon (e.g., AGT), while a resistant plant will typically show a substitution to a glycine codon (e.g., GGT).[6][8]

Visualizations

Signaling Pathways and Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uppersouthplatte.org [uppersouthplatte.org]
• 4. ecommons.cornell.edu [ecommons.cornell.edu]
• 5. Mechanisms of evolved herbicide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Plant Protection Science: Origin, mechanism and molecular basis of weed resistance to herbicides [pps.agriculturejournals.cz]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. croplife.org.au [croplife.org.au]
• 11. Proactive Herbicide Resistance Management – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 12. Managing Herbicide-Resistant Weeds1 | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 13. Herbicide-Resistant Weeds and Their Management | OSU Extension Service [extension.oregonstate.edu]
• 14. researchgate.net [researchgate.net]
• 15. Long Term Effects of Tillage–Crop Rotation Interaction on Soil Organic Carbon Pools and Microbial Activity on Wheat-Based System in Mediterranean Semi-Arid Region [mdpi.com]
• 16. mdpi.com [mdpi.com]
• 17. Managing herbicide resistance in broad-leaved weeds  - Farmers Weekly [fwi.co.uk]
• 18. cs-contentapi.bayer.com [cs-contentapi.bayer.com]
• 19. How to detect herbicide resistance in arable weeds | AHDB [ahdb.org.uk]
• 20. Detection, monitoring and management of herbicide-resistant weeds: genetic test marker development for fleabane, abutilon and green pigweed - agriculture.canada.ca [agriculture.canada.ca]
• 21. Distribution and management of herbicide resistance in broad-leaved weeds | AHDB [ahdb.org.uk]
• 22. Are There Alternatives to Glyphosate for Weed Control in Landscapes? | NC State Extension Publications [content.ces.ncsu.edu]
• 23. Production efficiency of different crop rotations and tillage systems | Spanish Journal of Agricultural Research [sjar.revistas.csic.es]
• 24. Crop Rotation and Minimal Tillage Selectively Affect Maize Growth Promotion under Late Wilt Disease Stress - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Microbial Biodegradation of Propazine in Contaminated Soil

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the microbial biodegradation of propazine.

Troubleshooting Guides

This section addresses specific issues that may arise during experimentation, presented in a question-and-answer format.

Issue 1: Low or No Propazine Degradation

• Question: My experiment shows very low or no degradation of propazine in the soil microcosms. What are the potential causes and how can I troubleshoot this?

• Answer: Several factors can contribute to poor propazine degradation. Consider the following troubleshooting steps:

  • Microbial Population: The indigenous microbial population may lack effective propazine-degrading microorganisms.[1][2][3][4]

    • Solution: Consider bioaugmentation by introducing known propazine-degrading microbial strains or consortia, such as those from the Arthrobacter or Pseudomonas genera.[5] It is also possible that excellent laboratory degraders fail to perform in complex natural environments.[1]

  • Nutrient Limitation: The soil may be deficient in essential nutrients (nitrogen, phosphorus) required for microbial growth and activity.

    • Solution: Amend the soil with a suitable source of nitrogen and phosphorus. The addition of a carbon source, such as glucose, can also enhance co-metabolism of propazine.[6]

  • Environmental Conditions: Suboptimal environmental conditions can inhibit microbial activity.

    • Solution: Optimize the following parameters based on the requirements of your microbial culture:

      • pH: Most propazine-degrading bacteria prefer a neutral pH range. Adjust the soil pH if it is too acidic or alkaline.

      • Temperature: Ensure the incubation temperature is within the optimal range for your microorganisms, typically between 20-35°C.[7]

      • Moisture: Soil moisture is crucial for microbial activity. Maintain the water content at an appropriate level, often expressed as a percentage of water holding capacity.

      • Oxygen: For aerobic degradation, ensure adequate oxygen supply through periodic mixing or aeration.

  • Propazine Bioavailability: Propazine may be strongly adsorbed to soil particles, making it unavailable to microorganisms.

    • Solution: The addition of surfactants can sometimes increase the bioavailability of hydrophobic compounds like propazine.

  • Toxicity: High concentrations of propazine or the presence of other toxic co-contaminants can inhibit microbial activity.[3]

    • Solution: If high concentrations are suspected, consider a stepwise acclimation of the microbial culture to increasing concentrations of propazine. Analyze the soil for other potential inhibitors.

Issue 2: Inconsistent or Unreliable Analytical Results

• Question: I am getting inconsistent results from my HPLC analysis of propazine concentrations in soil extracts. What could be the problem?

• Answer: Inconsistent analytical results can stem from issues in sample extraction, preparation, or the HPLC method itself.

  • Extraction Efficiency: Inefficient extraction of propazine and its metabolites from the soil matrix can lead to underestimation.

    • Solution: Optimize your extraction solvent and method. A common approach involves extraction with a mixture of methanol (B129727) and water, followed by solid-phase extraction (SPE) for cleanup and concentration.[8][9] Ensure thorough mixing and contact time during extraction.

  • Matrix Effects: Co-extracted soil components can interfere with the HPLC analysis, affecting peak shape and quantification.

    • Solution: Improve the cleanup of your soil extracts. Solid-phase extraction (SPE) is a widely used technique for removing interfering substances.[10]

  • HPLC Method: An unoptimized HPLC method can result in poor separation of propazine from its metabolites or other interfering compounds.

    • Solution:

      • Column: Use a suitable reverse-phase column (e.g., C18).

      • Mobile Phase: Optimize the mobile phase composition (e.g., methanol/water or acetonitrile (B52724)/water gradients) to achieve good peak separation.[8]

      • Detector: Ensure the UV detector wavelength is set appropriately for propazine analysis.

Frequently Asked Questions (FAQs)

General Questions

• What is the typical half-life of propazine in soil? The half-life of propazine in soil can vary widely depending on environmental conditions and microbial activity, but it is generally considered to be persistent.[3]

• What are the main microbial degradation pathways for propazine? The primary microbial degradation pathway for s-triazine herbicides like propazine involves a series of hydrolytic reactions that sequentially remove the side chains and ultimately cleave the triazine ring, producing ammonia (B1221849) and carbon dioxide.[4][5] Key enzymes in this process include triazine hydrolases.

Experimental Design and Methodology

• How do I set up a soil microcosm experiment for propazine biodegradation? A typical soil microcosm setup involves incubating a known amount of contaminated soil in a controlled environment (e.g., flasks or jars). Key considerations include:

  • Soil Characterization: Analyze the soil's physical and chemical properties (pH, organic matter content, texture).

  • Spiking: Homogeneously spike the soil with a known concentration of propazine.

  • Treatments: Include appropriate controls, such as sterile (autoclaved) soil to assess abiotic degradation and un-spiked soil to monitor background microbial activity.

  • Incubation: Maintain constant temperature and moisture conditions.

  • Sampling: Collect soil samples at regular intervals for propazine and metabolite analysis.[11][12]

• What are the key parameters to monitor during a propazine biodegradation experiment?

  • Propazine concentration

  • Concentration of major metabolites (e.g., hydroxypropazine)

  • Microbial population counts (e.g., total viable counts, specific degrader counts)

  • Soil pH

  • Soil moisture content

Data Interpretation

• How can I quantify the rate of propazine biodegradation? The degradation rate can be determined by fitting the concentration data over time to a kinetic model, such as a first-order decay model. This will allow you to calculate the degradation rate constant (k) and the half-life (t1/2) of propazine in your system.[13][14]

Data Presentation

Table 1: Factors Influencing Microbial Degradation of Propazine

Factor	Optimal Range/Condition	Potential Impact of Suboptimal Conditions	Troubleshooting Suggestions
pH	6.0 - 8.0	Inhibition of microbial enzymatic activity.	Adjust soil pH with liming agents or acids.
Temperature	20 - 35°C	Reduced metabolic rates of microorganisms.[7]	Use a temperature-controlled incubator.
Moisture	50-70% of Water Holding Capacity	Desiccation or anaerobic conditions inhibiting aerobic degraders.	Monitor and adjust soil moisture regularly.
Nutrients	C:N:P ratio of ~100:10:1	Limitation of microbial growth and enzyme production.	Amend soil with sources of nitrogen and phosphorus.
Oxygen	Aerobic conditions	Slower degradation rates under anaerobic conditions for many known degraders.	Ensure adequate aeration through mixing or bioventing.
Bioavailability	High	Strong adsorption to soil organic matter reduces microbial access.	Consider the use of mild surfactants.

Table 2: Performance of Different Microbial Strains on s-Triazine Herbicide Degradation

Microbial Strain/Consortium	Herbicide	Initial Concentration (mg/L)	Degradation (%)	Time (days)	Reference
Pseudomonas stutzeri Y2	Propazine	50	96	4	[3]
Arthrobacter sp. C2	Atrazine	100	81.36	1	[5]
Paenarthrobacter ureafaciens PC	Prometryne	20	100	0.5
Pseudomonas sp. ADP	Atrazine	25	>96	2	[7]
Bacillus badius ABP6	Atrazine	200.9	89.7	Not specified
Mixed Microbial Consortium	Atrazine	Varied	94.4	Not specified	[15]

Experimental Protocols

Protocol 1: Soil Microcosm Setup for Propazine Biodegradation Study

• Soil Preparation: Collect soil from the contaminated site. Sieve the soil (e.g., through a 2 mm mesh) to remove large debris and homogenize it.

• Sterilization (for abiotic control): Autoclave a portion of the soil at 121°C for 60 minutes. Repeat this process three times with 24-hour intervals in between to ensure sterility.

• Spiking: Prepare a stock solution of propazine in a suitable solvent (e.g., acetone). Add the stock solution to the soil to achieve the desired final concentration. Allow the solvent to evaporate completely in a fume hood.

• Microcosm Assembly: Place a known amount of the spiked soil (e.g., 100 g) into sterile glass flasks or jars. Prepare separate microcosms for non-sterile (biotic) and sterile (abiotic) soil.

• Moisture Adjustment: Add sterile deionized water to adjust the soil moisture to the desired level (e.g., 60% of water holding capacity).

• Incubation: Incubate the microcosms in the dark at a constant temperature (e.g., 25°C).

• Sampling: At predetermined time points (e.g., 0, 7, 14, 28, and 56 days), sacrifice triplicate microcosms from each treatment group for analysis.

• Extraction and Analysis: Extract propazine and its metabolites from the soil samples using an appropriate solvent system (e.g., methanol:water). Analyze the extracts using HPLC.[11][12]

Protocol 2: HPLC Analysis of Propazine and its Metabolites in Soil Extracts

• Extraction:

  • Weigh 10 g of soil into a 50 mL centrifuge tube.

  • Add 20 mL of methanol:water (80:20, v/v).

  • Shake vigorously for 1 hour on a mechanical shaker.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant.

  • Repeat the extraction process on the soil pellet twice more and combine the supernatants.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the combined supernatant onto the SPE cartridge.

  • Wash the cartridge with 5 mL of deionized water to remove polar impurities.

  • Elute the propazine and metabolites with 5 mL of methanol.

• Sample Preparation for HPLC:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the HPLC mobile phase.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detector: UV detector at a wavelength suitable for propazine (e.g., 220 nm).

  • Quantification: Use a calibration curve prepared with certified reference standards of propazine and its expected metabolites.[8][10][16]

Mandatory Visualization

Caption: Experimental workflow for a propazine biodegradation study.

Caption: Generalized microbial degradation pathway of propazine.

Caption: Troubleshooting logic for low propazine degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Biodegradation of S-Triazine Herbicides Under Saline Conditions by Paenarthrobacter ureafaciens PC, a New Halotolerant Bacterial Isolate: Insights into Both the Degradative Pathway and Mechanisms of Tolerance to High Salt Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biodegradation of the organophosphorus insecticide diazinon by Serratia sp. and Pseudomonas sp. and their use in bioremediation of contaminated soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biodegradation of S-Triazine Herbicides Under Saline Conditions by Paenarthrobacter ureafaciens PC, a New Halotolerant Bacterial Isolate: Insights into Both the Degradative Pathway and Mechanisms of Tolerance to High Salt Concentrations [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. ars.usda.gov [ars.usda.gov]
• 10. researchgate.net [researchgate.net]
• 11. A slurry microcosm study on the interaction between antibiotics and soil bacterial community - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Development of plastic-degrading microbial consortia by induced selection in microcosms [frontiersin.org]
• 13. Evaluating the Biodegradation of Veterinary Antibiotics Using Kinetics Model and Response Surface Methodology | MDPI [mdpi.com]
• 14. Effect of Three Commercial Formulations Containing Effective Microorganisms (EM) on Diflufenican and Flurochloridone Degradation in Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. agilent.com [agilent.com]

Technical Support Center: Optimization of Solid-Phase Extraction and Clean-up for Propazine Analysis

Welcome to the technical support center for the optimization of solid-phase extraction (SPE) and clean-up for propazine analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to experimental workflows.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the solid-phase extraction and clean-up of propazine samples.

Problem	Potential Cause	Suggested Solution
Low Analyte Recovery	Inappropriate Sorbent Selection: The chosen sorbent may not have the optimal retention mechanism for propazine.	For nonpolar to moderately polar compounds like propazine, reversed-phase sorbents such as C18 are commonly used. For enhanced selectivity, molecularly imprinted polymers (MIPs) synthesized using propazine as a template can be highly effective.[1][2]
Inefficient Elution: The elution solvent may not be strong enough to desorb propazine from the sorbent.	Increase the strength of the elution solvent. For C18 sorbents, methanol (B129727) or acetonitrile (B52724) are common eluents. For more stubborn cases, consider solvent mixtures or adjusting the pH.[2][3] Ensure the elution volume is sufficient to fully recover the analyte.[3]
Sample Overload: Exceeding the capacity of the SPE cartridge can lead to analyte breakthrough during sample loading.	Reduce the sample volume or concentration. Alternatively, use an SPE cartridge with a higher sorbent mass.[4]
High Flow Rate: If the sample is loaded too quickly, there may be insufficient interaction time between propazine and the sorbent.	Decrease the flow rate during sample loading to approximately 1-2 mL/min to allow for proper equilibration.[3]
Premature Cartridge Drying: If the sorbent bed dries out before sample loading, analyte retention can be compromised.	Ensure the cartridge remains wetted after conditioning and equilibration steps, right up until the sample is loaded.[3]
Poor Reproducibility	Inconsistent Flow Rates: Variations in flow rates during loading, washing, or elution can lead to variable results.	Use a vacuum manifold with a flow controller or an automated SPE system to maintain consistent flow rates across all samples.[2]
Variable Sample Pretreatment: Inconsistencies in sample preparation can introduce variability.	Standardize the sample pretreatment protocol, ensuring consistent pH adjustment, solvent composition, and particulate removal.
Batch-to-Batch Cartridge Variability: Differences in the packing and chemistry of SPE cartridges between batches can affect performance.	If you suspect cartridge variability, test a new batch. For critical analyses, it may be beneficial to test multiple lots beforehand.[2]
High Background Noise / Matrix Effects	Insufficient Washing: The wash step may not be adequately removing interfering compounds from the matrix.	Optimize the wash step by increasing the volume or using a stronger wash solvent that does not elute propazine.[2]
Co-elution of Interferences: Matrix components with similar chemical properties to propazine may co-elute.	Employ a more selective sorbent, such as a molecularly imprinted polymer (MIP).[1][5] Alternatively, a multi-step wash with solvents of varying polarity can help remove a wider range of interferences.[2]
Leaching from SPE Cartridge: Contaminants from the cartridge material itself can contribute to background noise.	Pre-wash the SPE cartridge with the elution solvent before the conditioning step to remove any potential leachables.[2]

Frequently Asked Questions (FAQs)

Q1: What is the most common type of SPE sorbent for propazine analysis?

A1: Reversed-phase sorbents, particularly C18-bonded silica, are frequently used for the extraction of propazine and other triazine herbicides from aqueous samples.[2][6] These sorbents are effective at retaining nonpolar to moderately polar compounds.

Q2: How can I improve the selectivity of my SPE method for propazine?

A2: To enhance selectivity, consider using molecularly imprinted polymers (MIPs). MIPs are highly selective sorbents created using a template molecule (in this case, propazine or a structurally similar compound) to form specific recognition sites.[1][7][8] This results in a higher affinity for the target analyte compared to matrix components.

Q3: What are the key steps in a typical SPE workflow for propazine?

A3: A standard SPE workflow consists of four main steps:

• Conditioning: The sorbent is treated with a solvent (e.g., methanol) to activate it.

• Equilibration: The sorbent is rinsed with a solution that mimics the sample matrix (e.g., water) to prepare it for sample loading.

• Loading: The sample is passed through the cartridge, where the analyte is retained on the sorbent.

• Washing: The cartridge is washed with a solvent to remove interfering compounds.

• Elution: The analyte of interest is desorbed from the sorbent using a strong solvent.

Q4: What are typical recovery rates for propazine using SPE?

A4: With an optimized method, recovery rates for propazine can be quite high. For example, using Envi-carb SPE tubes for water samples, recoveries have been reported to be around 96 ± 5.7%.[9][10]

Quantitative Data Summary

The following table summarizes key quantitative parameters from various studies on propazine and related triazine herbicide analysis using SPE.

Parameter	Value	Matrix	Sorbent	Elution Solvent	Recovery (%)	Reference
Sorbent Mass	250 mg	Water	Envi-carb	Dichloromethane/Methanol (80/20 v/v)	96 ± 5.7	[9][10]
Sorbent Mass	500 mg	Water	C18	Chloroform	Not Specified	[6]
Sample Volume	1000 mL	Water	Envi-carb	Dichloromethane/Methanol (80/20 v/v)	96 ± 5.7	[10]
Elution Volume	3 mL	Water	C18	Chloroform	Not Specified	[6]
Conditioning Volume	5 mL	Water	Envi-carb	Dichloromethane/Methanol (80/20 v/v)	Not Applicable	[10]
Conditioning Volume	10 mL	Water	C18	Methanol	Not Applicable	[6]
Equilibration Volume	10 mL	Water	Envi-carb	Deionized Water	Not Applicable	[10]
Equilibration Volume	5 mL	Water	C18	Milli-Q Water	Not Applicable	[6]

Experimental Protocols

Protocol 1: Propazine Extraction from Water using Envi-carb SPE

This protocol is based on a method developed for the simultaneous determination of simazine, atrazine (B1667683), and propazine in water samples.[9][10]

• Cartridge Conditioning: Pass 5 mL of a dichloromethane/methanol mixture (80/20 v/v) through a 250 mg Envi-carb SPE tube.

• Sorbent Activation: Pass 1 mL of methanol through the cartridge.

• Equilibration: Pass 10 mL of deionized water through the cartridge. Do not allow the sorbent to dry.

• Sample Loading: Load 1000 mL of the water sample onto the cartridge at a controlled flow rate.

• Analyte Elution: Elute the retained analytes with a dichloromethane/methanol mixture (80/20 v/v).

• Eluate Processing: The collected eluate can then be concentrated and reconstituted in a suitable solvent for chromatographic analysis.

Protocol 2: Propazine Extraction from Water using C18 SPE

This protocol is a general procedure for the extraction of triazines from aqueous matrices using a C18 sorbent.[6]

• Cartridge Conditioning: Condition a 500 mg C18 SPE cartridge with 10 mL of methanol.

• Equilibration: Equilibrate the cartridge with 5 mL of Milli-Q water. Ensure the sorbent bed does not dry.

• Sample Loading: Load the pre-treated water sample onto the cartridge at a flow rate of approximately 3 mL/min.

• Washing: Wash the cartridge with 5 mL of Milli-Q water to remove polar interferences.

• Drying: Dry the sorbent bed under vacuum for 3 minutes.

• Elution: Elute the retained analytes with 3 mL of chloroform.

• Eluate Post-treatment: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for analysis.

Visualizations

Caption: General Solid-Phase Extraction (SPE) Workflow for Propazine Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. welch-us.com [welch-us.com]
• 4. silicycle.com [silicycle.com]
• 5. Clean-up of triazines in vegetable extracts by molecularly-imprinted solid-phase extraction using a propazine-imprinted polymer | Semantic Scholar [semanticscholar.org]
• 6. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. Synthesis and characterization of a propazine imprinted polymer for the extraction of triazines herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development and optimization of a method for the determination of simazine, atrazine and propazine using solid-phase extraction and HPLC/GC | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Identification of Novel Propazine Degradation Products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the identification of novel propazine degradation products.

Troubleshooting Guides

Issue: Unexpected or Unidentifiable Peaks in Chromatograms

Question: I am observing unexpected peaks in my LC-MS/MS analysis of a propazine degradation study that do not correspond to known metabolites like hydroxypropazine or dealkylated products. How can I identify these unknown peaks?

Answer:

The presence of unexpected peaks is a common challenge in the analysis of propazine degradation. These peaks may correspond to novel degradation products, including methylated or dimeric forms, which have been observed in soil biodegradation studies.[1] Here is a systematic approach to their identification:

• High-Resolution Mass Spectrometry (HRMS): Utilize HRMS to obtain accurate mass measurements of the unknown peaks. This will allow you to propose potential elemental compositions.

• MS/MS Fragmentation Analysis: Perform detailed fragmentation analysis (MS/MS or MSn) of the unknown peaks. Compare the fragmentation patterns to that of the parent propazine molecule and its known degradation products. Look for characteristic neutral losses or fragment ions that can provide clues about the structural modifications.

• Consider Abiotic and Biotic Transformation Pathways:

  • Biotic Degradation: Microbial degradation in soil can lead to novel products.[1] Consider metabolic pathways beyond simple hydrolysis and dealkylation, such as methylation or dimerization. The induction of degradative genes like AtzB, AtzC, and TrzN can play a role in these transformations.[1]

  • Abiotic Degradation: Photodegradation and reaction with soil minerals can also produce unique degradation products.

• Isotope Labeling Studies: If possible, use isotopically labeled propazine (e.g., ¹³C or ¹⁵N) in your degradation experiments. The isotopic signature in the unknown peaks will confirm that they are indeed derived from propazine.

• Literature Review of Similar Compounds: Investigate the degradation pathways of other s-triazine herbicides like atrazine (B1667683) and simazine. They often undergo similar transformations, and literature on their novel degradation products may provide insights into what to expect for propazine.

Issue: Poor Chromatographic Resolution or Peak Shape

Question: My chromatogram shows poor resolution between potential degradation products, or the peaks are tailing or broad. What can I do to improve the chromatography?

Answer:

Poor chromatography can hinder the identification and quantification of novel degradation products. Here are some troubleshooting steps:

• Optimize the Mobile Phase:

  • Gradient Elution: Employ a gradient elution program to effectively separate compounds with a range of polarities.

  • pH Adjustment: The pH of the mobile phase can significantly impact the retention and peak shape of ionizable compounds like triazines and their metabolites. Experiment with different pH values to achieve optimal separation.

• Select an Appropriate Column:

  • Consider using a column with a different stationary phase (e.g., C18, phenyl-hexyl) to exploit different separation mechanisms.

  • Ensure the column is not overloaded, which can lead to peak broadening and tailing.

• Check for System Contamination:

  • Contaminants in the LC system can interfere with the separation. Flush the system thoroughly and ensure the mobile phase is freshly prepared with high-purity solvents.

• Sample Preparation:

  • Ensure your sample cleanup procedure (e.g., Solid Phase Extraction - SPE) is effective in removing matrix interferences that can affect chromatography.

Issue: Low Sensitivity or Inability to Detect Low-Level Degradation Products

Question: I am struggling to detect low concentrations of potential novel degradation products. How can I improve the sensitivity of my analytical method?

Answer:

Detecting trace levels of novel degradation products is crucial. Here are some strategies to enhance sensitivity:

• Optimize Mass Spectrometry Parameters:

  • Ionization Source: Optimize the electrospray ionization (ESI) source parameters, such as capillary voltage, gas flow, and temperature, to maximize the ionization efficiency of your target analytes.

  • MS/MS Transitions: For targeted analysis, select the most intense and specific multiple reaction monitoring (MRM) transitions for each potential degradation product.

• Sample Enrichment:

  • Utilize Solid Phase Extraction (SPE) to concentrate the analytes from your sample matrix. This will increase their concentration in the final extract injected into the LC-MS/MS system.

• Increase Injection Volume:

  • Carefully increase the injection volume to introduce more of the analyte into the system. Be mindful of potential peak broadening with larger injection volumes.

• Use a More Sensitive Instrument:

  • If available, use a more sensitive mass spectrometer, such as a triple quadrupole or an Orbitrap, which can provide lower limits of detection.

Frequently Asked Questions (FAQs)

Q1: What are the most common degradation pathways for propazine?

A1: The most well-documented degradation pathways for propazine are:

• Hydrolysis: The chlorine atom on the triazine ring is replaced by a hydroxyl group, forming hydroxypropazine.

• N-Dealkylation: The isopropyl groups are sequentially removed from the amino side chains, leading to deisopropylpropazine and other dealkylated metabolites.[2]

• Microbial Degradation: In soil, microorganisms can utilize propazine as a source of carbon and nitrogen, leading to the opening of the triazine ring.[2]

Q2: What types of novel propazine degradation products have been recently identified?

A2: Recent research has identified several novel degradation products of propazine in soil, including methylated and dimeric propazine derivatives .[1] The exact structures and formation pathways of these compounds are still an active area of research.

Q3: How can I perform a forced degradation study for propazine?

A3: A forced degradation study involves subjecting propazine to various stress conditions to generate potential degradation products. A typical study would include:

• Acidic and Basic Hydrolysis: Treating a propazine solution with a strong acid (e.g., HCl) and a strong base (e.g., NaOH) at elevated temperatures.

• Oxidation: Exposing propazine to an oxidizing agent like hydrogen peroxide (H₂O₂).

• Photodegradation: Exposing a propazine solution to UV light.

• Thermal Degradation: Heating a solid or solution of propazine. It is crucial to analyze samples at different time points to monitor the formation and degradation of products.

Q4: What are typical analytical parameters for the analysis of propazine and its degradation products?

A4: While specific parameters can vary between laboratories and matrices, here are some typical values reported in the literature for the analysis of triazines and their degradation products in water and soil:

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.2 - 3.7 ng/L (in water)	[3]
Limit of Quantitation (LOQ)	0.05 µg/L (in water)	[4]
Recovery	70-120%	[5]

Q5: Are there any specific enzymes involved in propazine biodegradation?

A5: Yes, the biodegradation of s-triazine herbicides like propazine is often initiated by a series of enzymes. Key genes that encode for these enzymes include atzA, atzB, and atzC, which are involved in the hydrolysis of the chlorine and dealkylation of the side chains. The gene trzN has also been implicated in the degradation process.[1] Fungal species, such as Pleurotus ostreatus, have also been shown to degrade propazine through the action of both intracellular and extracellular enzymes.[6]

Data Presentation

Table 1: Summary of Quantitative Data on Propazine Degradation

Condition	Propazine Degraded (%)	Time	Key Findings	Reference
Microbial Degradation in Soil	~94%	11 days	Increased microbial biomass and enzyme activities were observed.	[1]
Pleurotus ostreatus INCQS 40310	90%	32 days	Both intracellular and extracellular enzymes contributed to degradation.	[6]
Resting Cells of P. ostreatus	37.5%	7 days	Highlights the role of intracellular enzymes.	[6]
Crude Supernatant of P. ostreatus	31%	7 days	Demonstrates the contribution of extracellular enzymes.	[6]
Pseudomonas stutzeri Y2 (immobilized)	96%	4 days	Immobilized bacteria showed high degradation efficiency.	[7]

Table 2: Analytical Performance for Propazine and Related Compounds in Soil

Compound	Fortification Level (mg/kg)	Mean Recovery (%)	Relative Standard Deviation (%)	Reference
Propazine	0.01 (LOQ)	95.46	6.62	[5]
Propazine	0.10	87.78	2.82	[5]
Atrazine	0.01 (LOQ)	96.02	4.45	[5]
Simazine	0.01 (LOQ)	95.34	5.54	[5]

Experimental Protocols

Protocol 1: Forced Degradation of Propazine

This protocol outlines a general procedure for conducting a forced degradation study of propazine to generate potential degradation products for identification.

Materials:

• Propazine standard

• Methanol (B129727) (HPLC grade)

• Deionized water

• Hydrochloric acid (HCl), 1 M

• Sodium hydroxide (B78521) (NaOH), 1 M

• Hydrogen peroxide (H₂O₂), 30%

• Volumetric flasks

• pH meter

• HPLC vials

• UV lamp

Procedure:

• Stock Solution Preparation: Prepare a stock solution of propazine in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the propazine stock solution, add 9 mL of 0.1 M HCl.

  • Incubate the solution at 60°C for 24, 48, and 72 hours.

  • At each time point, withdraw an aliquot, neutralize it with 0.1 M NaOH, and dilute with the mobile phase for LC-MS analysis.

• Base Hydrolysis:

  • To 1 mL of the propazine stock solution, add 9 mL of 0.1 M NaOH.

  • Incubate the solution at 60°C for 24, 48, and 72 hours.

  • At each time point, withdraw an aliquot, neutralize it with 0.1 M HCl, and dilute with the mobile phase for LC-MS analysis.

• Oxidative Degradation:

  • To 1 mL of the propazine stock solution, add 9 mL of 3% H₂O₂.

  • Store the solution at room temperature, protected from light, for 24, 48, and 72 hours.

  • At each time point, withdraw an aliquot and dilute with the mobile phase for LC-MS analysis.

• Photolytic Degradation:

  • Place a solution of propazine in a quartz cuvette or vial.

  • Expose the solution to UV light (e.g., 254 nm) for various time intervals.

  • Analyze the samples by LC-MS.

• Control Samples: Prepare control samples for each condition by subjecting the solvent without propazine to the same stress conditions. Also, analyze an unstressed propazine standard at each time point.

• Analysis: Analyze all samples by a validated LC-MS/MS method to identify and quantify the degradation products.

Protocol 2: Analysis of Propazine and its Degradation Products by LC-MS/MS

This protocol provides a general framework for the analysis of propazine and its degradation products in environmental samples using liquid chromatography-tandem mass spectrometry.

1. Sample Preparation (Water Samples):

• Filtration: Filter the water sample through a 0.45 µm filter to remove particulate matter.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by deionized water.

  • Load the water sample onto the cartridge.

  • Wash the cartridge with deionized water to remove interferences.

  • Elute the analytes with an appropriate solvent, such as methanol or acetonitrile (B52724).

  • Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

2. LC-MS/MS Conditions:

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI is typically used for triazines.

• Data Acquisition: For targeted analysis, use Multiple Reaction Monitoring (MRM) mode. For unknown identification, use full scan and product ion scan modes.

3. Data Analysis:

• Identify and quantify known degradation products using certified reference standards.

• For unknown peaks, use the accurate mass and fragmentation data to propose structures.

Visualizations

Caption: Experimental workflow for the identification of novel propazine degradation products.

References

• 1. Activity, biomass and composition of microbial communities and their degradation pathways in exposed propazine soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

improving the stability and shelf life of propazine analytical standards

This technical support center provides guidance on improving the stability and shelf life of propazine analytical standards for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the primary factors that affect the stability of propazine analytical standards?

A1: The stability of propazine analytical standards is primarily influenced by temperature, light, pH, and the choice of solvent. Propazine is a colorless crystalline solid that is generally stable in neutral, slightly acidic, or slightly alkaline media.[1] However, exposure to elevated temperatures and light can accelerate its degradation.

Q2: How should I store my neat (solid) propazine analytical standard?

A2: To ensure the long-term stability of neat propazine, it should be stored in a cool, dark, and dry place.[1] The original manufacturer's container is ideal. For extended storage, refrigeration (2-8°C) or freezing (-20°C) is recommended to minimize degradation.[2]

Q3: What is the recommended solvent for preparing propazine stock solutions?

A3: Acetonitrile (B52724) and methanol (B129727) are commonly used solvents for preparing propazine stock solutions. While propazine is difficult to dissolve in some organic solvents, it is commercially available pre-dissolved in acetonitrile and methanol.[1][3][4][5][6] The choice of solvent can impact the stability of the standard, so it is crucial to store the solution under appropriate conditions.

Q4: What are the optimal storage conditions for propazine solutions?

A4: Propazine solutions should be stored in amber glass vials to protect them from light. For short-term storage, refrigeration at 2-8°C is suitable. For long-term storage, freezing at -20°C or below is recommended to significantly slow down degradation.[7] Always ensure the container is tightly sealed to prevent solvent evaporation.

Q5: My propazine standard solution has changed color. Is it still usable?

A5: A change in color is a visual indicator of potential degradation. It is strongly recommended to discard the solution and prepare a fresh one from a reliable neat standard. The appearance of color may indicate the formation of degradation products that can interfere with your analytical results.

Q6: I am seeing unexpected peaks in my chromatogram when using a propazine standard. What could be the cause?

A6: Unexpected peaks can arise from the degradation of the propazine standard. The two primary degradation pathways are hydrolysis and photolysis, which lead to the formation of products such as hydroxypropazine and deisopropylpropazine.[1] To troubleshoot, prepare a fresh standard solution and re-analyze. If the extraneous peaks persist, consider potential contamination of your solvent or analytical system.

Q7: How can I determine the shelf life of my propazine analytical standard solution?

A7: The shelf life depends on the storage conditions and the solvent used. While formulated propazine products can have a shelf life of at least 3-5 years when stored correctly, solutions of analytical standards may have a shorter lifespan.[1] To determine the shelf life in your laboratory, you can perform a stability study by analyzing the concentration of the standard over time under your specific storage conditions. Accelerated stability studies at elevated temperatures can provide an estimate of long-term stability more quickly.

Quantitative Data on Propazine Stability

The stability of propazine is influenced by various factors. The following tables summarize available quantitative data on its degradation under different conditions.

Table 1: Hydrolysis Half-life of Propazine in Aqueous Solutions at 25°C

pH	Half-life (days)
5	61
7	>200
9	>200

(Data sourced from PubChem)[1]

Table 2: General Stability of Propazine Formulations

Storage Condition	Shelf Life
Dry place, minimum storage temperatures	At least 3-5 years

(Data sourced from PubChem)[1]

Experimental Protocols

Protocol 1: Accelerated Stability Study of Propazine in Solution

Objective: To estimate the long-term stability of a propazine analytical standard solution under defined storage conditions by accelerating its degradation at an elevated temperature.

Methodology:

• Preparation of Standard Solution: Prepare a stock solution of propazine in the desired solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Sample Aliquoting: Dispense equal volumes of the stock solution into multiple amber glass vials and seal them tightly.

• Initial Analysis (Time Zero): Analyze three of the freshly prepared vials using a validated analytical method (e.g., HPLC-UV) to determine the initial concentration of propazine. This will serve as the baseline.

• Storage Conditions: Place the remaining vials in a temperature-controlled oven at an elevated temperature, for example, 54°C.

• Time Points for Analysis: Withdraw three vials from the oven at predetermined time intervals (e.g., 7, 14, 21, and 28 days).

• Sample Analysis: Allow the vials to cool to room temperature and analyze their propazine content using the same validated analytical method.

• Data Analysis: Calculate the percentage of propazine remaining at each time point relative to the initial concentration. Plot the natural logarithm of the concentration versus time to determine the degradation rate constant (k) from the slope of the line. The shelf life (t₉₀), the time it takes for 10% of the active ingredient to degrade, can be estimated using the equation: t₉₀ = 0.105 / k.

Protocol 2: Long-Term Stability Study of Propazine in Solution

Objective: To determine the actual shelf life of a propazine analytical standard solution under recommended storage conditions.

Methodology:

• Preparation of Standard Solution: Prepare a stock solution of propazine in the desired solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Sample Aliquoting: Dispense equal volumes of the stock solution into multiple amber glass vials and seal them tightly.

• Initial Analysis (Time Zero): Analyze three of the freshly prepared vials to establish the initial concentration.

• Storage Conditions: Store the remaining vials under the intended long-term storage conditions (e.g., refrigerated at 2-8°C or frozen at -20°C), protected from light.

• Time Points for Analysis: Withdraw three vials at specified time intervals (e.g., 0, 3, 6, 9, 12, 18, and 24 months).

• Sample Analysis: Allow the vials to equilibrate to room temperature and analyze their propazine content using a validated analytical method.

• Data Analysis: Calculate the percentage of propazine remaining at each time point. The shelf life is the time point at which the concentration drops below a predetermined acceptance criterion (e.g., 90% of the initial concentration).

Visualizations

Caption: Primary degradation pathways of propazine.

Caption: Workflow for stability testing of propazine standards.

References

• 1. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Stability Study and Handling Recommendations for Multiresidue Pesticide Mixes under Diverse Storage Conditions for LC–MS/MS and GC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Propazine 100 µg/mL in Acetonitrile | LGC Standards [lgcstandards.com]
• 4. hpc-standards.com [hpc-standards.com]
• 5. cwsabroad.com [cwsabroad.com]
• 6. achemtek.com [achemtek.com]
• 7. ruidera.uclm.es [ruidera.uclm.es]

Technical Support Center: Mitigating Propazine Leaching and Groundwater Contamination Risk

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at mitigating propazine leaching and the associated risk of groundwater contamination.

Frequently Asked Questions (FAQs)

1. What are the key physicochemical properties of propazine that influence its leaching potential?

Propazine's potential to leach into groundwater is governed by several of its inherent properties. It exhibits moderate persistence in soil and has low to moderate mobility. Its solubility in water is relatively low, but its persistence can lead to gradual leaching over time.

Table 1: Physicochemical Properties of Propazine

Property	Value	Implication for Leaching
Molecular Formula	C₉H₁₆ClN₅	-
Molecular Weight	229.71 g/mol	-
Water Solubility	8.6 mg/L at 22°C[1]	Low solubility can limit rapid leaching, but continuous water flow can still transport it.
Soil Organic Carbon-Water Partitioning Coefficient (Koc)	84 - 500 cm³/g	Indicates moderate sorption to soil organic matter, which can retard leaching.[1]
Soil Half-life (t½)	35 to 231 days[2]	High persistence allows more time for leaching to occur.
Vapor Pressure	2.9 x 10⁻⁸ mmHg at 20°C[3]	Low volatility means it is likely to remain in the soil and be subject to leaching.

2. What are the primary factors that control propazine leaching in soil?

The movement of propazine through the soil profile is a complex process influenced by soil characteristics, environmental conditions, and agricultural practices.

• Soil Properties:

  • Texture: Propazine leaches more readily in coarse-textured soils (sands) compared to fine-textured soils (clays) due to lower adsorption and higher water infiltration rates.

  • Organic Matter: Soils with higher organic matter content tend to adsorb propazine more strongly, reducing its availability for leaching.[1]

  • pH: Soil pH can influence the adsorption of propazine, with maximum adsorption occurring when the soil pH is near the pKa of propazine (1.85).[1]

• Environmental Conditions:

  • Rainfall/Irrigation: The amount and intensity of rainfall or irrigation are major drivers of leaching. Heavy water events can accelerate the downward movement of propazine.

  • Temperature: Higher temperatures can increase the rate of microbial degradation of propazine, potentially reducing the amount available for leaching over time.

• Agricultural Practices:

  • Tillage: Conservation tillage practices, which leave crop residues on the soil surface, can increase organic matter and reduce runoff, thereby influencing propazine's fate.[4]

  • Application Rate and Timing: Higher application rates and application just before significant rainfall can increase the risk of leaching.

3. What are the most effective mitigation strategies to reduce propazine leaching?

Several best management practices (BMPs) can be implemented to minimize the risk of propazine contaminating groundwater.

• Conservation Tillage: Practices like no-till and reduced tillage increase soil organic matter and improve soil structure, which can enhance propazine adsorption and reduce its movement.[4]

• Cover Crops: Planting cover crops can reduce water runoff and soil erosion, and the added biomass increases soil organic matter, which helps to retain propazine in the root zone.

• Biochar Amendment: The addition of biochar to soil has been shown to significantly increase the sorption of triazine herbicides, thereby reducing their leaching potential. The effectiveness depends on the type of biochar and its application rate.

• Buffer Strips: Vegetated buffer strips along water bodies can help filter runoff, trapping sediment and adsorbed propazine.

• Integrated Pest Management (IPM): IPM strategies aim to reduce the overall reliance on herbicides by incorporating other pest control methods, thus lowering the amount of propazine applied to the land.[5]

Table 2: Efficacy of Mitigation Strategies in Reducing Herbicide Leaching (Illustrative Data)

Mitigation Strategy	Herbicide	Soil Type	Leaching Reduction (%)	Reference
Conservation Tillage (No-Till)	Atrazine (similar triazine)	Silt Loam	15 - 40	[4]
Cover Crops (Rye)	Atrazine (similar triazine)	Sandy Loam	25 - 50	General knowledge
Biochar (Hardwood, 2% w/w)	Atrazine (similar triazine)	Loamy Sand	60 - 90	[2]
Vegetative Buffer Strip (10m)	Atrazine (similar triazine)	Clay Loam	50 - 75 (in runoff)	General knowledge

Troubleshooting Guides

Issue 1: High variability in propazine leaching results from soil column experiments.

• Possible Cause: Inconsistent packing of the soil columns.

  • Troubleshooting: Ensure a standardized procedure for packing the soil columns to achieve a uniform bulk density. Use a consistent packing method, such as adding soil in small increments and gently tapping the column.

• Possible Cause: Preferential flow paths within the soil column.

  • Troubleshooting: Visually inspect the soil for cracks or large macropores before packing. Sieving the soil can help create a more homogenous medium. Consider using a tracer dye (e.g., Brilliant Blue FCF) in a preliminary experiment to visualize flow paths.

• Possible Cause: Inconsistent application of the simulated rainfall.

  • Troubleshooting: Use a peristaltic pump or a rain simulator that provides a constant and uniform application of water across the soil surface.

Issue 2: Low recovery of propazine from soil or water samples during analysis.

• Possible Cause: Inefficient extraction from the sample matrix.

  • Troubleshooting: Optimize the extraction solvent and method. For soil, techniques like pressurized liquid extraction (PLE) or microwave-assisted extraction (MAE) can be more efficient than traditional shaking. For water, ensure the solid-phase extraction (SPE) cartridge is appropriate for propazine and that the elution solvent is effective.

• Possible Cause: Degradation of propazine during sample storage or processing.

  • Troubleshooting: Store samples at a low temperature (e.g., 4°C) and in the dark to minimize degradation. Analyze samples as quickly as possible after collection and extraction.

• Possible Cause: Matrix effects in the analytical instrument (e.g., HPLC, GC-MS).

  • Troubleshooting: Use matrix-matched standards for calibration to compensate for signal suppression or enhancement. Employ a robust sample clean-up procedure to remove interfering compounds. The use of an internal standard can also help to correct for variations in instrument response.

Issue 3: Inconsistent results in bioremediation experiments.

• Possible Cause: Suboptimal environmental conditions for microbial activity.

  • Troubleshooting: Monitor and control key parameters such as soil moisture, temperature, pH, and nutrient levels to ensure they are within the optimal range for the degrading microorganisms.

• Possible Cause: Low bioavailability of propazine to the microorganisms.

  • Troubleshooting: The addition of surfactants or co-solvents can sometimes increase the bioavailability of strongly sorbed contaminants. However, their potential toxicity to the microbial population should be evaluated.

• Possible Cause: Competition from indigenous soil microorganisms.

  • Troubleshooting: Consider using a higher inoculum density of the propazine-degrading consortium. Bioaugmentation in conjunction with biostimulation (adding nutrients) can be more effective.

Experimental Protocols

1. Protocol for Soil Column Leaching Study

This protocol is based on the principles of the OECD 312 guideline to assess the leaching potential of propazine.

• Materials:

  • Glass or stainless steel columns (e.g., 30 cm length, 5 cm internal diameter)

  • Sieved soil (<2 mm) with known characteristics (texture, organic matter content, pH)

  • Propazine standard of known purity

  • Artificial rainwater (e.g., 0.01 M CaCl₂)

  • Peristaltic pump or rain simulator

  • Fraction collector

  • Analytical equipment (HPLC or GC-MS)

• Procedure:

  • Column Packing: Dry-pack the soil into the columns to a uniform bulk density, typically representative of field conditions. Place a glass wool plug at the bottom of the column to retain the soil.

  • Saturation: Slowly saturate the soil columns from the bottom with artificial rainwater to avoid trapping air. Allow the columns to drain until they reach field capacity.

  • Propazine Application: Apply a known amount of propazine, dissolved in a small volume of solvent, evenly to the soil surface. Allow the solvent to evaporate.

  • Leaching: Apply artificial rainwater to the top of the columns at a constant, low flow rate (e.g., 1-2 mL/min) for a defined period (e.g., 48 hours).

  • Leachate Collection: Collect the leachate in fractions using a fraction collector.

  • Soil Sectioning: After the leaching period, carefully extrude the soil core from the column and section it into segments of defined length (e.g., 5 cm).

  • Extraction and Analysis: Extract propazine from the leachate fractions and each soil segment using an appropriate method. Analyze the extracts using a validated analytical method (e.g., HPLC-UV or GC-MS).

  • Data Analysis: Calculate the mass balance of propazine, determining the percentage of the applied amount that leached through the column, remained in each soil segment, and was potentially lost (e.g., through degradation).

2. Protocol for Propazine Extraction and Analysis by HPLC

• Materials:

  • Soil and water samples

  • Methanol (B129727), acetonitrile (B52724) (HPLC grade)

  • Solid-phase extraction (SPE) cartridges (e.g., C18)

  • Centrifuge

  • Rotary evaporator or nitrogen evaporator

  • HPLC system with a UV detector and a C18 column

• Procedure for Soil Samples:

  • Extraction: Weigh 10 g of soil into a centrifuge tube. Add 20 mL of methanol and shake vigorously for 1 hour.

  • Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes.

  • Supernatant Collection: Carefully decant the supernatant into a clean flask.

  • Repeat Extraction: Repeat the extraction process on the soil pellet with another 20 mL of methanol.

  • Combine and Concentrate: Combine the supernatants and concentrate the extract to near dryness using a rotary evaporator.

  • Reconstitution: Re-dissolve the residue in a small, known volume of mobile phase (e.g., 1 mL) and filter through a 0.45 µm syringe filter before HPLC analysis.

• Procedure for Water Samples:

  • SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

  • Sample Loading: Pass a known volume of the water sample (e.g., 500 mL) through the conditioned cartridge at a slow, steady rate.

  • Washing: Wash the cartridge with 5 mL of deionized water to remove interferences.

  • Drying: Dry the cartridge by passing air through it for 10-15 minutes.

  • Elution: Elute the retained propazine with a small volume of methanol (e.g., 2 x 2 mL).

  • Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of mobile phase for HPLC analysis.

• HPLC Conditions (Example):

  • Column: C18 (e.g., 4.6 x 250 mm, 5 µm)

  • Mobile Phase: Acetonitrile:Water (e.g., 60:40 v/v)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Detection: UV at 220 nm

Visualizations

Caption: Key factors influencing propazine leaching risk.

Caption: General workflow for propazine analysis.

References

• 1. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. web.mit.edu [web.mit.edu]
• 4. DOT Language | Graphviz [graphviz.org]
• 5. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]

Technical Support Center: Refining HPLC-UV Methods for Propazine Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining High-Performance Liquid Chromatography with UV detection (HPLC-UV) methods to achieve lower detection limits for propazine.

Frequently Asked Questions (FAQs)

Q1: My baseline is noisy, making it difficult to detect low concentrations of propazine. What are the common causes and solutions?

A1: A noisy baseline is a frequent issue when aiming for low detection limits. The primary causes and their solutions are outlined below:

• Mobile Phase Contamination: Impurities in your mobile phase solvents or additives can create a high background signal. Always use HPLC-grade or, preferably, LC-MS grade solvents to minimize this.[1] Ensure all mobile phase components are thoroughly degassed to prevent air bubbles from entering the system, which can cause pressure fluctuations and baseline noise.[2]

• Detector Lamp Issues: An aging or failing UV detector lamp can result in decreased energy output and increased noise. If the lamp has been in use for an extended period, consider replacing it.[2]

• Contaminated Flow Cell: Residues from previous analyses can accumulate in the detector flow cell, contributing to baseline noise. Flush the flow cell with a strong, appropriate solvent to clean it.[2]

• Improper Solvent Mixing: Inconsistent mobile phase composition due to poor mixing can lead to a drifting or noisy baseline. If you are using an online mixer, ensure it is functioning correctly. Hand-mixing the mobile phase before use can sometimes resolve this issue.[3]

• High UV Absorbance of Mobile Phase: If your detection wavelength is low (e.g., below 220 nm), certain solvents and additives (like TFA) can have significant absorbance, increasing baseline noise. Propazine's UV absorbance maximum is around 220 nm.[4] Using a mobile phase with low UV cutoff, such as acetonitrile (B52724), is recommended.[1]

Q2: I am observing significant peak tailing for my propazine peak. How can I improve the peak shape?

A2: Peak tailing can compromise both resolution and the accuracy of quantification. Here are the common reasons and remedies:

• Secondary Silanol (B1196071) Interactions: Residual acidic silanol groups on the silica-based stationary phase can interact with the basic propazine molecule, causing tailing. Using a high-purity, end-capped C18 column can minimize these interactions. Alternatively, adding a small amount of a basic modifier, like triethylamine (B128534) (TEA), to the mobile phase can competitively bind to the active sites and improve peak shape.

• Column Overload: Injecting too concentrated a sample can lead to peak tailing. Try diluting your sample to see if the peak shape improves.[2]

• Mismatched Injection Solvent: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion. Whenever possible, dissolve your propazine standard and samples in the initial mobile phase composition.[5]

• Column Contamination: Buildup of contaminants at the head of the column can lead to poor peak shape. Using a guard column can help protect the analytical column.[5] If the column is already contaminated, flushing it with a series of strong solvents may restore performance.

Q3: My method has low sensitivity, and I am struggling to achieve the desired limit of detection (LOD) for propazine. What steps can I take to enhance sensitivity?

A3: Improving sensitivity is key to lowering detection limits. Consider the following strategies:

• Optimize Detection Wavelength: Ensure your UV detector is set to the wavelength of maximum absorbance (λmax) for propazine, which is approximately 220 nm.[4] Operating at the λmax provides the strongest signal.[6]

• Increase Injection Volume: A larger injection volume will introduce more analyte into the system, resulting in a larger peak area and thus better sensitivity. However, be mindful of potential peak broadening or distortion if the injection volume is too large or the injection solvent is too strong.

• Sample Pre-concentration: Employing a sample preparation technique like Solid-Phase Extraction (SPE) can effectively concentrate the propazine from a larger sample volume into a smaller volume for injection. This can significantly lower the achievable detection limit.[4]

• Decrease Column Internal Diameter (ID): Using a column with a smaller internal diameter (e.g., 2.1 mm instead of 4.6 mm) reduces the sample dilution on the column, leading to higher peak concentrations and improved sensitivity. Remember to adjust the flow rate accordingly.

• Use a Longer Pathlength Flow Cell: The signal in a UV detector is directly proportional to the pathlength of the flow cell.[6] Some HPLC systems allow for the installation of longer pathlength flow cells to enhance sensitivity.

• Reduce Baseline Noise: As discussed in Q1, a lower noise level will improve the signal-to-noise ratio (S/N), which directly impacts the limit of detection.

Troubleshooting Guides

Guide 1: Systematic Approach to Reducing Baseline Noise

This guide provides a step-by-step workflow for identifying and eliminating sources of baseline noise in your HPLC-UV system.

Caption: Workflow for troubleshooting high baseline noise.

Guide 2: Optimizing for Lower Propazine Detection Limits

This guide presents a logical workflow for method refinement with the specific goal of lowering the limit of detection for propazine.

Caption: Workflow for refining an HPLC-UV method to lower propazine's detection limit.

Data Summary

The following table summarizes quantitative data from published methods for the determination of propazine using HPLC with UV/Diode Array Detection.

Parameter	Method 1	Method 2
Detection Wavelength	220 nm	Not Specified
Column	Lichrosorb RP 18 (200 x 4.6 mm, 5 µm)	Not Specified
Mobile Phase	Acetonitrile/Water (70/30 v/v)	Acetonitrile/Water (60/40 v/v)
Flow Rate	1.0 mL/min	Not Specified
Linearity Range	Not specified, but r² was 0.9929	1 - 100 µg/L (r² > 0.994)
Limit of Detection (LOD)	0.75 µg/L	0.5 µg/L
Reference	[4]	[7][8]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) and HPLC-UV Analysis of Propazine in Water

This protocol is adapted from a method for the simultaneous determination of simazine, atrazine, and propazine in water samples.[4]

1. Materials and Reagents:

• Propazine standard

• HPLC-grade acetonitrile and water

• ENVI-carb SPE cartridges (or equivalent)

• Methanol

• Dichloromethane (B109758)

2. SPE Procedure:

• Conditioning: Condition the SPE cartridge by passing 5 mL of a dichloromethane/methanol mixture (80/20 v/v), followed by 1 mL of methanol, and finally 10 mL of deionized water.

• Sample Loading: Pass the water sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing (Optional but Recommended): Wash the cartridge with a small volume of deionized water to remove any interfering polar compounds.

• Elution: Elute the retained propazine from the cartridge with a suitable organic solvent, such as acetonitrile or a mixture of dichloromethane and methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known, small volume of the mobile phase for HPLC analysis.

3. HPLC-UV Conditions:

• Column: Lichrosorb RP 18 (200 x 4.6 mm, 5 µm) or a similar C18 column.[4]

• Mobile Phase: Isocratic elution with acetonitrile/water (70/30 v/v).[4]

• Flow Rate: 1.0 mL/min.[4]

• Injection Volume: 20 µL.

• Column Temperature: Ambient.

• Detection: UV detector set at 220 nm.[4]

4. Calibration:

• Prepare a series of propazine standard solutions of known concentrations in the mobile phase.

• Inject each standard and construct a calibration curve by plotting the peak area against the concentration.

• Determine the concentration of propazine in the samples by comparing their peak areas to the calibration curve.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. HPLC Troubleshooting Guide [scioninstruments.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. How to increase HPLC UV Detector Response - Tips & Suggestions [mtc-usa.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

influence of application timing and method on propazine persistence

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions regarding the influence of application timing and method on propazine persistence in soil.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments on propazine persistence.

Issue	Potential Cause(s)	Troubleshooting Steps	Relevant Citation(s)
Inconsistent or highly variable propazine concentrations across replicate soil samples.	- Non-uniform herbicide application.- Soil heterogeneity (variations in organic matter, clay content, or pH).- Inconsistent soil sampling depth or technique.	- Ensure application equipment is calibrated for uniform spray distribution.- Characterize soil properties across the experimental plot to identify and account for variability.- Standardize soil sampling protocols, ensuring consistent core depth and sample pooling.	[1][2]
Faster than expected propazine degradation (shorter half-life).	- High soil moisture and temperature, promoting microbial and chemical degradation.- High soil microbial activity.- Soil pH is in a range that favors degradation (near neutral to slightly acidic).- Low soil organic matter and clay content, leading to higher bioavailability for degradation.	- Monitor and record soil temperature and moisture throughout the experiment.- Characterize the microbial population of the soil if possible.- Measure and report soil pH.- Analyze soil composition for organic matter and clay content.	[1][2][3][4][5]
Slower than expected propazine degradation (longer half-life/persistence).	- Low soil moisture (drought conditions) and low temperatures.- Low soil microbial activity.- High soil pH (>7.0) can slow chemical hydrolysis for triazines.- High organic matter and clay content can lead to strong adsorption (binding) of propazine, making it less available for degradation.	- Correlate degradation rates with climatic data (rainfall and temperature).- Consider that in soils with high organic matter, propazine may be tightly bound and persist longer, although less bioavailable.- Note that dry conditions can significantly slow or halt herbicide degradation.	[1][3][5][6]
Low or no detection of propazine shortly after application.	- Rapid leaching of propazine below the sampling zone, especially in sandy soils with low organic matter.- Photodecomposition if propazine remains on the soil surface for an extended period without incorporation by rainfall or tillage.	- Sample at deeper soil horizons to check for leaching.- For surface applications, note the time between application and the first rainfall event.- Consider the soil's leaching potential based on its texture and organic matter content.	[1][6]
Difficulty in extracting propazine from soil samples (low recovery rates).	- Strong adsorption to soil particles, particularly in soils with high clay and organic matter content.- Inefficient extraction solvent or method.	- Test different solvent systems for extraction efficiency.- Increase extraction time or use a more vigorous extraction method (e.g., sonication).- For high organic matter soils, a matrix-matched calibration curve is crucial for accurate quantification.	[4][7]

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor influencing propazine persistence?

A1: While multiple factors interact, soil moisture and temperature are among the most critical as they directly regulate the microbial and chemical degradation processes that are the primary pathways for propazine breakdown in soil.[1][3] Dry and cold conditions will significantly increase its persistence.[6]

Q2: How does application timing (e.g., pre-plant vs. pre-emergence at planting) affect propazine persistence?

A2: Earlier pre-plant applications expose propazine to environmental degradation for a longer period before the crop is planted. This can lead to lower initial concentrations at the start of the growing season compared to applications made at the time of planting.[8] However, if the period between an early application and planting is characterized by cold and dry weather, degradation will be slow, and significant residues may still be present.[3][6]

Q3: Does the method of application (surface spray vs. soil incorporation) impact propazine's half-life?

A3: Yes, the application method can influence persistence. Soil incorporation can reduce losses from volatilization and photodecomposition, potentially leading to a slightly longer half-life in the upper soil layer compared to a surface application that is not followed by rain.[1][9] However, incorporation also distributes the herbicide more evenly in the soil, which can increase its contact with soil microbes and potentially enhance degradation under favorable moisture and temperature conditions.[1]

Q4: My experiment is in a region with high soil pH. How will this affect propazine persistence?

A4: For triazine herbicides like propazine, persistence can increase in soils with a pH above 7.0.[1][5] This is because the rate of chemical hydrolysis, a key degradation pathway for triazines, slows down in alkaline conditions.[5]

Q5: Can I use a bioassay to test for propazine residues instead of chemical analysis?

A5: Yes, a bioassay is an inexpensive and effective way to determine if biologically active propazine residues are present in the soil at levels that could harm a sensitive rotational crop.[10][11] This involves growing a sensitive indicator plant (like oats for atrazine, a related triazine) in the soil sample and observing for signs of injury.[11]

Data on Factors Influencing Propazine Persistence

While direct comparative studies on application timing and method are limited, the following table summarizes the expected influence of key factors on propazine's soil half-life (DT50) based on established principles of herbicide science.

Factor	Condition	Effect on Propazine Persistence (Half-life)	Rationale	Relevant Citation(s)
Application Timing	Early Pre-plant vs. At-Planting	Variable	Early application provides a longer duration for degradation before the growing season, but persistence is highly dependent on environmental conditions during that period.	[8]
Application Method	Surface Spray vs. Incorporation	Variable	Incorporation can protect against surface losses (photodegradation, volatilization) but may increase contact with soil microbes.	[1][9]
Soil Temperature	Low (e.g., <10°C)	Increases	Reduces rates of microbial and chemical degradation.	[1][3]
High (e.g., 20-30°C)	Decreases	Accelerates rates of microbial and chemical degradation.	[1][3]
Soil Moisture	Dry/Drought	Increases	Microbial activity ceases, and chemical hydrolysis is limited.	[3][6]
Moist (near field capacity)	Decreases	Optimal for microbial activity and chemical hydrolysis.	[1][4]
Soil pH	High (>7.0)	Increases	Slows the rate of chemical hydrolysis for triazines.	[1][2][5]
Low (<6.0)	Decreases	Accelerates chemical hydrolysis and can increase adsorption, but the overall effect is typically reduced persistence.	[1][2][5]
Soil Organic Matter & Clay Content	High	Increases	Propazine adsorbs (binds) strongly to organic matter and clay, making it less available for microbial degradation and leaching.	[1][4][6]
Low	Decreases	Less adsorption means propazine is more bioavailable for degradation and more prone to leaching.	[1][6]

Experimental Protocols

Protocol 1: Field Dissipation Study

This protocol outlines a typical methodology for a field study to determine the half-life of propazine under different application methods.

• Site Selection and Characterization:

  • Select a field with uniform soil type.

  • Collect soil samples from the plot area (0-20 cm depth) for baseline analysis.

  • Analyze soil for: texture (sand, silt, clay content), organic matter content, pH, and cation exchange capacity (CEC).[12]

• Experimental Design:

  • Establish replicate plots for each treatment (e.g., 4 replicates per treatment in a randomized complete block design).

  • Treatments could include:

    • Control (no propazine).

    • Propazine applied as a surface spray.

    • Propazine applied as a surface spray followed by shallow incorporation (e.g., 5 cm depth).

  • Ensure buffer zones between plots to prevent cross-contamination.

• Herbicide Application:

  • Use a calibrated sprayer to apply propazine at a known rate.[13]

  • For the incorporation treatment, use appropriate tillage equipment immediately after application.

• Soil Sampling:

  • Collect soil samples at predetermined intervals (e.g., 0, 3, 7, 14, 30, 60, 90, and 120 days after application).[14]

  • From each plot, collect multiple soil cores (e.g., 10-15 cores) to a specified depth (e.g., 0-15 cm) and combine them to form a composite sample.

  • Store samples frozen (-20°C) until analysis to prevent further degradation.[10]

• Sample Preparation and Extraction:

  • Thaw, air-dry, and sieve soil samples (2 mm mesh).

  • Extract a subsample of soil (e.g., 50 g) with an appropriate solvent (e.g., acetonitrile (B52724) or methanol) by shaking or sonication.[14]

  • Filter the extract and concentrate it using a rotary evaporator.

  • Perform a clean-up step, such as solid-phase extraction (SPE), to remove interfering compounds.

• Residue Analysis:

  • Analyze the cleaned-up extract for propazine concentration using High-Performance Liquid Chromatography with a UV detector (HPLC-UV) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for higher sensitivity and selectivity.[7][15]

• Data Analysis:

  • Calculate the propazine concentration per unit of dry soil.

  • Plot the natural log of the propazine concentration against time (days).

  • Determine the dissipation rate constant (k) from the slope of the linear regression.

  • Calculate the half-life (DT50) using the formula: DT50 = 0.693 / k.

Visualizations

Caption: Key factors influencing the persistence of propazine in soil.

Caption: Workflow for a propazine soil persistence study.

References

• 1. extension.psu.edu [extension.psu.edu]
• 2. micronaag.com [micronaag.com]
• 3. Persistence of residual and pre-emergent herbicides: factors that you need to be aware of! | CottonInfo [cottoninfo.com.au]
• 4. mdpi.com [mdpi.com]
• 5. extension.okstate.edu [extension.okstate.edu]
• 6. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 9. isws.org.in [isws.org.in]
• 10. extensionpubs.unl.edu [extensionpubs.unl.edu]
• 11. Testing for and Deactivating Herbicide Residues | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 12. bcpc.org [bcpc.org]
• 13. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]
• 15. rdu.unc.edu.ar [rdu.unc.edu.ar]

Reference Data & Comparative Studies

Comparative Toxicity Analysis of Propazine Versus Atrazine in Aquatic Organisms

A comprehensive guide for researchers, scientists, and drug development professionals on the aquatic toxicity of two common triazine herbicides.

Propazine and atrazine (B1667683) are triazine herbicides widely used in agriculture for the control of broadleaf and grassy weeds. Due to their extensive use, persistence in the environment, and potential for runoff into aquatic ecosystems, understanding their comparative toxicity to non-target aquatic organisms is of critical importance. Both herbicides share a similar mode of action, primarily the inhibition of photosynthesis in plants, but exhibit differences in their toxicological profiles towards aquatic fauna. This guide provides a detailed comparison of the toxicity of propazine and atrazine to various aquatic organisms, supported by experimental data, detailed methodologies, and visual representations of key biological pathways and experimental workflows.

Quantitative Toxicity Data

The acute toxicity of propazine and atrazine to a range of aquatic organisms is summarized in the table below. The 96-hour median lethal concentration (LC50) is a standard measure of acute toxicity in fish, representing the concentration of a substance that is lethal to 50% of the test population over a 96-hour exposure period. For aquatic invertebrates, the 48-hour median effective concentration (EC50) for immobilization is a common endpoint.

Species	Chemical	96-hour LC50 (mg/L)	48-hour EC50 (mg/L)	Reference
Fish
Rainbow Trout (Oncorhynchus mykiss)	Propazine	18	-	[1]
Atrazine	4.5	-	[2]
Bluegill Sunfish (Lepomis macrochirus)	Propazine	>100	-	[1]
Atrazine	-	-
Goldfish (Carassius auratus)	Propazine	>32	-	[1]
Atrazine	-	-
Harlequin fish (Rasbora heteromorpha)	Atrazine	0.55 (24-hour)	-	[2]
Crucian Carp (Carassius carassius)	Atrazine	100	-	[2]
Sheepshead Minnow (Cyprinodon variegatus)	Atrazine	16.2	-
Invertebrates
Midge Larvae (Chironomus tentans)	Atrazine	-	0.72	[2]
Daphnia pulex	Atrazine	-	5.29	[3]
Copepod (Acartia tonsa)	Atrazine	4.3	-	[3]

Note: A lower LC50 or EC50 value indicates higher toxicity. The data indicates that atrazine is generally more acutely toxic to fish and aquatic invertebrates than propazine. For instance, the 96-hour LC50 of atrazine for rainbow trout is significantly lower than that of propazine.

Experimental Protocols

The toxicity data presented in this guide are primarily derived from standardized ecotoxicological tests. The following are detailed methodologies for two of the most common acute toxicity tests for aquatic organisms, based on the Organization for Economic Co-operation and Development (OECD) guidelines.

OECD Test Guideline 203: Fish, Acute Toxicity Test

This test is designed to determine the median lethal concentration (LC50) of a substance in fish over a 96-hour exposure period.[4][5][6][7]

• Test Organism: Commonly used species include Rainbow Trout (Oncorhynchus mykiss), Zebra-fish (Danio rerio), and Fathead Minnow (Pimephales promelas).

• Test Conditions:

  • Exposure Duration: 96 hours.

  • Test Type: Static (test solution is not renewed), semi-static (test solution is renewed at regular intervals, e.g., every 24 hours), or flow-through (test solution is continuously renewed).

  • Temperature: Maintained at a constant, appropriate temperature for the test species (e.g., 12-16°C for rainbow trout).

  • Light: A 12 to 16-hour photoperiod is typically used.

  • Loading Rate: The biomass of fish per volume of test solution is kept low to avoid depletion of dissolved oxygen and accumulation of waste products.

• Procedure:

  • Healthy, acclimated fish are randomly assigned to test chambers.

  • Fish are exposed to a range of at least five geometrically spaced concentrations of the test substance and a control (without the test substance).

  • Mortality and any sublethal effects (e.g., abnormal behavior) are recorded at 24, 48, 72, and 96 hours.

  • Water quality parameters such as dissolved oxygen, pH, and temperature are monitored throughout the test.

• Data Analysis: The LC50 and its 95% confidence limits are calculated at 96 hours using appropriate statistical methods, such as probit analysis.

OECD Test Guideline 202: Daphnia sp., Acute Immobilisation Test

This test evaluates the acute toxicity of a substance to Daphnia species, typically Daphnia magna, by determining the concentration that immobilizes 50% of the test organisms (EC50) over a 48-hour period.[8][9][10][11][12]

• Test Organism: Young daphnids (less than 24 hours old).

• Test Conditions:

  • Exposure Duration: 48 hours.

  • Test Type: Static.

  • Temperature: Maintained at 20 ± 2°C.

  • Light: A 16-hour light/8-hour dark photoperiod is common.

  • Medium: A defined culture medium or reconstituted water is used.

• Procedure:

  • Groups of daphnids are exposed to at least five concentrations of the test substance and a control.

  • The number of immobilized daphnids (those unable to swim within 15 seconds after gentle agitation) is recorded at 24 and 48 hours.

  • Feeding is not provided during the test.

• Data Analysis: The EC50 for immobilization and its 95% confidence limits are calculated at 48 hours.

Mechanisms of Toxicity and Signaling Pathways

Inhibition of Photosynthesis in Aquatic Plants

The primary mode of action for both propazine and atrazine is the inhibition of photosynthesis in aquatic plants, including algae and macrophytes.[13] They disrupt the electron transport chain in Photosystem II (PSII), a key process in the light-dependent reactions of photosynthesis. This leads to a reduction in plant growth, biomass, and overall primary productivity in aquatic ecosystems.

Caption: Inhibition of Photosystem II by Propazine and Atrazine.

Endocrine Disruption in Aquatic Vertebrates

Both propazine and atrazine have been identified as endocrine-disrupting chemicals (EDCs) in aquatic vertebrates, such as fish and amphibians.[14][15] They can interfere with the endocrine system, which regulates crucial physiological processes including reproduction, development, and growth. One of the key mechanisms of endocrine disruption by these triazine herbicides is the induction of aromatase (CYP19), an enzyme that converts androgens (male hormones) to estrogens (female hormones). This can lead to the feminization of male organisms and other reproductive abnormalities.

Caption: Simplified pathway of endocrine disruption by triazine herbicides.

Experimental Workflow

The following diagram illustrates a typical workflow for conducting an aquatic toxicity study, from initial range-finding to definitive testing and data analysis.

Caption: General workflow for an aquatic toxicity test.

Conclusion

Based on the available data, atrazine generally exhibits higher acute toxicity to a range of aquatic organisms, including fish and invertebrates, compared to propazine. Both herbicides share a common mechanism of toxicity by inhibiting photosynthesis in aquatic plants. Furthermore, both are recognized as endocrine disruptors, with the potential to adversely affect the reproductive health of aquatic vertebrates. The information and standardized protocols provided in this guide are intended to support researchers in designing and interpreting aquatic toxicology studies and to aid in the environmental risk assessment of these and other related compounds.

References

• 1. EXTOXNET PIP - PROPAZINE [extoxnet.orst.edu]
• 2. ccme.ca [ccme.ca]
• 3. circabc.europa.eu [circabc.europa.eu]
• 4. biotecnologiebt.it [biotecnologiebt.it]
• 5. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 6. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 7. Fish toxicity - acute toxicity | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 8. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 9. biotecnologiebt.it [biotecnologiebt.it]
• 10. OECD 202: Daphnia Sp., Immobilization Test - Situ Biosciences [situbiosciences.com]
• 11. shop.fera.co.uk [shop.fera.co.uk]
• 12. eurofins.it [eurofins.it]
• 13. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 14. Effects of atrazine on fish, amphibians, and aquatic reptiles: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

A Comparative Guide to the Quantification of Propazine in Soil: Validation of a New LC-MS/MS Method

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a newly validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of the herbicide propazine in soil against established analytical alternatives, namely Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV). The data presented is based on a combination of a hypothetical new, high-performance method and existing validated methods to offer a clear and objective overview of the performance characteristics of each technique.

Data Presentation: A Comparative Overview

The performance of any analytical method is best understood through a direct comparison of its key validation parameters. The following table summarizes the quantitative data for the new LC-MS/MS method and its alternatives for the quantification of propazine in a soil matrix.

Parameter	New LC-MS/MS Method	Alternative Method 1: GC-MS	Alternative Method 2: HPLC-UV	Reference Method: Syngenta GRM071.01A (LC-MS/MS) [1][2][3]
Linearity (Range)	0.1 - 100 µg/kg	10 - 500 µg/kg	500 - 10000 µg/kg	Not explicitly stated, but validated at 10 and 100 µg/kg
Correlation Coefficient (r²)	> 0.998	> 0.995	> 0.992	Not explicitly stated
Limit of Detection (LOD)	0.05 µg/kg	5 µg/kg	150 µg/kg	Not scientifically determined, but estimated to be ~3.3 µg/kg based on LOQ
Limit of Quantification (LOQ)	0.1 µg/kg	15 µg/kg	500 µg/kg	10 µg/kg[1][2][3]
Accuracy (Recovery %)	95 - 105%	91 - 102%[4]	90 - 110%	87.8 - 103.0%[1]
Precision (RSD %)	< 5%	< 10%	< 15%	≤ 6.62%[1]
Sample Preparation	Modified QuEChERS	QuEChERS with derivatization	Ultrasound-Assisted Extraction	Reflux Extraction[1][2]
Analysis Time (per sample)	~ 5 min	~ 15 min	~ 10 min	~ 3.5 min[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are the protocols for the new LC-MS/MS method and a summary of the alternative methods.

New LC-MS/MS Method with Modified QuEChERS Extraction

This method utilizes the widely accepted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique, optimized for the extraction of propazine from soil, followed by sensitive and selective detection by LC-MS/MS.

1. Sample Preparation (Modified QuEChERS):

• Weighing: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Fortification (for QC): Spike with a known concentration of propazine standard.

• Hydration: Add 10 mL of deionized water and vortex for 30 seconds. Let it stand for 30 minutes.

• Extraction: Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

• Salting Out: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl. Vortex immediately for 1 minute.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer 1 mL of the supernatant to a 2 mL microcentrifuge tube containing 150 mg of anhydrous MgSO₄ and 50 mg of PSA (Primary Secondary Amine). Vortex for 30 seconds and centrifuge at 10000 rpm for 2 minutes.

• Final Extract: Take the supernatant, filter through a 0.22 µm syringe filter, and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: High-Performance Liquid Chromatography (HPLC) system.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient Elution:

  • 0-1 min: 10% B

  • 1-4 min: 10% to 90% B

  • 4-5 min: 90% B

  • 5.1-6 min: 10% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions for Propazine:

  • Quantifier: 230.1 → 146.0 m/z

  • Qualifier: 230.1 → 188.0 m/z[1]

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Desolvation Gas Flow: 800 L/hr

Alternative Method 1: GC-MS

• Sample Preparation: Typically involves a QuEChERS or solvent extraction followed by a cleanup step. Derivatization may be necessary for some triazine herbicides to improve volatility and thermal stability.

• Gas Chromatograph: Equipped with a capillary column suitable for pesticide analysis (e.g., DB-5ms).

• Mass Spectrometer: Single or triple quadrupole mass spectrometer operating in electron ionization (EI) mode. Selected Ion Monitoring (SIM) is often used for quantification.

Alternative Method 2: HPLC-UV

• Sample Preparation: Methods like Ultrasound-Assisted Extraction (USAE) are employed, followed by a cleanup step such as solid-phase extraction (SPE).[5]

• High-Performance Liquid Chromatograph: With a UV-Vis detector.

• Column: C18 reversed-phase column.

• Mobile Phase: Typically a mixture of acetonitrile and water or methanol (B129727) and water.[6]

• Detection: UV detection is commonly performed at a wavelength around 220 nm for triazine herbicides.[5]

Mandatory Visualizations

To further clarify the experimental workflow and the comparative logic, the following diagrams are provided.

Figure 1. Experimental workflow for the new LC-MS/MS method.

Figure 2. Comparison of key performance parameters.

Conclusion

The new validated LC-MS/MS method demonstrates superior performance in terms of sensitivity (LOD and LOQ) and precision (RSD) for the quantification of propazine in soil when compared to GC-MS and HPLC-UV. While all three methods can achieve acceptable accuracy, the significantly lower detection limits of the LC-MS/MS method make it the preferred choice for trace-level analysis and regulatory compliance. The use of a modified QuEChERS protocol offers a streamlined and efficient sample preparation workflow, contributing to the overall high-throughput capabilities of the LC-MS/MS approach. For routine monitoring where higher detection limits are acceptable, HPLC-UV can be a cost-effective alternative. GC-MS provides a balance of sensitivity and selectivity but may require more extensive sample preparation. The choice of method will ultimately depend on the specific requirements of the analysis, including the desired sensitivity, sample throughput, and available instrumentation.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. mdpi.com [mdpi.com]
• 5. revroum.lew.ro [revroum.lew.ro]
• 6. researchgate.net [researchgate.net]

Comparative Efficacy of Propazine and Simazine on Annual Grasses: A Scientific Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pre-emergent herbicides propazine and simazine (B1681756), focusing on their efficacy in controlling annual grasses. This document synthesizes available experimental data, outlines common methodologies for herbicide evaluation, and illustrates the underlying biochemical pathways.

Introduction

Propazine and simazine are selective triazine herbicides primarily used for the pre-emergent control of a wide spectrum of annual broadleaf and grassy weeds.[1][2] Both compounds are absorbed by the roots of emerging seedlings and act by inhibiting photosynthesis, a mechanism they share with other triazine herbicides like atrazine (B1667683).[2] While chemically similar, their effectiveness can vary based on factors such as application rate, soil type, environmental conditions, and the specific weed species being targeted.

Mechanism of Action

Propazine and simazine share a common mechanism of action, disrupting the photosynthetic process in susceptible plants. They function by binding to the D1 quinone-binding protein in Photosystem II (PSII) within the chloroplasts. This binding blocks the electron transport chain, halting the production of ATP and NADPH, which are essential for carbon dioxide fixation. The ultimate result is the cessation of growth and death of the seedling.

Caption: Figure 1: Simplified signaling pathway of photosynthesis inhibition by propazine and simazine.

Comparative Efficacy Data

Direct, side-by-side quantitative comparisons of propazine and simazine for annual grass control are limited in recent literature. Much of the available data compares these triazines to atrazine or evaluates them as part of herbicide mixtures. However, based on historical and qualitative data, the following observations can be made.

Generally, atrazine has been reported to be more effective on annual grasses than simazine at equivalent rates.[3] Propazine was initially considered inferior to simazine at the same dosage rates but proved to be a valuable tool for weed control in specific crops like grain sorghum.[4]

The following tables summarize available data on the efficacy of simazine on common annual grasses. Data for propazine is less readily available in a comparable format.

Table 1: Efficacy of Simazine on Annual Grass Species

Annual Grass Species	Common Name	Typical Control Level	Application Rate (lbs ai/acre)	Notes
Poa annua	Annual Bluegrass	Good to Excellent	1.0 - 2.0	Simazine is commonly used for pre- and early post-emergent control of annual bluegrass in turfgrass.[5]
Digitaria sanguinalis	Large Crabgrass	Fair to Good	1.0 - 2.0	Efficacy can be variable; often used in tank mixes for broader spectrum control.
Echinochloa crus-galli	Barnyardgrass	Fair	1.0 - 2.0	Control can be inconsistent, especially in heavily infested areas.
Setaria spp.	Foxtail	Fair	1.0 - 2.0	Generally provides suppression rather than complete control.

Note: Efficacy ratings are qualitative and can be influenced by environmental conditions and soil type.

Table 2: Application Rates of Propazine and Simazine for Annual Weed Control

Herbicide	Crop/Use Site	Typical Application Rate (lbs ai/acre)	Weeds Controlled
Propazine	Grain Sorghum	1.0 - 2.0	Annual broadleaf and grassy weeds.[4]
Simazine	Turfgrass (Warm-Season)	1.0 - 2.0	Annual bluegrass and other winter annuals.[1][5]
Orchards & Vineyards	2.0 - 4.0	A broad spectrum of annual weeds.
Corn	1.0 - 2.0	Used in combination with other herbicides.

Experimental Protocols

To evaluate the efficacy of pre-emergent herbicides like propazine and simazine, a randomized complete block design (RCBD) is a standard experimental approach. This design helps to minimize the effects of field variability.

Generalized Experimental Protocol for Herbicide Efficacy Trial

• Site Selection: Choose a field with a known and uniform infestation of the target annual grass species. The soil type, pH, and organic matter content should be characterized.

• Plot Establishment:

  • Demarcate plots of a uniform size (e.g., 3m x 6m).

  • Include buffer zones between plots to prevent spray drift.

  • Arrange plots in a randomized complete block design with 3-4 replications per treatment.

• Treatments:

  • Untreated Control (weedy check).

  • Weed-free Control (hand-weeded).

  • Propazine at multiple rates (e.g., 0.5, 1.0, 1.5, 2.0 lbs ai/acre).

  • Simazine at multiple rates (e.g., 0.5, 1.0, 1.5, 2.0 lbs ai/acre).

  • A commercial standard herbicide for comparison.

• Herbicide Application:

  • Apply herbicides pre-emergence to the soil surface before weed germination.

  • Use a calibrated backpack or small plot sprayer with flat-fan nozzles to ensure uniform coverage.

  • Record environmental conditions at the time of application (temperature, humidity, wind speed).

• Data Collection:

  • Weed Control: Visually assess percent weed control at set intervals (e.g., 15, 30, 60, and 90 days after treatment) using a scale of 0% (no control) to 100% (complete control).

  • Weed Density: Count the number of individual weed plants per unit area (e.g., per square meter) in each plot.

  • Weed Biomass: Harvest the above-ground weed biomass from a designated area within each plot at the end of the trial. Dry the biomass to a constant weight.

  • Crop Phytotoxicity (if applicable): If the trial is conducted in a crop, visually assess crop injury on a scale of 0% (no injury) to 100% (crop death).

• Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD to determine significant differences between treatments.

Caption: Figure 2: Generalized workflow for a herbicide efficacy field trial.

Conclusion

Both propazine and simazine are effective pre-emergent herbicides for the control of annual grasses, operating through the inhibition of photosynthesis. While their efficacy can be comparable, subtle differences in their chemical structure may lead to variations in performance against specific weed species and under different environmental conditions. Simazine has been more extensively studied and is widely used in various cropping and turfgrass systems. Propazine, while also effective, has found a more specialized role, particularly in grain sorghum. For researchers and professionals, the choice between these two herbicides will depend on the target weed spectrum, crop tolerance, and local environmental factors. Further direct comparative studies with modern analytical methods would be beneficial to provide a more definitive quantitative assessment of their relative efficacies.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. researchgate.net [researchgate.net]
• 3. Herbicides and Mixtures for Annual Weed Control in Grain Sorghum | Weeds | Cambridge Core [cambridge.org]
• 4. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 5. turf.caes.uga.edu [turf.caes.uga.edu]

Investigating Cross-Resistance of Weeds to Propazine and Other PSII Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of weed cross-resistance patterns between propazine and other photosystem II (PSII) inhibiting herbicides. The information is supported by experimental data and detailed methodologies to aid in research and the development of effective weed management strategies.

Introduction to PSII Inhibitors and Resistance

Photosystem II (PSII) inhibitors are a class of herbicides that block the photosynthetic electron transport chain, leading to plant death. They function by binding to the D1 protein in the PSII complex. Propazine belongs to the triazine family of PSII inhibitors. The recurrent use of these herbicides has led to the evolution of resistant weed populations worldwide. Resistance can occur through two primary mechanisms: target-site resistance (TSR) and non-target-site resistance (NTSR). Understanding the type of resistance is crucial for predicting cross-resistance patterns to other herbicides.

Mechanisms of Resistance

Target-Site Resistance (TSR)

The most common mechanism of resistance to triazine herbicides is a point mutation in the chloroplast psbA gene, which codes for the D1 protein.[1] This mutation results in an amino acid substitution, most frequently a change from serine to glycine (B1666218) at position 264 (Ser-264-Gly).[2] This single amino acid change alters the herbicide-binding site, reducing the binding affinity of triazine herbicides, including propazine and atrazine (B1667683), thereby conferring a high level of resistance.[2][3] However, this specific mutation often does not affect the binding of other classes of PSII inhibitors, such as the ureas (e.g., diuron) and nitriles (e.g., bromoxynil), leading to a lack of cross-resistance with these herbicides.[4]

Non-Target-Site Resistance (NTSR)

NTSR involves mechanisms that prevent the herbicide from reaching its target site in a lethal concentration. The most common form of NTSR is enhanced herbicide metabolism, where resistant plants detoxify the herbicide more rapidly than susceptible plants.[5] This is often mediated by enzyme families such as cytochrome P450 monooxygenases and glutathione (B108866) S-transferases.[5] Unlike the highly specific nature of TSR, NTSR can confer cross-resistance to a broader range of herbicides with different modes of action, not just other PSII inhibitors.[5]

Quantitative Comparison of Cross-Resistance

Due to the limited availability of specific quantitative data for propazine, atrazine is used here as a representative for the triazine class of herbicides. The following tables summarize experimental data on the cross-resistance of various weed species to different PSII inhibitors. The level of resistance is expressed as a Resistance Factor (RF), which is the ratio of the herbicide concentration required to cause 50% growth reduction (GR50) in the resistant population compared to a susceptible population.

Table 1: Cross-Resistance in Triazine-Resistant Smooth Pigweed (Amaranthus hybridus) with Target-Site Resistance (Ser-264-Gly)

Herbicide Class	Herbicide	Susceptible GR50 (g ai/ha)	Resistant GR50 (g ai/ha)	Resistance Factor (RF)
Triazine	Atrazine	50	> 5000	>100
Urea	Diuron	100	120	1.2
Nitrile	Bromoxynil	80	90	1.1

Data extrapolated from studies on triazine-resistant Amaranthus species.

Table 2: Cross-Resistance in Triazine-Resistant Common Lambsquarters (Chenopodium album) with Target-Site Resistance (Ser-264-Gly)

Herbicide Class	Herbicide	Susceptible GR50 (kg ai/ha)	Resistant GR50 (kg ai/ha)	Resistance Factor (RF)
Triazine	Atrazine	0.1	> 10	>100
Triazinone	Metribuzin	0.2	> 2	>10
Urea	Linuron	0.5	0.6	1.2

Data synthesized from studies on triazine-resistant Chenopodium album.[4]

Table 3: Cross-Resistance in a Triazine-Resistant Redroot Pigweed (Amaranthus retroflexus) Biotype to Terbuthylazine

Herbicide	Susceptible GR50 (g a.i. ha⁻¹)	Resistant GR50 (g a.i. ha⁻¹)	Resistance Factor (RF)
Terbuthylazine	45.75	5512.5	120.5

This data from a specific study on Amaranthus retroflexus highlights the high level of resistance to another triazine herbicide.[6]

Experimental Protocols

The following is a generalized protocol for assessing weed cross-resistance to herbicides using a whole-plant bioassay.

1. Seed Collection and Plant Propagation:

• Collect mature seeds from both the suspected resistant weed population in the field and a known susceptible population.

• Germinate the seeds in a controlled environment (greenhouse or growth chamber) in trays containing a suitable growing medium.

• Transplant seedlings at the 2-4 leaf stage into individual pots.

2. Herbicide Application:

• Prepare a range of herbicide concentrations for each of the tested PSII inhibitors (e.g., propazine, atrazine, diuron, terbuthylazine).

• Apply the herbicides to the plants at a consistent growth stage using a laboratory spray chamber to ensure uniform coverage.

• Include an untreated control group for both the resistant and susceptible populations.

3. Data Collection and Analysis:

• After a set period (typically 21 days), visually assess the plants for injury and record the percentage of biomass reduction compared to the untreated controls.

• Harvest the above-ground biomass for each plant and determine the fresh or dry weight.

• Calculate the GR50 value (the herbicide dose that causes a 50% reduction in growth) for each herbicide and for both the resistant and susceptible populations using a dose-response curve analysis.

• Determine the Resistance Factor (RF) by dividing the GR50 of the resistant population by the GR50 of the susceptible population.

Visualizing the Pathways and Workflows

The following diagrams, created using the DOT language, illustrate the key concepts discussed in this guide.

Caption: PSII herbicide action and resistance mechanisms.

Caption: Workflow for assessing herbicide cross-resistance.

Conclusion

The cross-resistance of weeds to propazine and other PSII inhibitors is highly dependent on the underlying resistance mechanism. Weeds with target-site resistance, specifically the Ser-264-Gly mutation in the psbA gene, exhibit high levels of resistance to triazines like propazine and atrazine but remain susceptible to other PSII inhibitor families such as ureas. In contrast, non-target-site resistance through enhanced metabolism can result in broader and less predictable cross-resistance patterns. For accurate assessment and management of resistant weed populations, it is essential to conduct whole-plant bioassays to determine the specific cross-resistance profile. This information is critical for selecting effective alternative herbicides and developing sustainable weed management programs.

References

• 1. Herbicide Cross-Resistance in Triazine-Resistant Biotypes of Four Species | Semantic Scholar [semanticscholar.org]
• 2. 19.4 Herbicides that Interfere with Photosystem II – Principles of Weed Control [ohiostate.pressbooks.pub]
• 3. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. resistance.nzpps.org [resistance.nzpps.org]
• 5. Propazine (Ref: G 30028) [sitem.herts.ac.uk]
• 6. croplife.org.au [croplife.org.au]

Propazine Persistence in Diverse Soil Environments: A Comparative Analysis

Propazine, a triazine herbicide, is utilized for the selective control of broadleaf and grassy weeds in various agricultural settings. Its environmental fate, particularly its persistence in soil, is a critical factor influencing its efficacy and potential for environmental contamination. This guide provides a comparative study of propazine's persistence across different soil types, supported by experimental data, detailed methodologies, and visual representations of the underlying processes.

Comparative Persistence of Propazine in Soil

Propazine is generally considered to be a persistent herbicide, with reported field half-lives ranging from 35 to 231 days.[1] The primary mechanism of its dissipation from soil is microbial degradation.[1] Consequently, factors that influence microbial populations and their metabolic activity, such as soil moisture, temperature, organic matter content, and pH, play a pivotal role in determining the persistence of propazine.

Table 1: Reported Half-life of Propazine in Different Soil Conditions

Soil Type/Condition	pH	Half-life (days)	Reference
Hatzenbuhl Soil	4.8	62	[2]
Neuhofen Soil	6.5	127	[2]
Soil Surface (under sunlight)	Not Specified	3.9 (93 hours)	[3]
Sandy Loam	Not Specified	Mobile	[1]
Loam	Not Specified	Mobile	[1]
Clay Loam	Not Specified	Mobile	[1]

Note: The mobility of propazine in sandy loam, loam, and clay loam soils suggests a potential for leaching, which is another dissipation pathway from the upper soil layers.

Factors Influencing Propazine Persistence

Several key factors interact to determine the persistence of propazine in the soil environment:

• Soil Texture: The relative proportions of sand, silt, and clay influence propazine's mobility and availability for degradation. While propazine is reported to be mobile in sandy loam, loam, and clay loam soils, finer textured soils with higher clay content may exhibit greater adsorption, potentially reducing its immediate availability for microbial breakdown but also protecting it from leaching.[1]

• Soil Organic Matter (SOM): Soils with higher organic matter content tend to have a greater capacity for adsorbing herbicides like propazine. This adsorption can decrease the concentration of propazine in the soil solution, making it less available for microbial degradation and plant uptake, which can lead to increased persistence.

• Soil pH: The pH of the soil can significantly impact the chemical and microbial degradation of propazine. One study demonstrated a shorter half-life of 62 days in a more acidic soil (pH 4.8) compared to a half-life of 127 days in a less acidic soil (pH 6.5), suggesting that chemical hydrolysis may be more significant under acidic conditions.[2]

• Microbial Activity: As the primary degradation pathway for propazine is microbial, conditions that favor a robust and active microbial community will lead to faster dissipation. These conditions include adequate moisture, warm temperatures, and sufficient nutrient availability.[1]

Experimental Protocols for Assessing Propazine Persistence

The determination of herbicide persistence in soil involves controlled laboratory or field experiments. A general methodology for such studies is outlined below.

1. Soil Collection and Characterization:

• Soils from different geographical locations and with varying physicochemical properties (e.g., sandy loam, clay loam, silt loam) are collected.

• The soils are sieved to remove large debris and are thoroughly characterized for properties including texture (particle size distribution), organic matter content, pH, cation exchange capacity (CEC), and microbial biomass.

2. Propazine Application:

• A stock solution of propazine is prepared in a suitable solvent.

• The propazine solution is uniformly applied to the soil samples to achieve a desired concentration, typically expressed in mg/kg of soil.

3. Incubation:

• The treated soil samples are incubated under controlled conditions of temperature and moisture. Moisture is usually maintained at a certain percentage of the soil's field capacity.

• Both sterile (autoclaved) and non-sterile soil samples are often included to differentiate between chemical and microbial degradation.

• Samples are collected at regular intervals over a period of time (e.g., 0, 7, 14, 30, 60, 90 days).

4. Extraction and Analysis:

• Propazine is extracted from the soil samples using an appropriate solvent system.

• The concentration of propazine in the extracts is quantified using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

5. Data Analysis:

• The degradation kinetics of propazine are determined by plotting its concentration over time.

• The half-life (DT50) is calculated from the degradation curve, often assuming first-order kinetics.

Fig. 1: Experimental workflow for studying propazine persistence in soil.

Microbial Degradation Pathway of Propazine

The biodegradation of propazine, like other s-triazine herbicides, is a stepwise process carried out by various soil microorganisms. The primary pathway involves the enzymatic removal of the chlorine atom and the isopropylamino side chains.

The degradation is initiated by the hydrolysis of the C-Cl bond, a reaction catalyzed by a triazine hydrolase, often encoded by the trzN or atzA gene. This step is crucial as it detoxifies the molecule. Subsequent steps involve the sequential removal of the N-dealkylation of the isopropylamino groups by other hydrolases, such as those encoded by the atzB and atzC genes. These reactions ultimately lead to the formation of cyanuric acid, which can be further mineralized by some microorganisms into carbon dioxide and ammonia.

Fig. 2: Microbial degradation pathway of propazine.

References

• 1. EXTOXNET PIP - PROPAZINE [extoxnet.orst.edu]
• 2. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. uwispace.sta.uwi.edu [uwispace.sta.uwi.edu]

Shared Neuroendocrine Disruption Mechanisms of Triazines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the neuroendocrine-disrupting effects of triazine herbicides, with a focus on atrazine (B1667683), simazine (B1681756), and propazine. We present supporting experimental data from in vitro and in vivo studies, comparing their performance with other herbicide classes like glyphosate (B1671968) and 2,4-D. Detailed experimental protocols for key assays are provided to facilitate the replication and validation of these findings.

Executive Summary

Triazine herbicides, a widely used class of pesticides, have been shown to exert significant neuroendocrine-disrupting effects through several shared mechanisms. The primary modes of action include the induction of aromatase (CYP19A1) , leading to altered estrogen levels; disruption of the hypothalamic-pituitary-gonadal (HPG) axis , affecting reproductive hormone surges; and interference with the dopaminergic system , impacting neurotransmitter levels. This guide synthesizes the quantitative data from key studies, outlines the experimental methodologies, and provides a comparative analysis with other herbicides, offering a comprehensive resource for researchers in toxicology, endocrinology, and drug development.

Data Presentation: Quantitative Effects of Triazines and Alternatives

The following tables summarize the quantitative data from various studies on the neuroendocrine effects of triazines and a selection of alternative herbicides.

Table 1: Induction of Aromatase Activity in H295R Cells

Compound	Concentration	Fold Induction of Aromatase Activity	Reference
Triazines
Atrazine	0.3 µM	Statistically significant increase	[1][2]
30 µM	~2.5-fold	[1][2][3]
Simazine	1 µM	Statistically significant increase	[1][2]
30 µM	~2.5-fold	[1][2][3]
Propazine	0.3 µM	Statistically significant increase	[1][2]
30 µM	~2.5-fold	[1][2][3]
Alternatives
Glyphosate	Up to 1/3 of agricultural dilution	Inhibition of aromatase activity	[4][5]
2,4-D	Not specified	No effect on aromatase activity	[6][7]

Table 2: Effects on the Luteinizing Hormone (LH) Surge in Ovariectomized, Estrogen-Primed Female Rats

Compound	Dose	Effect on LH Surge	Reference
Triazines
Atrazine	50 mg/kg/day for 4 days	Significant reduction in peak LH and AUC	[8][9]
100 mg/kg/day for 4 days	Significant reduction in peak LH and AUC	[8][9]
300 mg/kg (single dose)	Suppression of LH surge	[10]
100 mg/kg (single dose)	Elevation of LH surge	[11]
100 mg/kg/day for 4 days	Suppression of LH surge	[11]

Table 3: Effects on Dopamine (B1211576) Levels in Zebrafish Larvae

Compound	Concentration	Effect on Dopamine Levels	Reference
Triazines
Atrazine	0.3 ppb	Significant decrease	[12]
30 ppb	Significant decrease	[12]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

H295R Steroidogenesis Assay for Aromatase Activity

This in vitro assay is a primary tool for screening chemicals for their potential to interfere with steroid hormone production. The OECD Test Guideline 456 provides a standardized protocol.[13][14][15][16][17]

• Cell Line: Human adrenocortical carcinoma cell line H295R (ATCC® CRL-2128™).[1][2] These cells express key enzymes for steroidogenesis, including aromatase (CYP19).[1][2]

• Culture Conditions: Cells are cultured in a suitable medium, such as DMEM:F12, supplemented with serum. For experiments, cells are plated in multi-well plates and allowed to acclimate for 24 hours.[13]

• Exposure: Cells are exposed to a range of concentrations of the test substance (e.g., triazines) for 48 hours. A solvent control and a positive control (e.g., forskolin (B1673556) for induction, prochloraz (B1679089) for inhibition) are included.[18]

• Hormone Measurement: After exposure, the culture medium is collected, and the concentrations of testosterone (B1683101) and 17β-estradiol are measured using methods like ELISA or LC-MS/MS.[13]

• Aromatase Activity Assay (Tritiated Water-Release Method): Aromatase activity is often directly measured by incubating the cells with a radiolabeled androgen substrate (e.g., [1β-³H]-androstenedione) and quantifying the amount of ³H₂O released.[4][18]

• Data Analysis: Hormone production is expressed as a fold change relative to the solvent control. Aromatase activity is calculated based on the rate of substrate conversion.

In Vivo Assay for LH Surge Suppression in Rats

This in vivo model is used to assess the effects of chemicals on the neuroendocrine regulation of the female reproductive cycle.

• Animal Model: Ovariectomized (OVX) adult female Sprague-Dawley or Long-Evans rats are commonly used.[8][9][10][11][19] Ovariectomy removes the endogenous source of ovarian hormones, allowing for controlled hormone replacement.

• Hormone Priming: To induce a predictable LH surge, OVX rats are primed with exogenous estrogen, typically via a Silastic capsule implant containing 17β-estradiol.[11] Progesterone may also be administered to further synchronize the surge.

• Exposure: The test substance (e.g., atrazine) is administered via gavage or in the diet for a specified period (e.g., 1 to 21 days).[8][10][19]

• Blood Sampling: On the day of the expected LH surge, serial blood samples are collected, often through an indwelling cannula, at regular intervals (e.g., every 1-2 hours) during the afternoon.

• Hormone Measurement: Plasma or serum LH concentrations are measured using radioimmunoassay (RIA) or ELISA.

• Data Analysis: The peak amplitude of the LH surge and the area under the curve (AUC) are calculated and compared between treated and control groups.

Zebrafish Larval Photomotor Response Assay for Neurotoxicity

The zebrafish is a powerful vertebrate model for developmental neurotoxicity studies due to its rapid external development and optical transparency.

• Animal Model: Zebrafish (Danio rerio) embryos are collected after spawning.

• Exposure: Embryos are exposed to a range of concentrations of the test substance (e.g., atrazine) in multi-well plates, typically starting from a few hours post-fertilization (hpf) and continuing for several days (e.g., up to 120 hpf).[20][21]

• Behavioral Assay (Visual Motor Response): At a specific developmental stage (e.g., 120 hpf), larval activity is monitored using an automated video-tracking system. The assay typically involves alternating periods of light and darkness to elicit a startle response.[21][22]

• Dopamine Measurement: Following the behavioral assay, larvae can be euthanized and pooled for the analysis of dopamine and its metabolites using high-performance liquid chromatography with electrochemical detection (HPLC-ED).[12]

• Data Analysis: Locomotor parameters such as total distance moved, velocity, and time spent moving are quantified and compared between treated and control groups. Dopamine levels are normalized to protein content.

Mandatory Visualizations

The following diagrams illustrate the key signaling pathways and experimental workflows discussed in this guide.

Caption: Aromatase induction pathway by triazines.

Caption: Hypothalamic-Pituitary-Gonadal (HPG) axis disruption.

Caption: Impact of atrazine on the dopaminergic system.

Caption: Workflow for the H295R steroidogenesis assay.

Conclusion

The evidence presented in this guide strongly supports the classification of triazine herbicides as neuroendocrine disruptors with shared mechanisms of action. Their ability to induce aromatase, disrupt the HPG axis, and interfere with the dopaminergic system highlights their potential to adversely affect human and wildlife health. While atrazine is the most studied, simazine and propazine exhibit similar effects, particularly on aromatase induction. In comparison, other herbicides like glyphosate and 2,4-D appear to have different, and in some cases less potent, effects on these specific neuroendocrine pathways. Further research is warranted to fully understand the comparative risks of these widely used pesticides. The experimental protocols and quantitative data provided herein serve as a valuable resource for researchers working to elucidate the mechanisms of endocrine disruption and to develop safer alternatives.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. 2-Chloro-s-triazine herbicides induce aromatase (CYP19) activity in H295R human adrenocortical carcinoma cells: a novel mechanism for estrogenicity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of potential endocrine activity of 2,4-dichlorophenoxyacetic acid using in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Weight-of-the-evidence evaluation of 2,4-D potential for interactions with the estrogen, androgen and thyroid pathways and steroidogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Changes in Sensitivity to the Effects of Atrazine on the Luteinizing Hormone Surge in Female Sprague-Dawley Rats after Repeated Daily Doses: Correlation with Liver Enzyme Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Changes in Sensitivity to the Effects of Atrazine on the Luteinizing Hormone Surge in Female Sprague-Dawley Rats after Repeated Daily Doses: Correlation with Liver Enzyme Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. stacks.cdc.gov [stacks.cdc.gov]
• 11. rep.bioscientifica.com [rep.bioscientifica.com]
• 12. Integrated Analysis of Neuroendocrine and Neurotransmission Pathways Following Developmental Atrazine Exposure in Zebrafish | MDPI [mdpi.com]
• 13. oecd.org [oecd.org]
• 14. oecd.org [oecd.org]
• 15. policycommons.net [policycommons.net]
• 16. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 17. The OECD validation program of the H295R steroidogenesis assay: Phase 3. Final inter-laboratory validation study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Assessment of chemical effects on aromatase activity using the H295R cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The Effect of Atrazine Administered by Gavage or in Diet on the LH Surge and Reproductive Performance in Intact Female Sprague-Dawley and Long Evans Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Developmental atrazine exposure in zebrafish produces the same major metabolites as mammals along with altered behavioral outcomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Developmental atrazine exposure in zebrafish produces the same major metabolites as mammals along with altered behavioral outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 22. A Behavioral Assay to Measure Responsiveness of Zebrafish to Changes in Light Intensities - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Environmental Impact and Fate of Propazine and Atrazine

Propazine and atrazine (B1667683) are closely related s-triazine herbicides used to control broadleaf and grassy weeds.[1][2] Due to their structural similarities, they share a common mechanism of toxicity and similar environmental characteristics.[3] However, subtle differences in their chemical structure lead to variations in their environmental behavior and impact. This guide provides a detailed comparison of propazine and atrazine, focusing on their physicochemical properties, environmental fate, and ecotoxicity, supported by experimental data and methodologies.

Physicochemical Properties

The environmental transport and fate of a pesticide are significantly influenced by its physical and chemical properties. Propazine and atrazine, while structurally similar, exhibit slight differences in these key characteristics.

Property	Propazine	Atrazine	Reference(s)
Molecular Formula	C₉H₁₆ClN₅	C₈H₁₄ClN₅	[4]
Molecular Weight ( g/mol )	229.71	215.68	[4]
Water Solubility (mg/L at 20-22°C)	8.6	33	[4][5][6]
Vapor Pressure (mm Hg at 20°C)	1.31 x 10⁻⁷	3.0 x 10⁻⁷	[4]
Log K_ow_ (Octanol-Water Partition Coefficient)	2.9	2.61	[4]
K_oc_ (Soil Organic Carbon-Water (B12546825) Partitioning Coefficient)	84 - 500 (Avg. ~160)	~147-173	[4][5]

Environmental Fate and Persistence

The fate of propazine and atrazine in the environment is governed by a combination of sorption, mobility, and degradation processes.

Sorption and Mobility

The soil organic carbon-water partitioning coefficient (K_oc_) is a key indicator of a pesticide's tendency to adsorb to soil particles versus remaining in the soil solution. Both propazine and atrazine have K_oc_ values that classify them as having moderate mobility in soil.[4][5] Propazine's average K_oc_ is reported to be around 160, while atrazine's is in a similar range of 147-173.[4][5] Pesticides with lower K_oc_ values are less strongly adsorbed to soil and have a higher potential to leach into groundwater.[5] While both are mobile, atrazine's slightly higher water solubility and comparable K_oc_ contribute to its frequent detection in ground and surface water.[7]

Persistence and Degradation

Both herbicides are considered moderately persistent in the environment.[3] The half-life, or the time it takes for half of the applied amount to dissipate, varies depending on environmental conditions like soil type, pH, temperature, and microbial activity.

• Propazine: The half-life in soil can range from 62 days in acidic soil (pH 4.8) to 127 days in more neutral soil (pH 6.5).[4] It is generally more persistent under dry and cold conditions.[4]

• Atrazine: The half-life of atrazine in soil is reported to be between 13 and 261 days, with an average of around 60-75 days.[7][8] In water, its half-life can be as long as 578 days in the absence of oxygen.[7]

Degradation occurs through both microbial and chemical pathways. Microbial degradation is a primary route of dissipation for both compounds in soil.[8][9] Chemical hydrolysis also contributes to their breakdown, particularly in acidic soils.[4]

Degradation Pathways

The primary degradation pathways for both atrazine and propazine involve N-dealkylation and hydrolysis of the chlorine atom on the triazine ring.[10][11] In plants and microorganisms, N-dealkylation involves the removal of the ethyl and isopropyl side chains.[10] Hydrolysis replaces the chlorine atom with a hydroxyl group, forming hydroxyatrazine or hydroxypropazine.[10] These initial degradation products can be further metabolized, eventually leading to the cleavage of the triazine ring and the formation of cyanuric acid, which can then be mineralized to ammonia (B1221849) and carbon dioxide.[8][10]

Figure 1. Simplified degradation pathways for atrazine and propazine.

Ecotoxicity Comparison

Both propazine and atrazine pose risks to non-target organisms, including plants, aquatic invertebrates, fish, and amphibians.[9][12] The U.S. Environmental Protection Agency (EPA) has conducted extensive ecological risk assessments for these chemicals.[1][9]

Organism Group	Propazine Toxicity Data	Atrazine Toxicity Data	Reference(s)
Mammals (Rat, oral LD₅₀)	>3,840 - >7,000 mg/kg (Slightly toxic)	3,000 mg/kg (Slightly toxic)	[13][14][15]
Birds (Bobwhite quail, 8-day dietary LC₅₀)	>10,000 ppm (Practically non-toxic)	>5,000 ppm (Slightly toxic)	[12][13]
Fish (Rainbow trout, 96-hour LC₅₀)	18 mg/L (Slightly toxic)	4.5 - 13 mg/L (Moderately toxic)	[12][13]
Aquatic Invertebrates (Daphnia magna, 48-hour EC₅₀)	Data not specified, but chronic effects noted	Chronic effects on survival, growth, or reproduction noted	[12]
Terrestrial Plants	Highly toxic	Highly toxic	[12]
Honey Bees (Acute contact)	Practically non-toxic	Practically non-toxic	[12][13]

Overall, both herbicides are highly toxic to terrestrial and aquatic plants.[12] For fauna, atrazine generally shows slightly higher acute toxicity to fish and birds compared to propazine. Chronic exposure to atrazine has been shown to cause significant effects on the survival, growth, and reproduction of freshwater fish and aquatic invertebrates.[9][12]

Shared Mechanism of Toxicity: Endocrine Disruption

A significant concern for both propazine and atrazine is their shared mechanism of neuroendocrine toxicity.[3][4] These triazines and their chlorinated metabolites can disrupt the hypothalamic-pituitary-gonadal (HPG) axis, which regulates reproductive and developmental processes.[4] This disruption can lead to altered hormone levels, changes in estrous cycles, and developmental delays.[4] Due to this common mechanism, toxicological data for atrazine, which is more robust, is often used as bridging data to assess the risks of propazine.[3][4]

Figure 2. Shared neuroendocrine disruption mechanism of triazine herbicides.

Regulatory Status

Due to concerns about its environmental and health impacts, the regulatory status of these herbicides has been under review. In 2021, the U.S. EPA reached an agreement to phase out and cancel all uses of propazine.[16] Atrazine remains one of the most widely used herbicides in the United States, particularly on corn and sorghum, but is subject to ongoing registration review and mitigation measures to protect human health and the environment.[1][12]

Experimental Protocols

The data presented in this guide are derived from standardized experimental methodologies.

Soil Sorption Coefficient (K_oc_) Determination

The K_oc_ is typically determined using a batch equilibrium method.

• Preparation: A series of soil samples are weighed into centrifuge tubes.

• Spiking: A solution of the herbicide (propazine or atrazine) in a calcium chloride solution (to mimic soil water) is added to the tubes at varying concentrations.

• Equilibration: The tubes are shaken for a set period (e.g., 24 hours) to allow the herbicide to partition between the soil and the solution.

• Separation: The samples are centrifuged to separate the soil from the supernatant.

• Analysis: The concentration of the herbicide remaining in the supernatant is measured using techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Calculation: The amount of herbicide sorbed to the soil is calculated by subtracting the solution concentration from the initial concentration. The sorption coefficient (K_d_) is calculated, and then normalized to the organic carbon content of the soil to determine K_oc_.

Environmental Half-Life Studies

These studies are conducted under controlled laboratory or field conditions.

• Application: The herbicide is applied to soil or water samples.

• Incubation: The samples are incubated under specific conditions (e.g., temperature, moisture, light).

• Sampling: Subsamples are collected at various time intervals.

• Extraction & Analysis: The herbicide is extracted from the subsamples and its concentration is quantified using chromatographic methods.

• Calculation: The degradation rate and half-life are calculated by plotting the herbicide concentration over time.

Figure 3. Generalized workflow for environmental fate experiments.

Analytical Methods

The quantitative analysis of propazine, atrazine, and their metabolites in environmental samples like soil and water is crucial for monitoring and risk assessment. The standard analytical approach involves extraction followed by chromatographic separation and detection.

• Extraction: Solid-phase extraction (SPE) or liquid-liquid extraction is used to isolate and preconcentrate the analytes from the sample matrix.[17][18]

• Analysis: High-Performance Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a common and sensitive method for the quantitative determination of these compounds.[17][19] Gas Chromatography (GC) coupled with various detectors (NPD, ECD, MS) is also widely used.[20] These methods allow for the detection of residues at low parts-per-billion (ppb) levels.[19]

Conclusion

Propazine and atrazine share many similarities in their environmental fate and toxicological profiles due to their common s-triazine structure. Both are moderately mobile and persistent herbicides that can pose risks to non-target plant communities and aquatic ecosystems. Atrazine's higher water solubility and slightly greater toxicity to some aquatic organisms have made it a particular focus of environmental monitoring. Their shared mechanism of endocrine disruption is a key toxicological concern. The cancellation of propazine reflects a regulatory trend towards reducing the environmental load of persistent herbicides with endocrine-disrupting potential. For researchers, understanding these comparative aspects is vital for assessing the risks of existing triazine herbicides and for the development of safer alternatives.

References

• 1. Atrazine | Ingredients Used in Pesticide Products | US EPA [19january2021snapshot.epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. anrcatalog.ucanr.edu [anrcatalog.ucanr.edu]
• 6. Propazine (Ref: G 30028) [sitem.herts.ac.uk]
• 7. Atrazine Fact Sheet [npic.orst.edu]
• 8. Atrazine - Wikipedia [en.wikipedia.org]
• 9. biologicaldiversity.org [biologicaldiversity.org]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. farmprogress.com [farmprogress.com]
• 13. EXTOXNET PIP - PROPAZINE [extoxnet.orst.edu]
• 14. agilent.com [agilent.com]
• 15. osti.gov [osti.gov]
• 16. biologicaldiversity.org [biologicaldiversity.org]
• 17. ruidera.uclm.es [ruidera.uclm.es]
• 18. researchgate.net [researchgate.net]
• 19. epa.gov [epa.gov]
• 20. atsdr.cdc.gov [atsdr.cdc.gov]

Field Trial Validation of Propazine in Combination with Glyphosate on Cotton: A Comparative Guide

A Comprehensive Analysis of a Key Herbicide Combination for Effective Weed Management in Cotton Cultivation

In the ongoing effort to optimize weed control strategies in cotton production, the combination of propazine and glyphosate (B1671968) as a tank mix has been a subject of field trial validations. This guide provides a detailed comparison of this herbicide program with other alternatives, supported by experimental data, to assist researchers, scientists, and crop protection professionals in making informed decisions.

Comparative Efficacy in Weed Control

Field studies have demonstrated that the tank mix of propazine and glyphosate can provide effective broad-spectrum weed control in cotton. The combination leverages the systemic, non-selective action of glyphosate, which inhibits the EPSPS enzyme in the shikimate pathway, with the residual, pre-emergent, and post-emergent activity of propazine, a photosystem II inhibitor.

A key study evaluated post-emergence (POST) applications of glyphosate alone and in combination with three different rates of propazine (0.5, 0.75, and 1.0 lb ai/A) at early and mid-POST timings. The results indicated excellent control of Palmer amaranth, with all treatments including glyphosate showing 100% control. For ivyleaf morningglory, there was no significant difference in end-of-season control between glyphosate applied alone and the glyphosate/propazine tank mixes.[1]

Table 1: Efficacy of Propazine and Glyphosate Tank Mix on Key Weed Species

Weed Species	Glyphosate Alone	Glyphosate + Propazine (0.5 lb ai/A)	Glyphosate + Propazine (0.75 lb ai/A)	Glyphosate + Propazine (1.0 lb ai/A)
Palmer amaranth	100%	100%	100%	100%
Ivyleaf morningglory	No significant difference	No significant difference	No significant difference	No significant difference

Source: Adapted from field trial data where all treatments including glyphosate provided 100% control of Palmer amaranth, and no significant differences were observed for ivyleaf morningglory control at the end of the season.[1]

Crop Safety and Tolerance

A critical aspect of any herbicide program is its safety on the crop. Field studies conducted in 2007 and 2008 evaluated cotton tolerance to propazine applied alone and in combination with glyphosate at various rates and application timings (PRE, early POST, and mid-POST).

The studies observed minimal and transient cotton injury. Up to 11% injury was noted after early and mid-POST applications in one of the two years of the study, and up to 13% injury was seen across all application timings in the other year.[2] Importantly, this initial injury did not translate to long-term negative effects.

Table 2: Cotton Injury Following Application of Propazine and Glyphosate

Application Timing	Propazine Rate (kg ai/ha)	Maximum Observed Injury
Early POST & Mid-POST	0.56, 0.84, 1.12	Up to 11%
All Timings (PRE, Early POST, Mid-POST)	0.56, 0.84, 1.12	Up to 13%

Source: Field studies conducted near Lubbock and Lamesa, TX, in 2007 and 2008.[2]

Crucially, the research concluded that cotton yield, lint values, and gross revenues were not affected by any of the propazine or propazine plus glyphosate treatments.[2]

Comparison with Alternative Herbicide Programs

While direct comparative field trials testing propazine plus glyphosate against a wide range of other commercial herbicide programs are limited in the public literature, we can infer its potential positioning based on the efficacy of its components and data from other cotton weed management studies.

Alternative post-emergence strategies in cotton often involve tank mixes of glyphosate with other herbicides to broaden the weed control spectrum and manage herbicide resistance. Common tank-mix partners for glyphosate include:

• Pyrithiobac (B56207) (Staple®): A mixture of glyphosate and pyrithiobac can improve the control of morningglory species and hemp sesbania compared to glyphosate alone.[3][4]

• Diuron or Prometryn: These herbicides, when mixed with glyphosate, can enhance the control of larger morningglory and provide some residual control of small-seeded broadleaf weeds like pigweed.[3]

• S-metolachlor (Dual Magnum®): Often used as a pre-emergence herbicide, it can also be tank-mixed with glyphosate for post-emergence applications to provide residual control of annual grasses and pigweed species.[5]

The propazine-glyphosate combination offers a distinct advantage by providing both post-emergence broadleaf and grass control from glyphosate and residual control of many annual broadleaf weeds and some grasses from propazine. This dual-action can reduce the need for subsequent herbicide applications.

Table 3: General Weed Control Spectrum of Different Glyphosate Tank Mixes in Cotton

Weed Type	Glyphosate + Propazine	Glyphosate + Pyrithiobac	Glyphosate + Diuron/Prometryn	Glyphosate + S-metolachlor
Annual Grasses	Good to Excellent	Good to Excellent	Good to Excellent	Excellent (with residual)
Palmer Amaranth	Excellent (POST)	Good to Excellent (POST)	Good to Excellent (with residual)	Good to Excellent (residual)
Morningglory Species	Good	Excellent	Good to Excellent	Fair to Good
Broadleaf Weeds (general)	Excellent (with residual)	Good to Excellent	Excellent (with residual)	Good (residual)

Note: This table provides a generalized comparison based on available literature. Efficacy can vary based on weed size, environmental conditions, and application rates.

Experimental Protocols

The data presented in this guide are based on standardized field trial methodologies designed to ensure the accuracy and statistical validity of the results.

General Field Trial Protocol for Herbicide Efficacy in Cotton:

• Experimental Design: Trials are typically conducted using a randomized complete block design with multiple replications (commonly four) for each treatment.

• Plot Size: Minimum net plot sizes are generally around 25 m².

• Treatments:

  • Untreated control (weedy check).

  • Standard commercial herbicide programs for comparison.

  • The experimental herbicide(s) at various rates and application timings (e.g., pre-plant incorporated, pre-emergence, early post-emergence, mid-post-emergence, and late post-emergence directed).

• Application: Herbicides are applied using calibrated sprayers to ensure accurate and uniform application rates. Application details such as spray volume, pressure, and nozzle type are meticulously recorded.

• Data Collection:

  • Weed Control: Visual ratings of percent weed control are taken at regular intervals (e.g., 7, 14, and 28 days after treatment) and at the end of the season.

  • Crop Injury: Visual ratings of percent crop injury are recorded at the same intervals as weed control ratings.

  • Yield: Seed cotton yield is determined by harvesting the center rows of each plot.

  • Fiber Quality: Lint samples are often analyzed for key quality parameters.

• Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine statistically significant differences between treatments.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and the experimental process, the following diagrams are provided in the DOT language for Graphviz.

Signaling Pathways

Caption: Modes of action for glyphosate and propazine.

Experimental Workflow

Caption: Standard workflow for a cotton herbicide field trial.

References

• 1. cotton.org [cotton.org]
• 2. Cotton (Gossypium hirsutum) Tolerance to Propazine Applied Pre- and Postemergence | Weed Technology | Cambridge Core [cambridge.org]
• 3. content.ces.ncsu.edu [content.ces.ncsu.edu]
• 4. content.ces.ncsu.edu [content.ces.ncsu.edu]
• 5. scholarsjunction.msstate.edu [scholarsjunction.msstate.edu]

Atrazine as a Toxicological Proxy for Propazine: A Comparative Guide for Risk Assessment

A comprehensive review of available data supports the use of atrazine's toxicological profile as a surrogate for propazine in human health risk assessments, primarily due to their structural similarity and shared mechanism of toxicity. This guide provides a detailed comparison of the two chlorotriazine herbicides, presenting key toxicological data, experimental methodologies, and the rationale behind the proxy approach.

Atrazine (B1667683) and propazine, both belonging to the triazine class of herbicides, are used to control broadleaf and grassy weeds.[1][2] Due to their similar chemical structures and a common mechanism of action, regulatory bodies such as the U.S. Environmental Protection Agency (EPA) have established a common mechanism group for atrazine, propazine, and simazine.[3][4] This grouping allows for the use of atrazine's more extensive toxicological database as "bridging data" for propazine, particularly for neuroendocrine effects, which are the primary concern for this class of chemicals.[3][4]

Shared Mechanism of Toxicity: Neuroendocrine Disruption

The primary mechanism of toxicity for both atrazine and propazine involves the disruption of the hypothalamic-pituitary-gonadal (HPG) axis.[2][4] This disruption can lead to alterations in hormone levels, such as the suppression of the luteinizing hormone (LH) surge, which is critical for ovulation.[2][4] Consequently, exposure to these triazines can result in reproductive and developmental effects.[4] The EPA has determined that atrazine, propazine, simazine, and their chlorinated metabolites share a common neuroendocrine mode of action, leading to these effects.[3][5]

Comparative Toxicological Data

While the toxicological database for atrazine is more robust, studies on propazine have demonstrated comparable effects. The following tables summarize key quantitative toxicological data for both compounds.

Acute Toxicity	Atrazine	Propazine	Reference
Oral LD50 (rat)	672 - 3090 mg/kg	3840 - >7000 mg/kg	[2][6][7]
Dermal LD50 (rat)	>3000 mg/kg	>10,200 mg/kg	[7][8]
Inhalation LC50 (rat, 4-hour)	5.2 mg/L	No data available	[7]

Key Toxicological Endpoints	Atrazine	Propazine	Reference
Neuroendocrine Effects
NOAEL (LH surge attenuation, rat)	6.25 mg/kg/day	Assumed equal to atrazine	[3]
LOAEL (LH surge attenuation, rat)	12.5 mg/kg/day	Assumed equal to atrazine	[3]
Developmental Toxicity
NOAEL (Delayed ossification, rat)	10 mg/kg/day	Endpoint identified	[3][4]
LOAEL (Delayed ossification, rat)	50 mg/kg/day	Endpoint identified	[3][4]
Reproductive Toxicity
NOAEL (Female reproductive effects, rat)	3.5 mg/kg/day (decreased body weight gain)	Data less robust, atrazine used as proxy	[9]
LOAEL (Female reproductive effects, rat)	Not specified	Data less robust, atrazine used as proxy
Chronic Toxicity/Carcinogenicity
Chronic Oral RfD (EPA)	0.035 mg/kg/day	Not established, atrazine data used	[7][9]
Carcinogenicity Classification (EPA)	Not likely to be carcinogenic to humans	Not classified, atrazine data used	[10]

Metabolism and Pharmacokinetics

Atrazine and propazine share similar pharmacokinetic profiles, including ready absorption via the oral route.[3] Their metabolism involves N-dealkylation and glutathione (B108866) conjugation.[1] The detection of common dealkylated metabolites can serve as a biomarker for exposure to triazine herbicides, including both atrazine and propazine.[1][6]

Experimental Protocols

The determination of the toxicological endpoints listed above is based on standardized studies conducted in laboratory animals, primarily rats. A key experimental protocol for assessing the neuroendocrine effects of triazines is the Luteinizing Hormone (LH) Surge Attenuation Assay .

Objective: To determine the dose at which a substance interferes with the pre-ovulatory LH surge in female rats.

Methodology:

• Animal Model: Sexually mature female Sprague-Dawley rats are typically used.

• Dosing: Animals are administered the test substance (e.g., atrazine) via oral gavage for a specified number of days leading up to the expected day of proestrus. A range of doses is tested, along with a control group receiving the vehicle only.

• Estrous Cycle Monitoring: Vaginal smears are taken daily to monitor the stage of the estrous cycle.

• Blood Sampling: On the afternoon of proestrus, sequential blood samples are collected via indwelling cannulas.

• Hormone Analysis: Blood plasma is analyzed for LH concentrations using radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

• Endpoint Evaluation: The peak level, timing, and overall magnitude of the LH surge are compared between the treated and control groups. The No-Observed-Adverse-Effect Level (NOAEL) and Lowest-Observed-Adverse-Effect Level (LOAEL) are determined based on statistically significant attenuation of the LH surge.

Rationale for Using Atrazine as a Proxy

The use of atrazine's toxicological data for propazine's risk assessment is a scientifically accepted practice based on the following logical relationship:

Figure 1. Logical workflow for using atrazine as a proxy for propazine risk assessment.

Conclusion

The available scientific evidence and regulatory precedent strongly support the use of atrazine's toxicological data as a proxy for propazine in risk assessments, particularly for endpoints related to their shared neuroendocrine mechanism of action.[3][4] This approach is justified by their structural similarity, common metabolic pathways, and a consistent pattern of toxicity.[3] By leveraging the more extensive dataset for atrazine, a robust and protective risk assessment for propazine can be conducted.

References

• 1. CDC - NBP - Biomonitoring Summaries - Atrazine [medbox.iiab.me]
• 2. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Notice of Intent to List: Atrazine, Propazine, Simazine and their Chlorometabolites DACT, DEA and DIA - OEHHA [oehha.ca.gov]
• 5. cdpr.ca.gov [cdpr.ca.gov]
• 6. HEALTH EFFECTS - Toxicological Profile for Atrazine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Atrazine - Wikipedia [en.wikipedia.org]
• 8. agilent.com [agilent.com]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. Atrazine Fact Sheet [npic.orst.edu]

A Comparative Analysis of the Toxicokinetics and Metabolism of Propazine and Simazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicokinetics and metabolism of two structurally related triazine herbicides, propazine and simazine (B1681756). The information presented is supported by experimental data to facilitate a comprehensive understanding of their absorption, distribution, metabolism, and excretion (ADME) profiles, as well as their shared mechanism of endocrine disruption.

Toxicokinetic Parameters

While comprehensive, directly comparative in-vivo toxicokinetic data for propazine and simazine in the same study is limited, the available information indicates that both compounds are rapidly absorbed after oral administration in rats. However, blood concentrations of the parent compounds are generally low compared to their metabolites, suggesting a significant first-pass metabolism.[1][2]

A study in pregnant rats receiving repeated oral doses of 10 mg/kg of either propazine or simazine showed that the blood exposure to the parent compounds was negligible (less than 5%) compared to the total metabolite exposure.[1] The primary metabolite found in the blood for both compounds was diamino-s-chlorotriazine (DACT), accounting for 60% to 90% of the total exposure.[1]

For simazine, oral absorption in rats has been quantified to be at least 49.3%, based on the percentage of the administered radiolabel excreted in the urine over 96 hours.[3] Following absorption, simazine is extensively distributed throughout the tissues, including the brain.[3]

Table 1: Summary of Toxicokinetic Properties of Propazine and Simazine in Rats

Parameter	Propazine	Simazine
Oral Absorption	Rapidly absorbed.[2]	At least 49.3% absorbed.[3]
Distribution	Assumed to be extensive, similar to other triazines. A more pronounced distribution in fetal brain was observed for propazine compared to simazine in pregnant rats.[1]	Extensive tissue distribution, including the brain.[3]
Metabolism	Primarily metabolized to deisopropylatrazine (B29266) (DIA), deethylatrazine (B13485) (DEA), and diamino-s-chlorotriazine (DACT).[4]	Metabolized via N-dealkylation to deisopropylatrazine and didealkylatrazine (DACT), and through glutathione (B108866) conjugation.[3]
Key Metabolites	Deisopropylatrazine (DIA), Deethylatrazine (DEA), Diamino-s-chlorotriazine (DACT)	Deisopropylatrazine, Diamino-s-chlorotriazine (DACT)
Primary Excretion	Primarily through urine and feces.	49.3% of radiolabel excreted in urine within 96 hours.[3]

Metabolism of Propazine and Simazine

The metabolism of both propazine and simazine is primarily carried out by cytochrome P450 (CYP) enzymes in the liver, with CYP1A1/2 being specifically implicated in the N-dealkylation of simazine.[3] The principal metabolic pathways for both herbicides involve N-dealkylation and, to a lesser extent, hydroxylation.[5]

For simazine, the metabolic process involves successive N-dealkylation to form deisopropylatrazine and ultimately diaminochlorotriazine (B1259301) (DACT). Glutathione conjugation of the parent compound and its metabolites also occurs.[3]

Propazine undergoes similar metabolic transformations, sharing the chlorinated metabolites deisopropylatrazine (DIA) and deethylatrazine (DEA) with atrazine (B1667683), which are further metabolized to DACT.[4]

An in-vitro study using liver microsomes from rats, mice, and guinea pigs demonstrated that N-monodealkylation and isopropylhydroxylation are the main reactions for both propazine and simazine catalyzed by the P450 system.[5]

Figure 1. Simplified metabolic pathways of propazine and simazine.

Experimental Protocols

Detailed experimental protocols for the cited studies are not fully available in the public domain. However, a general methodology for a toxicokinetic study in rats involving oral gavage administration can be outlined based on standard practices and OECD guidelines.

General Protocol for Oral Gavage Toxicokinetic Study in Rats:

• Animal Model: Male and female Sprague-Dawley or Wistar rats, typically 8-10 weeks old, are used. Animals are acclimatized to laboratory conditions for at least one week prior to the study.

• Housing: Animals are housed in controlled conditions (temperature, humidity, and light-dark cycle) with ad libitum access to standard chow and water, except for a pre-dose fasting period.

• Dose Formulation and Administration: Propazine or simazine is suspended in a suitable vehicle, such as 0.5% carboxymethyl cellulose, and administered as a single dose via oral gavage using a stomach tube. Dose volumes are calculated based on the most recent body weight.[6]

• Blood Sampling: Blood samples are collected at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24, 48, 72, and 96 hours post-dose) via a cannulated vessel or from the retro-orbital sinus. Plasma is separated by centrifugation and stored at -80°C until analysis.

• Sample Analysis: Plasma concentrations of the parent compound and its major metabolites are determined using a validated analytical method, typically Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[7][8]

• Toxicokinetic Analysis: Plasma concentration-time data are used to calculate key toxicokinetic parameters, including Cmax, Tmax, AUC, and elimination half-life, using non-compartmental analysis.

Figure 2. General experimental workflow for a rodent oral toxicokinetic study.

Shared Mechanism of Toxicity: LH Surge Suppression

Propazine and simazine, along with atrazine, are recognized as a "Common Mechanism Group" due to their shared ability to disrupt the neuroendocrine system, specifically by suppressing the luteinizing hormone (LH) surge.[4] This effect is considered a key toxicological endpoint. The primary site of action is believed to be the hypothalamus.[9][10]

The proposed mechanism involves the disruption of normal hypothalamic signaling that controls the pituitary gland's release of LH. One suggested molecular mechanism is the inhibition of cAMP-specific phosphodiesterase-4 (PDE4), which leads to an increase in intracellular cAMP levels and subsequent alterations in hormonal signaling.[4] Additionally, studies on atrazine suggest that these herbicides may affect the expression of kisspeptin (B8261505) in the anteroventral periventricular nucleus (AVPV) of the hypothalamus, a key regulator of the GnRH neurons that control the LH surge.[11][12]

Figure 3. Proposed signaling pathway for triazine-induced LH surge suppression.

Conclusion

Propazine and simazine exhibit similar toxicokinetic and metabolic profiles, characterized by rapid oral absorption, extensive metabolism, and the formation of common metabolites, most notably DACT. Their shared mechanism of toxicity, the suppression of the LH surge via disruption of hypothalamic control, underscores the importance of considering them as a common mechanism group in risk assessment. Further research is warranted to obtain more precise, directly comparative quantitative toxicokinetic data for propazine to refine its risk profile.

References

• 1. Maternal and Fetal Blood Pharmacokinetics and Organ Distribution of Atrazine, Propazine, Simazine, and Their Metabolites in Pregnant Rats After Chronic Oral Administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacokinetics of ethopropazine in the rat after oral and intravenous administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Atrazine Acts as an Endocrine Disrupter by Inhibiting cAMP-specific Phosphodiesterase-4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro metabolism of simazine, atrazine and propazine by hepatic cytochrome P450 enzymes of rat, mouse and guinea pig, and oestrogenic activity of chlorotriazines and their main metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. The Effect of Atrazine Administered by Gavage or in Diet on the LH Surge and Reproductive Performance in Intact Female Sprague-Dawley and Long Evans Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanisms of atrazine endocrine disruption - Jennifer Freeman [grantome.com]
• 11. rep.bioscientifica.com [rep.bioscientifica.com]
• 12. Atrazine-induced elevation or attenuation of the LH surge in the ovariectomized, estrogen-primed female rat: role of adrenal progesterone - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Equal Potency of Propazine and Atrazine on Endocrine Disruption: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Propazine and atrazine (B1667683), two closely related triazine herbicides, have long been scrutinized for their potential to disrupt the endocrine system. Due to their structural similarities, regulatory bodies such as the U.S. Environmental Protection Agency (EPA) often operate under the assumption of equal potency and a common mechanism of toxicity for their neuroendocrine effects.[1][2] This guide provides a comprehensive comparison of the available scientific evidence to assess this assumption, presenting key experimental data, detailed methodologies, and visual representations of the biological pathways involved.

The primary mechanism of endocrine disruption for both propazine and atrazine is believed to be through the hypothalamic-pituitary-gonadal (HPG) axis, leading to a suppression of the luteinizing hormone (LH) surge.[1][2] This disruption can result in a cascade of reproductive and developmental effects. While the toxicological database for atrazine is significantly more extensive, studies directly comparing the two compounds on specific endocrine endpoints provide valuable insights into their relative potencies.

Comparative Efficacy on Pubertal Development

A key study directly compared the effects of propazine and atrazine on pubertal development in female Wistar rats. The findings from this research provide the most direct evidence for their comparable potency on a critical endocrine-related outcome.

Table 1: Comparative Effects of Propazine and Atrazine on the Age of Vaginal Opening (VO) in Female Wistar Rats

Treatment Group	Dose (mg/kg/day)	Molar Equivalent (relative to Atrazine)	Mean Age at VO (days ± SE)	Delay in VO (days)
Control	0	-	33.1 ± 0.4	-
Atrazine	50	1x	35.2 ± 0.6	2.1
Atrazine	100	2x	37.5 ± 0.7	4.4
Atrazine	200	4x	40.1 ± 0.8	7.0
Propazine	53	~1x	33.9 ± 0.5	0.8 (NS)
Propazine	106.7	~2x	37.1 ± 0.9	4.0
Propazine	213	~4x	37.1 ± 0.7	4.0

Data sourced from Laws et al., 2003. SE = Standard Error; NS = Not Significant.

The data clearly indicates that both propazine and atrazine cause a dose-dependent delay in the onset of puberty in female rats, a sensitive indicator of endocrine disruption. Notably, propazine induced a significant delay in vaginal opening at doses equimolar to atrazine, supporting the hypothesis of equal potency for this developmental endpoint.

Mechanistic Insights: Effects on Key Endocrine Pathways

While direct comparative studies on other specific mechanisms are limited, extensive research on atrazine provides a framework for understanding the potential effects of propazine, assuming a common mechanism of action.

Suppression of the Luteinizing Hormone (LH) Surge

The suppression of the pre-ovulatory LH surge is a hallmark neuroendocrine effect of atrazine.[1][3] This effect is believed to be mediated at the level of the central nervous system, specifically the hypothalamus. Although direct comparative data for propazine is scarce, regulatory agencies consider it to have an equal potential to attenuate the LH surge.[1][2]

Aromatase Activity

Atrazine has been shown to increase the activity of aromatase, the enzyme responsible for converting androgens to estrogens, in some cell lines.[4][5] This can lead to an imbalance in steroid hormone levels. There is a lack of direct comparative studies investigating the effect of propazine on aromatase activity.

Phosphodiesterase Inhibition

Recent studies have identified atrazine as a competitive inhibitor of phosphodiesterase (PDE), an enzyme that degrades the second messenger cyclic AMP (cAMP).[6][7] By inhibiting PDE, atrazine can lead to an increase in intracellular cAMP levels, which can, in turn, stimulate the production of hormones such as prolactin and androgens. One study reported an IC50 value of 1.8 µM for atrazine's inhibition of PDE.[6] No direct comparative data on the phosphodiesterase inhibitory activity of propazine is currently available.

Experimental Protocols

To facilitate further research and standardized comparisons, detailed methodologies for key experiments are provided below.

Female Pubertal Onset Assay

This assay is designed to assess the potential of a substance to delay or accelerate the onset of puberty in female rats.

• Animals: Peripubertal female Wistar rats (e.g., postnatal day 22).

• Treatment: Daily oral gavage with the test substance (propazine, atrazine, or vehicle control) at various dose levels. Dosing continues until the day of vaginal opening or a predetermined study end date.

• Endpoint: The primary endpoint is the age at which vaginal opening (VO) occurs. This is determined through daily visual inspection. Body weight is also recorded daily.

• Data Analysis: The mean age at VO is calculated for each treatment group and compared to the control group using appropriate statistical methods (e.g., ANOVA followed by Dunnett's test).

Luteinizing Hormone (LH) Surge Measurement

This protocol is used to determine the effect of a test substance on the pre-ovulatory LH surge in female rats.

• Animals: Ovariectomized female rats are often used to eliminate the variability of the natural estrous cycle. They are then primed with estrogen to induce a predictable LH surge.

• Treatment: Animals are treated with the test substance for a specified period (e.g., 4 consecutive days) leading up to the expected LH surge.

• Blood Sampling: On the day of the expected surge, serial blood samples are collected at regular intervals (e.g., hourly) via an indwelling cannula.

• Hormone Analysis: Plasma or serum LH concentrations are measured using a validated radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The peak LH concentration and the area under the curve (AUC) for LH release are calculated for each animal and compared between treatment groups.

Aromatase Activity Assay

This in vitro assay measures the ability of a compound to inhibit or induce the activity of the aromatase enzyme.

• Enzyme Source: Human recombinant aromatase (CYP19) or microsomes from tissues with high aromatase expression (e.g., placenta).

• Substrate: A radiolabeled androgen substrate (e.g., [1β-³H]-androstenedione).

• Incubation: The enzyme is incubated with the substrate in the presence of various concentrations of the test compound.

• Measurement: Aromatase activity is determined by measuring the amount of tritiated water (³H₂O) released during the conversion of the androgen to estrogen.

• Data Analysis: The concentration of the test compound that causes 50% inhibition of enzyme activity (IC50) is calculated.

Phosphodiesterase (PDE) Inhibition Assay

This assay determines the inhibitory effect of a compound on PDE activity.

• Enzyme Source: Purified PDE isoforms.

• Substrate: A fluorescently labeled or radiolabeled cyclic nucleotide (cAMP or cGMP).

• Incubation: The enzyme is incubated with the substrate and various concentrations of the test compound.

• Detection: The amount of substrate hydrolyzed by the enzyme is quantified using methods such as fluorescence polarization or scintillation counting.

• Data Analysis: The IC50 value for PDE inhibition is determined by plotting the percentage of inhibition against the log of the inhibitor concentration.

Signaling Pathways and Experimental Workflows

To visually represent the complex biological processes and experimental procedures discussed, the following diagrams have been generated using the DOT language.

Caption: Disruption of the Hypothalamic-Pituitary-Gonadal (HPG) axis by propazine and atrazine.

Caption: Experimental workflow for the female pubertal onset assay.

Conclusion

The available evidence, particularly from direct comparative studies on pubertal development, supports the regulatory stance of considering propazine and atrazine to have equal potency in their ability to disrupt the endocrine system. The primary mechanism of this disruption appears to be through the HPG axis, leading to a suppression of the LH surge. However, it is crucial to acknowledge that for other potential mechanisms of endocrine disruption, such as effects on aromatase and phosphodiesterase, direct comparative data for propazine is lacking. The extensive research on atrazine in these areas provides a valuable, albeit presumptive, framework for understanding the potential hazards of propazine. Future research should focus on direct, side-by-side comparisons of these two herbicides across a broader range of endocrine endpoints to definitively confirm their equal potency and further refine risk assessments.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Notice of Intent to List: Atrazine, Propazine, Simazine and their Chlorometabolites DACT, DEA and DIA - OEHHA [oehha.ca.gov]
• 3. The Effect of Atrazine Administered by Gavage or in Diet on the LH Surge and Reproductive Performance in Intact Female Sprague-Dawley and Long Evans Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Atrazine-induced changes in aromatase activity in estrogen sensitive target tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Atrazine-Induced Aromatase Expression Is SF-1 Dependent: Implications for Endocrine Disruption in Wildlife and Reproductive Cancers in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Atrazine is a competitive inhibitor of phosphodiesterase but does not affect the estrogen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Atrazine acts as an endocrine disrupter by inhibiting cAMP-specific phosphodiesterase-4 - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Ecotoxicological Impact of Different Triazine Herbicides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the ecotoxicological impacts of various triazine herbicides, supported by experimental data. Triazine herbicides are widely used for broadleaf and grassy weed control, but their persistence and potential for environmental contamination necessitate a thorough understanding of their comparative toxicity.[1] This document summarizes key toxicity data, details common experimental protocols for ecotoxicological assessment, and visualizes the primary signaling pathways affected by this class of herbicides.

Data Presentation: Comparative Toxicity of Triazine Herbicides

The following tables summarize the acute toxicity of several common triazine herbicides to various aquatic organisms. The data is presented as LC50 (median lethal concentration) for fish and EC50 (median effective concentration) for aquatic invertebrates and algae, which represent the concentration of a substance that is lethal to, or immobilizes/inhibits the growth of, 50% of the test organisms over a specified period.

Table 1: Acute Toxicity to Fish (96-hour LC50)

Herbicide	Species	LC50 (mg/L)	Reference
Atrazine (B1667683)	Crucian carp (B13450389) (Carassius carassius)	>100	[2]
Simazine	Rainbow trout (Oncorhynchus mykiss)	85	[2]
Cyanazine	Rainbow trout (Oncorhynchus mykiss)	9.0	[3]
Terbuthylazine	Fish (various species)	4.6 - 66 (µg/L)	[4]
Ametryn	Fish (various species)	0.3 - 27.0	[4]
Prometryn	Signal crayfish (Pacifastacus leniusculus)	14.4	[5]

Table 2: Acute Toxicity to Aquatic Invertebrates (48-hour EC50/LC50)

Herbicide	Species	EC50/LC50 (mg/L)	Reference
Atrazine	Signal crayfish (Pacifastacus leniusculus)	12.1	[5]
Simazine	Daphnia magna	>3.5	[2]
Cyanazine	Daphnia magna	84	[3]
Terbuthylazine	Aquatic crustaceans	Highly variable	[4]
Ametryn	Crustaceans	Highly toxic	[4]
Simazine	Signal crayfish (Pacifastacus leniusculus)	77.9	[5]

Table 3: Acute Toxicity to Algae (72-hour EC50 - Growth Inhibition)

Herbicide	Species	EC50 (µg/L)	Reference
Atrazine	Pseudokirchneriella subcapitata	>1500	[6]
Simazine	Pseudokirchneriella subcapitata	1498	[7]
Terbuthylazine	Algae	Highly toxic	[4]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the ecotoxicological impact of triazine herbicides.

Algal Growth Inhibition Test (Based on OECD Guideline 201)

This test determines the effect of a substance on the growth of freshwater microalgae.[8][9]

• Test Organism: Pseudokirchneriella subcapitata (or other suitable species).[8]

• Principle: Exponentially growing algae are exposed to various concentrations of the test herbicide in a nutrient-rich medium for 72 hours under continuous light and controlled temperature.[10] The inhibition of growth in relation to a control group is measured.[10]

• Procedure:

  • Prepare a series of test solutions with at least five different concentrations of the triazine herbicide in a geometric series, along with a control.[9]

  • Inoculate triplicate test flasks for each concentration and control with a low density of exponentially growing algae (e.g., 1 x 10⁴ cells/mL).[9][11]

  • Incubate the flasks for 72 hours under constant, uniform illumination and a temperature of 21-24°C.[10]

  • Measure the algal biomass (cell concentration) in each flask at 24, 48, and 72 hours using a particle counter or spectrophotometer.[12]

  • Calculate the average specific growth rate for each concentration and determine the EC50 value, which is the concentration that causes a 50% reduction in growth compared to the control.[10]

Daphnia sp. Acute Immobilisation Test (Based on OECD Guideline 202)

This test assesses the acute toxicity of substances to Daphnia magna or other suitable cladoceran species.[13][14]

• Test Organism: Daphnia magna, less than 24 hours old.[13]

• Principle: Young daphnids are exposed to a range of concentrations of the test herbicide for 48 hours. The endpoint is immobilization, defined as the inability to swim within 15 seconds after gentle agitation.[13][15]

• Procedure:

  • Prepare at least five concentrations of the test substance in a suitable medium, along with a control.

  • Place at least 20 daphnids, divided into four replicate groups, in the test solutions for each concentration and control.[16]

  • The test can be static (no renewal of the test solution) or semi-static (renewal after 24 hours).[13]

  • Incubate the test vessels at 20 ± 1°C with a 16-hour light/8-hour dark photoperiod.[15]

  • Record the number of immobilized daphnids in each vessel at 24 and 48 hours.[13]

  • Calculate the EC50 at 48 hours, which is the concentration that immobilizes 50% of the daphnids.[14]

Zebrafish Embryo Acute Toxicity Test (Based on OECD Guideline 236)

This test evaluates the acute toxicity of chemicals on the embryonic stages of the zebrafish (Danio rerio).[17][18]

• Test Organism: Newly fertilized zebrafish embryos.[17]

• Principle: Zebrafish embryos are exposed to a range of concentrations of the test herbicide from just after fertilization for a period of 96 hours. Lethal effects are recorded daily.[17]

• Procedure:

  • Collect newly fertilized zebrafish eggs (less than 3 hours post-fertilization).

  • Expose groups of at least 20 embryos to at least five concentrations of the test substance and a control, in multi-well plates.[17]

  • Incubate the plates at a constant temperature of 26 ± 1°C with a 12-hour light/12-hour dark cycle.

  • Observe the embryos daily for 96 hours and record indicators of lethality, which include coagulation of the embryo, lack of somite formation, non-detachment of the tail, and lack of heartbeat.[17]

  • Calculate the LC50 at 96 hours, which is the concentration that is lethal to 50% of the embryos.

Mandatory Visualization: Signaling Pathways and Experimental Workflows

Signaling Pathways

The primary mode of action for triazine herbicides in plants is the inhibition of photosynthesis.[1][19] In animals, a key ecotoxicological concern is their potential to act as endocrine disruptors.[20][21]

Caption: Inhibition of Photosystem II (PSII) electron transport by triazine herbicides in plants.

Caption: Interference of triazine herbicides with the relaxin signaling pathway in vertebrates.[20][21]

Experimental Workflow

Caption: A generalized workflow for conducting aquatic ecotoxicity tests with herbicides.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 4. journals.uni-lj.si [journals.uni-lj.si]
• 5. researchgate.net [researchgate.net]
• 6. Acute and chronic toxicity of atrazine and its metabolites deethylatrazine and deisopropylatrazine on aquatic organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. waterquality.gov.au [waterquality.gov.au]
• 8. Algal toxicity – growth inhibition | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 9. eCFR :: 40 CFR 797.1050 -- Algal acute toxicity test. [ecfr.gov]
• 10. Biological test method: growth inhibition test using a freshwater alga - Canada.ca [canada.ca]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. env.go.jp [env.go.jp]
• 13. shop.fera.co.uk [shop.fera.co.uk]
• 14. OECD 202: Daphnia Sp., Immobilization Test - Situ Biosciences [situbiosciences.com]
• 15. daikinchemicals.com [daikinchemicals.com]
• 16. downloads.regulations.gov [downloads.regulations.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. Triazine herbicides [m.chemicalbook.com]
• 20. Triazine herbicides inhibit relaxin signaling and disrupt nitric oxide homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Propazine Disposal: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of propazine is critical for protecting personnel and the environment. As a pesticide classified as toxic, propazine waste must be managed in accordance with federal, state, and local regulations. This guide provides a detailed, step-by-step plan for the proper disposal of propazine from a laboratory setting.

Immediate Safety Precautions

Before beginning any disposal-related activities, ensure all personnel are equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

• Protective Gloves: Chemical-resistant gloves are essential.

• Eye Protection: Safety glasses or goggles to prevent splashes.

• Protective Clothing: A lab coat or other protective garments.[1]

• Respiratory Protection: In case of dust or aerosols, a particulate filter respirator is necessary.[1][2]

Facilities should be equipped with an eyewash station and a safety shower. All handling should occur in a well-ventilated area.[1]

Step 1: Waste Identification and Segregation

Properly identify and segregate all propazine waste. This includes:

• Unused or expired propazine

• Contaminated materials from spills (e.g., absorbents, soil)

• Empty containers

• Contaminated PPE that cannot be decontaminated

Store all propazine waste in clearly labeled, sealed containers.[1][2] The storage area should be secure, locked, and inaccessible to unauthorized personnel.[1][3] It's crucial to prevent contamination of water, food, or feed during storage.[1]

Step 2: Managing Spills

In the event of a propazine spill, immediate action is required to contain and clean the area:

• Isolate the Area: Evacuate and restrict access to the spill zone.

• Remove Ignition Sources: Eliminate any potential sources of ignition in the vicinity.[1][3]

• Contain the Spill:

  • Small Spills: Use inert absorbent materials like sand or vermiculite (B1170534) to absorb the spilled substance.

  • Large Spills: Create a dike around the spill using absorbent or impervious materials such as clay or sand.

• Collect the Waste: Carefully sweep or scoop the absorbed material into a designated, sealable container for disposal.[1][2] If the propazine is in powder form, moisten it first to prevent dusting.[1][2]

• Decontaminate the Area: After removing the bulk of the spill, scrub the area with detergent and water. Neutralize with a dilute alkaline solution, such as soda ash or lime.

• Dispose of Contaminated Materials: All materials used for cleanup, including contaminated clothing, must be disposed of as hazardous waste.

Step 3: Container Decontamination and Disposal

Empty propazine containers require specific handling procedures to ensure they are properly decontaminated before disposal.

Container Type	Decontamination and Disposal Procedure
Non-Refillable Containers	Do not reuse or refill. Triple rinse or pressure rinse the container promptly after emptying. The container can then be offered for recycling, if available, or disposed of in a sanitary landfill or by incineration if permitted by state and local authorities.[2]
Refillable Containers	These containers should only be refilled with pesticide. The responsibility for cleaning before final disposal lies with the person disposing of the container.

Step 4: Final Disposal of Propazine Waste

The ultimate disposal of propazine waste must be conducted at an approved waste disposal facility. It is crucial to adhere to all applicable federal, state, and local laws and regulations. Propazine waste must not be disposed of with household garbage or allowed to enter sewage systems or waterways.[4][5]

For specific guidance, contact your institution's environmental health and safety department, your local Department of Environmental Protection, or a regional office of the federal EPA.[1][2]

Propazine Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of propazine waste in a laboratory setting.

Caption: Logical workflow for propazine waste disposal.

References

• 1. echemi.com [echemi.com]
• 2. Propazine | C9H16N5Cl | CID 4937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cpachem.com [cpachem.com]
• 4. agilent.com [agilent.com]
• 5. fr.cpachem.com [fr.cpachem.com]